5-Methylhexan-3-one

• CAS: 623-56-3

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Chemical and Physical Properties of 5-Methylhexan-3-one

This document provides a comprehensive overview of the chemical and physical properties of 5-Methylhexan-3-one, a significant organic compound utilized as a solvent, a synthetic intermediate, and in the flavor and fragrance industry.[1] The following sections detail its molecular characteristics, physical constants, and the experimental protocols for their determination, offering a technical resource for laboratory and research applications.

Chemical Identity and Structure

5-Methylhexan-3-one, also known as ethyl isobutyl ketone, is a colorless liquid with a characteristic pleasant, fruity odor.[1] It belongs to the ketone family of organic compounds.

Identifier	Value
IUPAC Name	5-methylhexan-3-one[2]
CAS Number	623-56-3[2]
Molecular Formula	C₇H₁₄O[1][2]
Molecular Weight	114.19 g/mol [1][2]
Canonical SMILES	CCC(=O)CC(C)C[3]
InChI Key	DXVYLFHTJZWTRF-UHFFFAOYSA-N[3][4]
Synonyms	5-Methyl-3-hexanone, Ethyl isobutyl ketone, Isobutyl ethyl ketone, 2-Methyl-4-hexanone[2][4]

Physical and Chemical Properties

The physical properties of 5-Methylhexan-3-one are critical for its application in various industrial and laboratory settings. These properties are summarized below.

Property	Value	Unit	Notes
Physical State	Liquid[1][2]	-	At room temperature[1]
Appearance	Colorless Liquid[1]	-	-
Odor	Pleasant, fruity[1]	-	-
Boiling Point	135 - 142	°C	At 760 mmHg[2][5]
Melting Point	-66.00	°C
Density	0.8163	g/cm³[1]	-
Vapor Pressure	6.619	mmHg	at 25.00 °C (estimated)[5]
Flash Point	31.00	°C	TCC (estimated)[5]
Solubility	Limited in water; Soluble in organic solvents (ethanol, methanol, acetone)[1]	-	The hydrophobic carbon chain limits water solubility[1]
LogP (o/w)	1.840	-	Estimated[5]

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of the key physical properties of 5-Methylhexan-3-one.

Determination of Boiling Point (Micro Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[6] The micro-capillary method is suitable for small sample volumes.

Apparatus:

• Thiele tube

• Thermometer (-10 to 200 °C)

• Small test tube (e.g., 6 x 50 mm)

• Capillary tube (sealed at one end)

• Heat source (Bunsen burner or hot plate)

• Mineral oil or paraffin oil[6]

• Stand and clamp

Procedure:

• Assemble the apparatus by clamping the Thiele tube to the stand. Fill the Thiele tube with mineral or paraffin oil to a level above the upper sidearm.[7]

• Attach the small test tube to the thermometer using a rubber band or thread, ensuring the bottom of the test tube is level with the thermometer bulb.[7][8]

• Add approximately 2-3 mL of 5-Methylhexan-3-one to the test tube.[6]

• Place the capillary tube, open end down, into the liquid in the test tube.[7]

• Immerse the thermometer and attached test tube assembly into the oil bath of the Thiele tube.[8]

• Gently heat the side arm of the Thiele tube.[7] Convection currents will ensure uniform temperature distribution.[8]

• Observe the capillary tube. As the temperature rises, air trapped in the capillary will bubble out.[7]

• When a rapid and continuous stream of bubbles emerges from the capillary, remove the heat source.[7][8]

• The liquid will begin to cool, and the bubbling will slow down.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[7][8] Record this temperature.

Caption: Workflow for Micro Boiling Point Determination.

Determination of Density

Density is the mass of a substance per unit volume. It can be determined by measuring the mass and volume of a sample.

Apparatus:

• 10 mL or 25 mL Graduated cylinder

• Electronic balance (readable to at least 0.01 g)

• Pipette

Procedure:

• Place a clean, dry graduated cylinder on the electronic balance and record its mass (m₁).[9][10]

• Using a pipette, carefully transfer a known volume of 5-Methylhexan-3-one (e.g., 10.0 mL, V) into the graduated cylinder. Read the volume from the bottom of the meniscus.[10]

• Place the graduated cylinder with the liquid sample back on the balance and record the combined mass (m₂).[9][10]

• Calculate the mass of the liquid (m_liquid) by subtracting the mass of the empty cylinder: m_liquid = m₂ - m₁.

• Calculate the density (ρ) using the formula: ρ = m_liquid / V.

• Repeat the procedure two more times and calculate the average density to improve accuracy.[10]

Caption: Workflow for Density Determination.

Determination of Solubility

This protocol outlines a qualitative assessment of the solubility of 5-Methylhexan-3-one in water and a representative organic solvent.

Apparatus:

• Test tubes and rack

• Pipettes or droppers

• Vortex mixer (optional)

Procedure:

• Solubility in Water: a. Add approximately 2 mL of deionized water to a clean test tube. b. Add 4-5 drops of 5-Methylhexan-3-one to the test tube. c. Agitate the mixture vigorously for 30-60 seconds (using a vortex mixer or by shaking). d. Allow the mixture to stand and observe. Note whether a single homogeneous phase forms (soluble), a cloudy suspension forms (partially soluble), or two distinct layers remain (insoluble).[11] Given its known properties, distinct layers are expected.[1]

• Solubility in an Organic Solvent (e.g., Ethanol): a. Add approximately 2 mL of ethanol to a clean test tube. b. Add 4-5 drops of 5-Methylhexan-3-one to the test tube. c. Agitate the mixture vigorously. d. Observe the mixture for the formation of a single, clear phase, which indicates solubility.

Caption: Logical workflow for solubility testing.

Spectroscopic Data and Analysis

Spectroscopic analysis is essential for structural elucidation and purity assessment. Data exists for 5-Methyl-3-hexanone across several techniques, including NMR (¹³C, ¹H, ¹⁷O), FTIR, Raman, and Mass Spectrometry (GC-MS).[12]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for separating and identifying volatile compounds in a mixture.[13] For a pure sample of 5-Methylhexan-3-one, it provides a retention time characteristic of the column and conditions used, along with a mass spectrum that reveals its molecular weight and fragmentation pattern.

Apparatus:

• Gas Chromatograph coupled to a Mass Spectrometer

• GC column suitable for volatile compounds (e.g., capillary column)[14]

• Helium or hydrogen carrier gas[14]

• Microsyringe for sample injection

• Solvent (e.g., acetone or dichloromethane)

Procedure:

• Sample Preparation: Prepare a dilute solution of 5-Methylhexan-3-one (~30 mg in 1-2 mL) in a suitable volatile solvent like acetone.[15]

• Instrument Setup: a. Set the GC injector to a temperature sufficient for rapid vaporization (e.g., 250 °C). b. Program the column oven temperature. A typical program might start at 60 °C and ramp up to ensure elution.[15] c. Set the carrier gas flow rate. d. Configure the mass spectrometer. For ketones, Electron Ionization (EI) at 70 eV is standard.[15][16] Set the detector to scan a relevant mass range (e.g., m/z 25-200).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.[13]

• Data Acquisition: The sample is separated on the column, and as it elutes, it enters the mass spectrometer. The instrument records the total ion chromatogram and the mass spectrum for each peak.

• Data Analysis: a. Identify the peak corresponding to 5-Methylhexan-3-one in the chromatogram. b. Analyze its mass spectrum. Look for the molecular ion peak (M⁺) at m/z 114. c. Identify characteristic fragment ions. For ketones, alpha-cleavage is common.[16] Cleavage next to the carbonyl group would be expected to produce prominent peaks, such as at m/z 85 (loss of ethyl radical) and m/z 57 (loss of isobutyl radical).

Caption: Generalized workflow for GC-MS analysis.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 5-methylhexan-3-one (C7H14O) [pubchemlite.lcsb.uni.lu]
• 4. 3-Hexanone, 5-methyl- [webbook.nist.gov]
• 5. 5-methyl-3-hexanone, 623-56-3 [thegoodscentscompany.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. chymist.com [chymist.com]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. wjec.co.uk [wjec.co.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. spectrabase.com [spectrabase.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]
• 15. memphis.edu [memphis.edu]
• 16. csun.edu [csun.edu]

5-Methylhexan-3-one structural formula and isomers

An In-depth Technical Guide to 5-Methylhexan-3-one: Structural Formula and Isomers

This technical guide provides a comprehensive overview of 5-methylhexan-3-one, focusing on its structural formula, and its constitutional and stereoisomers. This document is intended for researchers, scientists, and professionals in drug development who require detailed chemical information, including physical properties and analytical methodologies.

5-Methylhexan-3-one: Core Compound Profile

5-Methylhexan-3-one is an aliphatic ketone with the molecular formula C₇H₁₄O.[1][2][3] It is also known by synonyms such as ethyl isobutyl ketone.[1][4] The structure consists of a hexane chain with a carbonyl group at the third carbon and a methyl group at the fifth carbon.

Structural Formula:

CH₃CH₂C(=O)CH₂CH(CH₃)₂

Key Identifiers:

• IUPAC Name: 5-methylhexan-3-one[1]

• CAS Number: 623-56-3[1]

• Molecular Weight: 114.19 g/mol [1]

• SMILES: CCC(=O)CC(C)C[1][2]

• InChI: InChI=1S/C7H14O/c1-4-7(8)5-6(2)3/h6H,4-5H2,1-3H3[1][2]

5-Methylhexan-3-one is a colorless liquid with a fruity odor and is used as an intermediate in organic synthesis and in fragrance formulations.[3] It is soluble in organic solvents and has limited solubility in water.[3]

Isomerism in C₇H₁₄O Ketones

Isomers are molecules that share the same molecular formula but have different arrangements of atoms.[5] For the molecular formula C₇H₁₄O, numerous ketone isomers exist, which can be broadly classified into constitutional isomers and stereoisomers.

Constitutional Isomers

Constitutional isomers, also known as structural isomers, have different connectivity of atoms.[6] These can be further categorized as chain, positional, and functional isomers.

• Chain Isomers: These isomers have different arrangements of the carbon skeleton. For example, a straight-chain heptanone is a chain isomer of a branched methylhexanone.

• Positional Isomers: These isomers have the same carbon skeleton and functional group, but the position of the functional group (the carbonyl group in this case) differs.[7] For instance, heptan-2-one, heptan-3-one, and heptan-4-one are positional isomers.

• Functional Isomers: These isomers have different functional groups. Aldehydes with the formula C₇H₁₄O, such as heptanal, are functional isomers of ketones like 5-methylhexan-3-one.[8][9]

Below is a list of some of the constitutional ketone isomers of 5-methylhexan-3-one:

Heptanones (Chain Isomers of 5-Methylhexan-3-one):

• Heptan-2-one

• Heptan-3-one

• Heptan-4-one

Methylhexanones (Chain and Positional Isomers):

• 2-Methylhexan-3-one

• 4-Methylhexan-2-one

• 4-Methylhexan-3-one

• 5-Methylhexan-2-one

• 3-Methylhexan-2-one

Other Branched Isomers:

• 3,3-Dimethylpentan-2-one

• 4,4-Dimethylpentan-2-one

• 3,4-Dimethylpentan-2-one

• 2,4-Dimethylpentan-3-one (Diisopropyl ketone)

• 2,2-Dimethylpentan-3-one

• Ethyl pentan-2-one (Incorrect IUPAC name, would be a heptanone)

• 3-Ethylpentan-2-one

Stereoisomers

Stereoisomers have the same connectivity but differ in the spatial arrangement of atoms. A key feature for stereoisomerism in these ketones is the presence of a chiral center (a carbon atom attached to four different groups).

• 5-Methylhexan-3-one itself is achiral as it does not contain a chiral center.[2]

• However, some of its constitutional isomers are chiral and exist as enantiomers (non-superimposable mirror images). For example:

  • 5-Methylhexan-2-one: The carbon at position 5 is a chiral center.

  • 3-Methylhexan-2-one: The carbon at position 3 is a chiral center.

  • 4-Methylhexan-2-one: The carbon at position 4 is a chiral center.

  • 3,4-Dimethylpentan-2-one: The carbons at positions 3 and 4 are chiral centers.

Data Presentation

Physical Properties of 5-Methylhexan-3-one and Selected Isomers

Compound	IUPAC Name	CAS Number	Boiling Point (°C)	Density (g/cm³)
C₇H₁₄O	5-Methylhexan-3-one	623-56-3	135 - 142[1][3]	0.8163[3]
C₇H₁₄O	Heptan-2-one	110-43-0	151	0.811
C₇H₁₄O	Heptan-3-one	106-35-4	148	0.818
C₇H₁₄O	Heptan-4-one	123-19-3	144-145	0.817
C₇H₁₄O	5-Methylhexan-2-one	110-12-3	145	0.815
C₇H₁₄O	2,4-Dimethylpentan-3-one	565-80-0	124-125	0.806

Note: Data for isomers is sourced from publicly available chemical databases and may vary slightly between sources.

Spectroscopic Data for 5-Methylhexan-3-one

Spectroscopy Type	Key Data Points
Infrared (IR)	Strong C=O stretch around 1715 cm⁻¹.[4]
Mass Spectrometry (GC-MS)	Molecular Ion (M⁺) at m/z = 114. Key fragments at m/z = 85, 57, 29.[1][10]
¹H NMR	Signals corresponding to ethyl, isobutyl, and methylene protons.[1]
¹³C NMR	Carbonyl carbon signal around 211 ppm. Aliphatic carbon signals in the range of 10-50 ppm.[11]

Experimental Protocols

Synthesis of a Ketone: Friedel-Crafts Acylation (General Protocol)

This is a general method for synthesizing ketones and can be adapted for 5-methylhexan-3-one.

Objective: To synthesize a ketone by reacting an acyl chloride with an organocadmium reagent (derived from a Grignard reagent).

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-bromobutane

• Cadmium chloride (anhydrous)

• Propanoyl chloride

• Dry glassware under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Preparation of Grignard Reagent: a. In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place magnesium turnings. b. Add a small volume of a solution of 1-bromobutane in anhydrous diethyl ether to initiate the reaction. c. Once the reaction starts, add the remaining 1-bromobutane solution dropwise to maintain a gentle reflux. d. After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of butylmagnesium bromide.

• Preparation of Organocadmium Reagent: a. In a separate flask, add anhydrous cadmium chloride. b. Cool the Grignard reagent solution in an ice bath and slowly add the cadmium chloride. c. Stir the mixture at room temperature for about an hour. The formation of dibutylcadmium will occur.

• Acylation: a. Dissolve propanoyl chloride in anhydrous diethyl ether and add it dropwise to the cooled organocadmium reagent. b. After the addition, stir the reaction mixture at room temperature for one hour, then gently reflux for another hour.

• Work-up and Purification: a. Pour the reaction mixture onto crushed ice and add dilute sulfuric acid to decompose the complex. b. Separate the ether layer and extract the aqueous layer with diethyl ether. c. Combine the ether extracts, wash with water, then with a sodium bicarbonate solution, and finally with brine. d. Dry the ether solution over anhydrous magnesium sulfate. e. Remove the ether by distillation. f. Purify the resulting crude ketone by fractional distillation to obtain the final product.

Analysis of Ketone Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify ketone isomers in a mixture.[12]

Instrumentation and Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).[12]

• Capillary column suitable for volatile organic compounds (e.g., DB-5ms or equivalent).[13]

• Helium carrier gas.[12]

• Sample mixture of ketone isomers dissolved in a suitable solvent (e.g., dichloromethane).

• Internal standard (e.g., n-undecane), if quantitative analysis is required.[13]

Procedure:

• Sample Preparation: a. Prepare a dilute solution (e.g., 100 ppm) of the ketone isomer mixture in the chosen solvent. b. If performing quantification, add a known concentration of the internal standard to the sample and calibration standards.[13]

• GC-MS Instrument Setup: a. Injector: Set to a temperature of 250°C. Use splitless or split injection mode depending on the sample concentration. b. Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.
  • Ramp: Increase temperature at a rate of 10°C/min to 200°C.
  • Final hold: Hold at 200°C for 5 minutes. (This program is a starting point and should be optimized for the specific mixture of isomers.) c. Carrier Gas: Set a constant flow rate for helium (e.g., 1 mL/min). d. Mass Spectrometer:
  • Ionization Mode: Electron Ionization (EI) at 70 eV.[12]
  • Scan Range: Set the mass scan range from m/z 35 to 200.
  • Source Temperature: Set to 230°C.
  • Quadrupole Temperature: Set to 150°C.

• Data Acquisition and Analysis: a. Inject 1 µL of the prepared sample into the GC. b. Start the data acquisition. The isomers will separate based on their boiling points and interaction with the column's stationary phase, resulting in different retention times.[14] c. Identify each isomer by comparing its mass spectrum with a reference library (e.g., NIST). d. The retention time and the fragmentation pattern in the mass spectrum provide a high degree of confidence in the identification of each isomer.

Visualization of Isomeric Relationships

The following diagram illustrates the relationship between 5-methylhexan-3-one and some of its constitutional isomers.

Caption: Isomeric relationships of 5-methylhexan-3-one.

References

• 1. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 3-Hexanone, 5-methyl- [webbook.nist.gov]
• 5. coconote.app [coconote.app]
• 6. scribd.com [scribd.com]
• 7. quora.com [quora.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. embibe.com [embibe.com]
• 10. 3-Hexanone, 5-methyl- [webbook.nist.gov]
• 11. spectrabase.com [spectrabase.com]
• 12. benchchem.com [benchchem.com]
• 13. scribd.com [scribd.com]
• 14. ursinus.edu [ursinus.edu]

Spectroscopic Analysis of 5-Methylhexan-3-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 5-Methylhexan-3-one (CAS: 623-56-3), a ketone with the molecular formula C₇H₁₄O.[1] The information presented herein is essential for the structural elucidation, identification, and quality control of this compound in research and development settings. This document details experimental protocols and presents Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data in a clear, tabular format for ease of reference and comparison.

Spectroscopic Data Summary

The following tables summarize the essential ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for 5-Methylhexan-3-one.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Protons
a	0.9	Doublet	6H	2 x -CH₃
b	1.0	Triplet	3H	-CH₃
c	2.1	Multiplet	1H	-CH-
d	2.2	Doublet	2H	-CH₂-
e	2.4	Quartet	2H	-CH₂-

Note: Data is based on predicted values and may vary slightly from experimental results.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Carbon Assignment	Chemical Shift (δ, ppm)
C1	~10-15
C2	~30-65
C3 (C=O)	~205-220
C4	~30-65
C5	~25-35
C6, C7	~20-50

Note: There are seven carbon atoms in the molecule, but due to chemical equivalence, fewer signals may be observed.[2] The chemical shift for the carbonyl carbon (C=O) is characteristically downfield.[3]

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Bond Vibration	Functional Group
~2960-2870	Strong	C-H Stretch	Alkane
~1715	Strong	C=O Stretch	Ketone
~1465	Medium	C-H Bend	Alkane
~1370	Medium	C-H Bend	Alkane

Note: The strong absorption at ~1715 cm⁻¹ is highly characteristic of a saturated aliphatic ketone.[4]

Table 4: Mass Spectrometry (EI-MS) Data

m/z	Relative Intensity (%)	Proposed Fragment
114	10.03	[M]⁺ (Molecular Ion)
85	21.85	[M - C₂H₅]⁺ (α-cleavage)
57	99.99	[M - C₄H₉]⁺ or [C₄H₉]⁺ (α-cleavage)
41	30.07	[C₃H₅]⁺
29	51.23	[C₂H₅]⁺

Data sourced from MassBank and PubChem.[1][5] The base peak at m/z 57 is characteristic of α-cleavage in ketones.[5]

Structural Elucidation Workflow

The following diagram illustrates the logical workflow for confirming the structure of 5-Methylhexan-3-one using a combination of spectroscopic techniques.

References

• 1. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. IR Absorption Table [webspectra.chem.ucla.edu]
• 5. chem.libretexts.org [chem.libretexts.org]

The Natural Occurrence and Biosynthesis of 5-Methylhexan-3-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylhexan-3-one, a branched-chain aliphatic ketone, has been identified as a naturally occurring volatile organic compound in a limited number of organisms across different kingdoms. This technical guide provides a comprehensive overview of its known natural sources in plants and insects, delves into the probable biosynthetic pathways derived from branched-chain amino acid catabolism, and furnishes detailed experimental protocols for its extraction and analysis. While the presence of 5-Methylhexan-3-one is documented, quantitative data remains scarce, highlighting a significant area for future research. This document aims to serve as a foundational resource for researchers investigating the ecological roles, biosynthetic mechanisms, and potential applications of this and related semiochemicals.

Natural Occurrence of 5-Methylhexan-3-one

5-Methylhexan-3-one has been identified in both the plant and animal kingdoms, suggesting diverse ecological roles. Its presence is noted in specific insect and mammalian species, and a structurally related compound has been found in the floral scent of a tropical plant.

In Insects

The primary documented insect source of 5-Methylhexan-3-one is the harvester ant, Pogonomyrmex rugosus.[1] In many ant species, mandibular glands are responsible for producing alarm pheromones and defensive secretions. While 4-methyl-3-heptanone is a more commonly identified alarm pheromone in Pogonomyrmex species, the presence of 5-Methylhexan-3-one in P. rugosus suggests a potential role in the complex chemical communication system of this species.

In Plants

Direct evidence for 5-Methylhexan-3-one in plants is limited. However, a closely related hydroxylated analogue, (S)-2-hydroxy-5-methyl-3-hexanone , has been identified as a major component of the floral scent of the tropical Araceae species, Taccarum ulei. This compound, along with dihydro-β-ionone, accounts for over 96% of the total scent discharge and is a powerful attractant for its scarab beetle pollinators.[2][3] The structural similarity strongly suggests that the biosynthetic precursors and enzymatic logic are shared with 5-Methylhexan-3-one.

In Mammals

The natural products database PubChem lists the klipspringer antelope (Oreotragus oreotragus) as a source of 5-Methylhexan-3-one. Klipspringers possess well-developed preorbital glands used for scent-marking territories.[4][5] These secretions are complex chemical mixtures, and the presence of this ketone likely contributes to the olfactory signals conveying information about the individual's status and territory.

Quantitative Data

A thorough review of existing scientific literature reveals a significant gap in the quantitative analysis of 5-Methylhexan-3-one in its natural sources. While its presence has been confirmed, concentration levels in plant tissues, floral headspace, or insect glands have not been published. The following table is provided as a template for future research endeavors aimed at quantifying this compound.

Organism	Species	Tissue/Source	Compound	Concentration (ng/g or ng/µL)	Method of Quantification	Reference
Insect	Pogonomyrmex rugosus	Mandibular Gland	5-Methylhexan-3-one	Data not available	GC-MS	[Future Study]
Plant	Taccarum ulei	Floral Headspace	(S)-2-hydroxy-5-methyl-3-hexanone	Data not available	GC-MS	[Future Study]
Mammal	Oreotragus oreotragus	Preorbital Gland Secretion	5-Methylhexan-3-one	Data not available	GC-MS	[Future Study]

Table 1: Template for Quantitative Analysis of 5-Methylhexan-3-one and Related Compounds in Natural Sources.

Proposed Biosynthetic Pathways

The branched structure of 5-Methylhexan-3-one strongly points to a biosynthetic origin from the catabolism of branched-chain amino acids (BCAAs), specifically isoleucine. The core biochemical steps are likely conserved across plants and insects, involving transamination, decarboxylation, and subsequent modifications.

Biosynthesis in Insects (Hypothetical)

In insects, pheromone biosynthesis often utilizes intermediates from primary metabolism, including fatty acid and amino acid pathways. The catabolism of isoleucine is a well-established process that generates precursors for various compounds, including ketones.

The proposed pathway begins with the essential amino acid L-isoleucine.

• Transamination : The first step is the removal of the amino group from L-isoleucine by a branched-chain aminotransferase (BCAT) , which transfers the amino group to α-ketoglutarate to form glutamate. This reaction produces the α-keto acid, (S)-α-keto-β-methylvalerate.

• Oxidative Decarboxylation : The α-keto acid is then irreversibly decarboxylated by the branched-chain α-keto acid dehydrogenase (BCKDH) complex . This multi-enzyme complex removes the carboxyl group as CO₂ and attaches the remaining acyl group to Coenzyme A, forming 2-methylbutyryl-CoA.

• Chain Elongation : 2-methylbutyryl-CoA can then be elongated by condensation with acetyl-CoA, a common step in the biosynthesis of longer-chain methyl-branched hydrocarbons and ketones. This would form a β-keto acyl-CoA intermediate.

• Reduction, Dehydration, and Final Reduction : The β-keto group is sequentially reduced, dehydrated, and reduced again to form the saturated acyl-CoA chain.

• Thioester cleavage and Oxidation : The final steps likely involve the cleavage of the CoA thioester and subsequent oxidation to form the ketone at the C3 position.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Leucine and its keto acid enhance the coordinated expression of genes for branched-chain amino acid catabolism in Arabidopsis under sugar starvation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to 5-Methylhexan-3-one (Ethyl Isobutyl Ketone)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylhexan-3-one, commonly known as ethyl isobutyl ketone, is a branched-chain aliphatic ketone. Its chemical structure and properties make it a subject of interest in various chemical and industrial applications. This technical guide provides a comprehensive overview of its nomenclature, physicochemical properties, a detailed experimental protocol for its synthesis, and available toxicological data.

Nomenclature and Synonyms

The systematic IUPAC name for this compound is 5-methylhexan-3-one . It is also widely known by several other names, which are often encountered in commercial and laboratory settings.

Table 1: Nomenclature and Identifiers

Identifier Type	Value
IUPAC Name	5-methylhexan-3-one[1]
Common Name	Ethyl isobutyl ketone
Synonyms	5-Methyl-3-hexanone, Isobutyl ethyl ketone, 2-Methyl-4-hexanone[2]
CAS Number	623-56-3[1]
Molecular Formula	C₇H₁₄O[1]
SMILES	CCC(=O)CC(C)C

Physicochemical Properties

5-Methylhexan-3-one is a colorless liquid with a characteristic odor.[3] A summary of its key physicochemical properties is presented below.

Table 2: Physicochemical Properties of 5-Methylhexan-3-one

Property	Value	Source
Molecular Weight	114.19 g/mol	[1]
Boiling Point	135 °C at 760 mmHg	[1][2]
Vapor Pressure	6.619 mmHg at 25 °C (estimated)	[2]
Flash Point	31 °C (88 °F) (Tag Closed Cup, estimated)	[2]
Solubility in Water	4057 mg/L at 25 °C (estimated)	[2]
logP (o/w)	1.840 (estimated)	[2]

Experimental Protocols: Synthesis of 5-Methylhexan-3-one

The synthesis of 5-methylhexan-3-one can be achieved through various methods, with the Grignard reaction being a common and effective approach. The following protocol outlines the synthesis starting from 2-methyl-1-propanol.

Synthesis via Grignard Reaction

This synthesis involves a three-step process: conversion of the starting alcohol to an alkyl halide, formation of a Grignard reagent, and subsequent acylation to yield the target ketone.[4]

Step 1: Conversion of 2-Methyl-1-propanol to 1-Chloro-2-methylpropane

• Reaction: 2-Methyl-1-propanol is reacted with thionyl chloride (SOCl₂) to produce 1-chloro-2-methylpropane.[4]

• Procedure: In a well-ventilated fume hood, cool a flask containing 2-methyl-1-propanol in an ice bath. Slowly add thionyl chloride dropwise with stirring. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently to drive the reaction to completion. The crude 1-chloro-2-methylpropane is then purified by distillation.

Step 2: Formation of Isobutylmagnesium Chloride (Grignard Reagent)

• Reaction: The prepared 1-chloro-2-methylpropane is reacted with magnesium turnings in anhydrous diethyl ether to form the Grignard reagent, isobutylmagnesium chloride.[4]

• Procedure: Under a dry nitrogen or argon atmosphere, place magnesium turnings in a flame-dried flask equipped with a condenser and a dropping funnel. Add a small crystal of iodine to activate the magnesium. A solution of 1-chloro-2-methylpropane in anhydrous diethyl ether is then added dropwise from the dropping funnel. The reaction is initiated by gentle warming and then maintained by the exothermic reaction. Once the magnesium is consumed, the resulting Grignard reagent is a grayish solution.

Step 3: Acylation of Isobutylmagnesium Chloride with Propionyl Chloride

• Reaction: The Grignard reagent is reacted with propionyl chloride in anhydrous diethyl ether.[4]

• Procedure: The solution of isobutylmagnesium chloride is cooled in an ice-salt bath. A solution of propionyl chloride in anhydrous diethyl ether is added dropwise with vigorous stirring. After the addition is complete, the reaction mixture is stirred for an additional period at room temperature.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid.[5] The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation. The crude 5-methylhexan-3-one is then purified by fractional distillation.

Synthesis of 5-Methylhexan-3-one via Grignard Reaction.

Toxicological Data

Currently, there is limited specific toxicological data available for 5-methylhexan-3-one. Safety data sheets indicate that it may cause irritation.[3] For the structurally related compound, 5-methyl-2-hexanone, the oral LD50 in rats has been reported as 3200 mg/kg and 3870 mg/kg in different studies.[6] It is important to handle 5-methylhexan-3-one with appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated area.

References

• 1. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-methyl-3-hexanone, 623-56-3 [thegoodscentscompany.com]
• 3. 5-Methyl-3-hexanone - Hazardous Agents | Haz-Map [haz-map.com]
• 4. Synthesis of 5-methyl-3-hexanone from 2-methyl-1-propanol | Filo [askfilo.com]
• 5. From 2-methylchloropropane, prepare 5-methyl3-hexanone | Filo [askfilo.com]
• 6. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]

5-Methylhexan-3-one molecular weight and formula

An In-depth Technical Guide on 5-Methylhexan-3-one

This guide provides a detailed overview of the fundamental chemical properties of 5-Methylhexan-3-one, a ketone used in various chemical applications. The information is tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data

5-Methylhexan-3-one is an organic compound with a straightforward aliphatic structure. Its key identifiers and properties are summarized below for easy reference.

Quantitative Molecular Data

Property	Value	Source
Molecular Formula	C7H14O	[1][2][3][4][5]
Molecular Weight	114.19 g/mol	[2][3][4]
Alternate Molecular Weight	114.189	[1]
Alternate Molecular Weight	114.188	[5]
CAS Number	623-56-3	[1][5]

Logical Structure of the Compound

The IUPAC name, 5-Methylhexan-3-one, describes the arrangement of atoms within the molecule. The following diagram illustrates this logical structure, breaking down the name into its constituent parts which define the final chemical structure.

Logical breakdown of the IUPAC name for 5-Methylhexan-3-one.

References

• 1. 5-Methylhexan-3-one | SIELC Technologies [sielc.com]
• 2. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 5-Methylhexan-3-one - Aliphatic Hydrocarbon - Crysdot [crysdotllc.com]
• 5. 5-methylhexan-3-one | 623-56-3 | Buy Now [molport.com]

Solubility of 5-Methylhexan-3-one in water and organic solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Methylhexan-3-one in aqueous and organic media. The information contained herein is intended to support research, development, and formulation activities where this compound is utilized.

Introduction to 5-Methylhexan-3-one

5-Methylhexan-3-one (C₇H₁₄O) is a ketone recognized for its utility as a solvent and as an intermediate in organic synthesis.[1] A clear, colorless liquid, its solubility characteristics are a critical determinant of its application in various chemical processes, including reaction chemistry, extractions, and formulation development. Understanding its behavior in different solvent systems is paramount for its effective implementation in laboratory and industrial settings.

Solubility Data

The solubility of 5-Methylhexan-3-one is dictated by its molecular structure, which includes a polar carbonyl group and a nonpolar hydrocarbon chain. This duality governs its interaction with polar and non-polar solvents.

Aqueous Solubility

5-Methylhexan-3-one exhibits limited solubility in water. This is attributed to the hydrophobic nature of its carbon chain, which disrupts the hydrogen bonding network of water.[1] An estimated water solubility value is available, providing a quantitative measure of its behavior in aqueous solutions.

Table 1: Aqueous Solubility of 5-Methylhexan-3-one

Solvent	Temperature (°C)	Solubility (mg/L)	Method
Water	25	4057	Estimated
[Source: The Good Scents Company[2]]

For comparative purposes, the experimentally determined water solubility of its isomer, 5-methyl-2-hexanone, is 5400 mg/L at 25 °C.[3]

Solubility in Organic Solvents

Table 2: Qualitative and Comparative Solubility of 5-Methylhexan-3-one and its Isomer in Organic Solvents

Solvent	5-Methylhexan-3-one (Qualitative)	5-Methyl-2-hexanone (Quantitative/Qualitative)
Ethanol	Readily Soluble[1]	Miscible[3]
Methanol	Readily Soluble[1]	-
Acetone	Readily Soluble[1]	Very Soluble[3]
Diethyl Ether	-	Miscible[3]
Benzene	-	Very Soluble[3]
Carbon Tetrachloride	-	Soluble[3]
[Source: Solubility of Things[1], PubChem[3]]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure. The following section outlines established methodologies applicable to determining the solubility of 5-Methylhexan-3-one.

Water Solubility Determination (OECD Test Guideline 105)

The OECD Test Guideline 105 provides standardized methods for determining the water solubility of chemical substances.[5][6][7][8][9] Two primary methods are recommended based on the expected solubility range: the Shake-Flask Method and the Column Elution Method.

3.1.1. Shake-Flask Method

This method is considered the "gold standard" for solubility measurements and is suitable for substances with solubilities above 10⁻² g/L.[10][11]

• Principle: An excess amount of the test substance is agitated in water at a constant temperature until equilibrium is reached. The concentration of the substance in the aqueous phase is then determined.

• Apparatus:

  • Constant temperature water bath or shaker.

  • Glass flasks with stoppers.

  • Centrifuge or filtration apparatus.

  • Analytical instrument for concentration measurement (e.g., GC, HPLC, UV-Vis Spectrophotometer).

• Procedure:

  • Add an excess of 5-Methylhexan-3-one to a flask containing deionized water.

  • Seal the flask and place it in a constant temperature shaker bath (e.g., 25 °C).

  • Agitate the mixture for a sufficient time to reach equilibrium (preliminary tests can determine this, often 24-48 hours).

  • After equilibration, cease agitation and allow the mixture to stand for a defined period to allow for phase separation.

  • Carefully withdraw a sample from the clear aqueous phase, ensuring no undissolved substance is transferred.

  • Centrifuge or filter the sample to remove any suspended micro-droplets.

  • Analyze the concentration of 5-Methylhexan-3-one in the sample using a validated analytical method.

3.1.2. Column Elution Method

This method is appropriate for substances with low water solubility (less than 10⁻² g/L).[11][12]

• Principle: A solid support in a column is coated with the test substance. Water is then passed through the column at a slow, constant rate. The concentration of the substance in the eluate is measured once equilibrium is achieved.

• Apparatus:

  • Jacketed chromatography column.

  • Inert support material (e.g., glass beads, silica).

  • Metering pump.

  • Fraction collector.

  • Analytical instrument for concentration measurement.

• Procedure:

  • Coat the inert support material with an excess of 5-Methylhexan-3-one.

  • Pack the coated support into the chromatography column.

  • Pump deionized water through the column at a low and constant flow rate.

  • Collect fractions of the eluate over time.

  • Analyze the concentration of 5-Methylhexan-3-one in each fraction.

  • The solubility is determined from the plateau of the concentration curve, where the concentration of consecutive fractions is constant.

Organic Solvent Solubility Determination

The principles of the shake-flask method can be adapted to determine solubility in organic solvents.

• Procedure:

  • Substitute deionized water with the desired organic solvent (e.g., ethanol, acetone).

  • Follow the same steps of adding an excess of 5-Methylhexan-3-one, equilibrating at a constant temperature, separating the phases, and analyzing the concentration in the supernatant.

  • Given the expected high solubility, it is crucial to ensure that a true excess of the solute is present to achieve saturation.

Analytical Quantification

Accurate quantification of 5-Methylhexan-3-one in the solvent is critical. Gas Chromatography (GC) with a Flame Ionization Detector (FID) is a suitable technique due to the compound's volatility. For UV-Vis spectrophotometry, derivatization with a chromophore-containing reagent like 2,4-dinitrophenylhydrazine may be necessary to enable sensitive detection.[13]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a compound like 5-Methylhexan-3-one.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 5-methyl-3-hexanone, 623-56-3 [thegoodscentscompany.com]
• 3. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 623-56-3: 5-Methyl-3-hexanone | CymitQuimica [cymitquimica.com]
• 5. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. filab.fr [filab.fr]
• 9. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 10. dissolutiontech.com [dissolutiontech.com]
• 11. 40 CFR § 799.6784 - TSCA water solubility: Column elution method; shake flask method. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 12. eCFR :: 40 CFR 799.6784 -- TSCA water solubility: Column elution method; shake flask method. [ecfr.gov]
• 13. egyankosh.ac.in [egyankosh.ac.in]

The Enigmatic Origins: A Technical Guide to the Biosynthesis of 5-Methylhexan-3-one

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylhexan-3-one is a volatile organic compound identified in various organisms, including mammals and insects, where it may function as a pheromone or signaling molecule. Despite its detection in nature, the endogenous biosynthetic pathway of 5-Methylhexan-3-one has not been empirically elucidated. This technical guide synthesizes current biochemical knowledge to propose a plausible biosynthetic pathway for 5-Methylhexan-3-one, drawing parallels with established metabolic routes such as branched-chain amino acid catabolism and fatty acid biosynthesis. This document provides a theoretical framework, detailed hypothetical enzymatic steps, quantitative data from analogous enzymes, and relevant experimental protocols to guide future research in validating this proposed pathway. The information presented herein is intended to serve as a foundational resource for researchers aiming to understand and potentially engineer the biosynthesis of this and similar branched-chain ketones.

Introduction

5-Methylhexan-3-one is a branched-chain ketone that has been identified as a component of the chemical profile of the klipspringer antelope (Oreotragus oreotragus) and the harvester ant (Pogonomyrmex rugosus). Its presence in these diverse species suggests a conserved biological role, possibly in chemical communication. However, to date, no dedicated research has fully detailed its biosynthetic origins. Understanding the biosynthesis of such compounds is crucial for several fields, including chemical ecology, drug discovery (as enzymatic pathways can be targets or sources of novel biocatalysts), and metabolic engineering for the production of specialty chemicals.

Given the absence of a defined pathway, this guide proposes a hypothetical route based on the well-characterized catabolism of the essential amino acid isoleucine. The structural similarity between isoleucine's metabolic intermediates and 5-Methylhexan-3-one provides a strong foundation for this hypothesis.

Proposed Biosynthetic Pathway of 5-Methylhexan-3-one

The proposed biosynthesis of 5-Methylhexan-3-one initiates from the amino acid L-isoleucine and proceeds through a series of enzymatic reactions analogous to those found in branched-chain amino acid degradation and fatty acid synthesis. The pathway can be conceptually divided into two main stages:

• Stage 1: Conversion of L-Isoleucine to (S)-2-Methylbutyryl-CoA. This stage is identical to the initial steps of canonical isoleucine catabolism.

• Stage 2: Chain Elongation and Ketone Formation. This proposed stage involves a condensation reaction with propionyl-CoA, followed by a series of reductive and dehydrative steps, and finally, the release of the ketone product.

The complete proposed pathway is illustrated in the diagram below.

Figure 1: Proposed Biosynthetic Pathway of 5-Methylhexan-3-one from L-Isoleucine.

Enzymatic Steps:

• Transamination: L-Isoleucine is converted to α-keto-β-methylvalerate by a Branched-Chain Amino Acid Aminotransferase (BCAT) . This reaction transfers the amino group from isoleucine to α-ketoglutarate, forming glutamate.

• Oxidative Decarboxylation: α-Keto-β-methylvalerate is converted to (S)-2-methylbutyryl-CoA by the Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) complex . This is an irreversible step that removes a carboxyl group as CO2 and attaches Coenzyme A.

• Condensation: (S)-2-Methylbutyryl-CoA undergoes a Claisen condensation with propionyl-CoA, catalyzed by a Thiolase (specifically, a β-ketoacyl-CoA thiolase), to form 3-keto-5-methylheptanoyl-CoA.[1]

• First Reduction: The keto group of 3-keto-5-methylheptanoyl-CoA is reduced to a hydroxyl group by a 3-Ketoacyl-CoA Reductase , yielding 3-hydroxy-5-methylheptanoyl-CoA. This reaction typically utilizes NADPH as a cofactor.

• Dehydration: A water molecule is removed from 3-hydroxy-5-methylheptanoyl-CoA by a 3-Hydroxyacyl-CoA Dehydratase to form an enoyl-CoA intermediate, 5-methylhept-2-enoyl-CoA.[2]

• Second Reduction: The double bond in 5-methylhept-2-enoyl-CoA is reduced by an Enoyl-CoA Reductase , using NADPH as a cofactor, to produce 5-methylheptanoyl-CoA.[3]

• Thioester Cleavage and Decarboxylation (Hypothetical): The final step is the conversion of 5-methylheptanoyl-CoA to 5-Methylhexan-3-one. This is the most speculative step of the pathway. It could potentially be catalyzed by a specialized thioesterase that facilitates a subsequent decarboxylation, or a single enzyme with both activities. The release of Coenzyme A and a carboxyl group would yield the final ketone product.

Quantitative Data for Analogous Enzymes

Direct kinetic data for the enzymes in the proposed 5-Methylhexan-3-one pathway are unavailable. The following table summarizes kinetic parameters for homologous enzymes from various organisms that catalyze similar reactions, providing a baseline for expected enzymatic efficiencies.

Enzyme Class	Enzyme Source	Substrate	Km (µM)	kcat (s-1)	Specific Activity (U/mg)	Reference
BCAT	Homo sapiens (mitochondrial)	L-Isoleucine	800	-	-	[4]
BCKDH	Bos taurus (kidney)	α-Keto-β-methylvalerate	31	-	7.7	[5]
Thiolase	Zoogloea ramigera	Acetyl-CoA	560	1100	-	[6]
3-Ketoacyl-CoA Reductase	Saccharomyces cerevisiae	3-Oxoacyl-CoA	10.5	-	-	[7]
3-Hydroxyacyl-CoA Dehydratase	Homo sapiens (HACD2)	3-Hydroxyacyl-CoA	-	-	~0.02	[8]
Enoyl-CoA Reductase	Escherichia coli	trans-2-Enoyl-CoA	-	-	-	[3]

Experimental Protocols

The validation of the proposed pathway requires the expression and characterization of candidate enzymes. Below are generalized protocols for assaying the activity of key enzyme classes in the pathway.

Branched-Chain Amino Acid Aminotransferase (BCAT) Activity Assay

This is a coupled spectrophotometric assay that measures the decrease in NADH absorbance at 340 nm.

• Principle: The α-keto acid produced by BCAT is reduced by a specific dehydrogenase, which oxidizes NADH to NAD+.

• Reagents:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.0

  • L-Isoleucine (substrate)

  • α-Ketoglutarate (co-substrate)

  • NADH

  • Leucine Dehydrogenase (coupling enzyme)

  • Pyridoxal 5'-phosphate (cofactor)

  • Enzyme preparation (cell lysate or purified protein)

• Procedure:

  • Prepare a reaction mixture containing assay buffer, L-isoleucine, α-ketoglutarate, NADH, and pyridoxal 5'-phosphate.

  • Add the coupling enzyme, Leucine Dehydrogenase.

  • Initiate the reaction by adding the BCAT enzyme preparation.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • Calculate the rate of NADH oxidation, which is proportional to BCAT activity.

Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Complex Activity Assay

This assay measures the production of NADH at 340 nm resulting from the oxidative decarboxylation of the α-keto acid.[9]

• Principle: The BCKDH complex reduces NAD+ to NADH during the conversion of the α-keto acid to its corresponding acyl-CoA.

• Reagents:

  • Assay Buffer: 50 mM potassium phosphate, pH 7.5

  • α-Keto-β-methylvalerate (substrate)

  • Coenzyme A

  • NAD+

  • Thiamine pyrophosphate (TPP)

  • MgCl2

  • Enzyme preparation (mitochondrial extract or purified complex)

• Procedure:

  • Combine the assay buffer, substrate, CoA, NAD+, TPP, and MgCl2 in a cuvette.

  • Start the reaction by adding the BCKDH enzyme preparation.

  • Record the increase in absorbance at 340 nm.

  • The rate of NADH formation is directly proportional to the BCKDH activity.

Thiolase Activity Assay (Thiolysis Direction)

This is a spectrophotometric assay that follows the disappearance of the enolate anion of the acetoacetyl-CoA magnesium complex at 303 nm.

• Principle: The thiolytic cleavage of a β-ketoacyl-CoA by Coenzyme A is monitored.

• Reagents:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.0

  • 3-Keto-5-methylheptanoyl-CoA (substrate)

  • Coenzyme A

  • MgCl2

  • Enzyme preparation

• Procedure:

  • Prepare the reaction mixture with assay buffer, substrate, and MgCl2.

  • Initiate the reaction by adding Coenzyme A and the thiolase preparation.

  • Monitor the decrease in absorbance at 303 nm.

  • The rate of absorbance decrease corresponds to the rate of substrate cleavage.

Experimental and Logical Workflows

The following diagrams illustrate the logical workflow for identifying and characterizing the enzymes of the proposed biosynthetic pathway.

Figure 2: Experimental Workflow for Pathway Validation.

Conclusion

The biosynthesis of 5-Methylhexan-3-one in organisms remains an uncharacterized area of metabolic research. The hypothetical pathway presented in this guide, originating from isoleucine catabolism, offers a chemically and biologically plausible route for its formation. This framework provides a roadmap for future research, outlining the key enzymatic players and the experimental approaches required for their identification and characterization. The validation of this pathway will not only illuminate a novel branch of natural product biosynthesis but also has the potential to uncover new biocatalysts for applications in synthetic biology and chemical synthesis. Further investigation, particularly in organisms known to produce 5-Methylhexan-3-one, is essential to confirm and refine this proposed metabolic map.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Hydroxyacyl-CoA dehydratase - Wikipedia [en.wikipedia.org]
• 3. Trans-2-enoyl-CoA reductase (NADPH) - Wikipedia [en.wikipedia.org]
• 4. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A simple and rapid enzymatic assay for the branched-chain alpha-ketoacid dehydrogenase complex using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thiolase - Wikipedia [en.wikipedia.org]
• 7. Very-long-chain 3-oxoacyl-CoA reductase - Wikipedia [en.wikipedia.org]
• 8. The 3-hydroxyacyl-CoA dehydratases HACD1 and HACD2 exhibit functional redundancy and are active in a wide range of fatty acid elongation pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bmrservice.com [bmrservice.com]

Navigating the Chromatographic Landscape: A Technical Guide to the Kovats Retention Index of 5-Methylhexan-3-one

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Kovats retention index (RI) of 5-Methylhexan-3-one on various gas chromatography (GC) columns. This document is designed to assist researchers, scientists, and drug development professionals in understanding and utilizing this critical analytical parameter for compound identification and method development. We will delve into the quantitative data, detailed experimental protocols, and the logical workflow for determining the Kovats RI.

Understanding the Kovats Retention Index

The Kovats retention index is a dimensionless unit that normalizes retention times in gas chromatography, making them less dependent on analytical conditions such as column length, diameter, film thickness, and carrier gas velocity. This system is based on the retention of the target analyte relative to a series of co-injected n-alkane standards. By converting retention times to a standardized index, researchers can more reliably compare results across different instruments and laboratories.

Quantitative Data: Kovats Retention Index of 5-Methylhexan-3-one

The retention behavior of 5-Methylhexan-3-one, a ketone with applications in flavor and fragrance chemistry as well as a potential biomarker, varies significantly with the polarity of the GC column's stationary phase. The following tables summarize the reported Kovats retention indices for 5-Methylhexan-3-one on different types of GC columns.

Table 1: Kovats Retention Index of 5-Methylhexan-3-one on Non-Polar and Semi-Polar GC Columns

Stationary Phase Type	Column Example(s)	Kovats Retention Index (I)
Standard Non-Polar	DB-1, HP-1, SE-30	816, 817
Semi-Standard Non-Polar	DB-5, HP-5	844.6, 865

Table 2: Kovats Retention Index of 5-Methylhexan-3-one on Polar GC Columns

Stationary Phase Type	Column Example(s)	Kovats Retention Index (I)
Standard Polar	WAX, Carbowax	1005, 1067.8

Experimental Protocols for Kovats Retention Index Determination

Accurate determination of the Kovats retention index requires a meticulous experimental approach. Below are detailed methodologies for both isothermal and temperature-programmed gas chromatography.

Sample and Standard Preparation

• Analyte Solution: Prepare a dilute solution of 5-Methylhexan-3-one in a volatile solvent (e.g., hexane or dichloromethane). The concentration should be optimized to produce a sharp, symmetrical peak without overloading the column.

• n-Alkane Standard Mixture: Prepare a mixture of n-alkanes that bracket the expected retention time of 5-Methylhexan-3-one. For example, a mixture of n-octane (C8) to n-dodecane (C12) is often suitable for the expected retention index range.

• Co-injection: The analyte solution and the n-alkane standard mixture can be co-injected to ensure identical analytical conditions.

Gas Chromatography (GC) System and Conditions

The following are typical starting parameters that should be optimized for the specific instrument and application.

• Gas Chromatograph: A system equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Injector: Split/splitless injector, typically operated in split mode to avoid column overloading.

  • Injector Temperature: 250 °C

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 - 1.5 mL/min).

• Oven Temperature Program:

  • Isothermal Analysis: The oven is held at a constant temperature throughout the run. This method is simpler but may not be suitable for complex mixtures.

  • Temperature-Programmed Analysis: The oven temperature is increased at a controlled rate during the analysis. This is the more common approach for analyzing samples with a range of volatilities. A typical program might be:

    • Initial Temperature: 50 °C, hold for 2 minutes

    • Ramp Rate: 5 °C/min to 250 °C

    • Final Temperature: 250 °C, hold for 5 minutes

• Detector:

  • FID Temperature: 280 °C

  • MS Transfer Line Temperature: 280 °C (if applicable)

Data Acquisition and Calculation

• Inject the prepared sample (analyte + n-alkanes) into the GC system.

• Record the retention times (t'R) for the analyte (5-Methylhexan-3-one) and the n-alkanes.

• Identify the two n-alkanes that elute immediately before and after the analyte. Let their carbon numbers be 'n' and 'N', respectively, and their adjusted retention times be t'R(n) and t'R(N).

• Calculate the Kovats Retention Index (I) using the appropriate formula:

  • For Isothermal Analysis: I = 100 * [n + (log(t'R(analyte)) - log(t'R(n))) / (log(t'R(N)) - log(t'R(n)))]

  • For Temperature-Programmed Analysis: I = 100 * [n + (t'R(analyte) - t'R(n)) / (t'R(N) - t'R(n))]

Workflow for Kovats Retention Index Determination

The following diagram illustrates the logical workflow for determining the Kovats retention index of a compound.

Caption: Workflow for the determination of the Kovats Retention Index.

Influence of GC Column Properties on the Retention of 5-Methylhexan-3-one

The choice of GC column is paramount in achieving a desired separation and obtaining a specific Kovats retention index. The interaction between the analyte and the stationary phase dictates the retention behavior.

• Stationary Phase Polarity: As a ketone, 5-Methylhexan-3-one possesses a moderate polarity due to the carbonyl group.

  • On non-polar stationary phases (e.g., 100% dimethylpolysiloxane), separation is primarily based on boiling point. The retention index will be lower.

  • On polar stationary phases (e.g., polyethylene glycol or 'WAX' columns), the polar carbonyl group of the ketone will have a stronger interaction with the polar stationary phase through dipole-dipole interactions. This results in a longer retention time and a significantly higher Kovats retention index compared to non-polar columns.

• Film Thickness: A thicker stationary phase film generally leads to longer retention times and can increase the retention index, particularly for more volatile compounds. This is because the analyte has more stationary phase to interact with as it passes through the column.

• Column Length and Diameter: While the Kovats index is designed to be independent of these parameters, extreme variations can have minor effects. Longer columns provide more theoretical plates and can improve resolution, while narrower columns can offer faster analysis times.

By understanding these principles and utilizing the provided data and protocols, researchers can effectively employ the Kovats retention index of 5-Methylhexan-3-one for robust and reliable analytical measurements.

Navigating the Stereochemical Landscape of 5-Methylhexan-3-one and Its Chiral Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the stereochemistry of 5-methylhexan-3-one, a seemingly simple acyclic ketone, and explores the generation of stereoisomers through chemical transformation. While 5-methylhexan-3-one itself is an achiral molecule, its chemical manipulation, particularly through reduction of the carbonyl group, unlocks a chiral center, leading to the formation of enantiomeric products. This transition from achirality to chirality is a fundamental concept in stereochemistry and holds significant importance in the fields of organic synthesis, medicinal chemistry, and materials science, where the three-dimensional arrangement of atoms can dictate biological activity and material properties.

The Achiral Nature of 5-Methylhexan-3-one

5-Methylhexan-3-one, with the chemical formula C₇H₁₄O, possesses a molecular structure that lacks a stereocenter. A stereocenter, or chiral center, is a carbon atom bonded to four different substituent groups. In the case of 5-methylhexan-3-one, no carbon atom within its structure fulfills this requirement. The carbonyl carbon (C3) is bonded to only three groups (an oxygen atom, an ethyl group, and an isobutyl group), and all other carbon atoms have at least two identical substituents (hydrogen atoms).

Due to this lack of a chiral center, 5-methylhexan-3-one does not exhibit optical activity; it does not rotate the plane of polarized light. The molecule is superimposable on its mirror image, classifying it as achiral.

Table 1: Physicochemical Properties of 5-Methylhexan-3-one

Property	Value	Reference
Molecular Formula	C₇H₁₄O	[1]
Molecular Weight	114.19 g/mol	[1]
IUPAC Name	5-methylhexan-3-one	[1]
Chirality	Achiral	[2]
Optical Activity	None	[2]
Defined Stereocenters	0	[2]

Generation of Chirality: The Reduction of 5-Methylhexan-3-one to 5-Methylhexan-3-ol

The introduction of a chiral center into the molecular framework can be readily achieved through the reduction of the carbonyl group of 5-methylhexan-3-one to a hydroxyl group, yielding 5-methylhexan-3-ol. This transformation converts the sp²-hybridized carbonyl carbon into an sp³-hybridized carbon atom. The resulting C3 atom in 5-methylhexan-3-ol is bonded to four different groups: a hydrogen atom, a hydroxyl group, an ethyl group, and an isobutyl group. This newly formed stereocenter means that 5-methylhexan-3-ol can exist as a pair of non-superimposable mirror images, known as enantiomers.

These enantiomers are designated as (R)-5-methylhexan-3-ol and (S)-5-methylhexan-3-ol based on the Cahn-Ingold-Prelog priority rules.

Figure 1: Generation of chiral 5-methylhexan-3-ol from achiral 5-methylhexan-3-one.

Stereoisomers of 5-Methylhexan-3-ol

Table 2: Properties of 5-Methylhexan-3-ol Stereoisomers

Property	(R)-5-methylhexan-3-ol	(S)-5-methylhexan-3-ol	Reference
Molecular Formula	C₇H₁₆O	C₇H₁₆O	[3][4]
Molecular Weight	116.20 g/mol	116.20 g/mol	[3][4]
Chirality	Chiral	Chiral	[3][4]
Optical Rotation	Expected to be equal in magnitude and opposite in sign to the (S)-enantiomer.	Expected to be equal in magnitude and opposite in sign to the (R)-enantiomer.

Experimental Protocols for the Synthesis and Separation of 5-Methylhexan-3-ol Stereoisomers

The preparation and separation of the enantiomers of 5-methylhexan-3-ol are of significant interest for applications requiring enantiomerically pure compounds. Key experimental strategies include enantioselective synthesis and chiral resolution of a racemic mixture.

Enantioselective Synthesis via Asymmetric Reduction

Enantioselective reduction of the prochiral 5-methylhexan-3-one allows for the direct synthesis of one enantiomer of 5-methylhexan-3-ol in excess. A widely used and effective method for this transformation is the Corey-Bakshi-Shibata (CBS) reduction, which employs a chiral oxazaborolidine catalyst.

Detailed Experimental Protocol: Asymmetric Reduction of 5-Methylhexan-3-one using a CBS Catalyst

This protocol is based on established procedures for the stereoselective reduction of ketones.

Objective: To synthesize enantiomerically enriched (S)- or (R)-5-methylhexan-3-ol.

Materials:

• 5-Methylhexan-3-one

• (S)- or (R)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS) or Borane-THF complex

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a dry round-bottom flask equipped with a magnetic stir bar is charged with anhydrous THF.

• Addition of Catalyst and Substrate: The (S)- or (R)-2-Methyl-CBS-oxazaborolidine solution is added to the THF. The solution is cooled to a suitable temperature (e.g., 0 °C or -20 °C). 5-Methylhexan-3-one is then added dropwise to the stirred catalyst solution.

• Addition of Reducing Agent: The borane solution (BMS or Borane-THF) is added slowly and dropwise to the reaction mixture, maintaining the low temperature.

• Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to confirm the consumption of the starting ketone.

• Quenching: Once the reaction is complete, the excess borane is quenched by the slow and careful addition of methanol at low temperature.

• Workup: The mixture is allowed to warm to room temperature. 1 M HCl is added, and the mixture is stirred. The aqueous layer is then extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: The combined organic layers are washed with saturated NaHCO₃ solution and brine, dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure to yield the crude chiral alcohol. Further purification can be achieved by distillation or column chromatography.

Expected Outcome: This procedure is expected to yield the corresponding enantiomer of 5-methylhexan-3-ol with a significant enantiomeric excess (e.e.). The specific e.e. will depend on the precise reaction conditions and the chosen catalyst.

Figure 2: Experimental workflow for the asymmetric reduction of 5-methylhexan-3-one.

Chiral Resolution of Racemic 5-Methylhexan-3-ol

An alternative to enantioselective synthesis is the resolution of a racemic mixture of 5-methylhexan-3-ol, which can be prepared by the reduction of 5-methylhexan-3-one using an achiral reducing agent such as sodium borohydride. Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for the analytical and preparative separation of enantiomers.

Experimental Protocol: Chiral HPLC Separation of 5-Methylhexan-3-ol Enantiomers

This protocol provides a general framework for developing a chiral HPLC method.

Objective: To separate the (R)- and (S)-enantiomers of 5-methylhexan-3-ol.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral stationary phase (CSP) column. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for the resolution of chiral alcohols.

• HPLC-grade solvents (e.g., hexane, isopropanol, ethanol).

• Racemic 5-methylhexan-3-ol standard.

Procedure:

• Column Selection: Choose a suitable chiral stationary phase. A screening of different polysaccharide-based columns is recommended to find the optimal stationary phase for baseline separation.

• Mobile Phase Optimization: A mobile phase typically consisting of a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol) is used. The ratio of the solvents is optimized to achieve good resolution and reasonable retention times.

• Method Development:

  • Prepare a standard solution of racemic 5-methylhexan-3-ol in the mobile phase.

  • Equilibrate the column with the mobile phase until a stable baseline is obtained.

  • Inject the standard solution and monitor the elution profile with the UV detector (wavelength selection may require optimization, or a refractive index detector can be used if the analyte has a poor chromophore).

  • Adjust the mobile phase composition and flow rate to optimize the separation of the two enantiomeric peaks.

• Data Analysis: The retention times of the two peaks correspond to the two enantiomers. The enantiomeric excess of a non-racemic sample can be determined by integrating the peak areas.

Table 3: Representative Chiral HPLC Method Parameters

Parameter	Typical Value/Condition
Column	Polysaccharide-based CSP (e.g., Chiralcel OD-H, Chiralpak AD-H)
Mobile Phase	n-Hexane / Isopropanol (e.g., 90:10 v/v)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at a low wavelength (e.g., 210 nm) or Refractive Index (RI)
Temperature	Ambient

Figure 3: Logical workflow for chiral HPLC method development.

Conclusion

References

• 1. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-methylhexan-3-ol | 623-55-2 | Buy Now [molport.com]
• 3. (3R)-5-methylhexan-3-ol | C7H16O | CID 11040674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (3S)-5-methylhexan-3-ol | C7H16O | CID 11829407 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthetic Routes for 5-Methylhexan-3-one from sec-Butyl Alcohol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 5-methylhexan-3-one, a valuable ketone intermediate, starting from sec-butyl alcohol. Two primary synthetic routes are presented, emphasizing reaction efficiency, scalability, and reagent accessibility. All quantitative data is summarized for clear comparison, and detailed experimental procedures are provided.

Introduction

5-Methylhexan-3-one is a ketone with applications in various fields, including as a building block in the synthesis of more complex organic molecules and potentially in the fragrance industry. The synthesis of this molecule from a readily available starting material like sec-butyl alcohol is of significant interest. This document outlines two viable synthetic pathways:

• Route 1: A two-step sequence involving the oxidation of sec-butyl alcohol to butanone, followed by a Grignard reaction with isobutylmagnesium bromide and subsequent oxidation of the resulting secondary alcohol.

• Route 2: An alternative Grignard-based approach involving the reaction of an ethyl Grignard reagent with isovaleraldehyde, followed by oxidation. While not directly starting from sec-butyl alcohol, it presents a valid synthetic strategy for the target molecule.

These protocols are designed to be reproducible and scalable for research and development purposes.

Data Presentation

Table 1: Summary of Reaction Steps, Reagents, and Typical Yields

Route	Step	Reaction	Key Reagents	Solvent	Typical Yield
1	1	Oxidation of sec-Butyl Alcohol	Pyridinium chlorochromate (PCC)	Dichloromethane (DCM)	~85-95%
2	Grignard Reaction	Isobutylmagnesium bromide, Butanone	Diethyl ether	~70-80% (for the alcohol)
3	Oxidation of 5-Methylhexan-3-ol	Pyridinium chlorochromate (PCC)	Dichloromethane (DCM)	~80-90%
2	1	Grignard Reaction	Ethylmagnesium bromide, Isovaleraldehyde	Diethyl ether	~75-85% (for the alcohol)
2	Oxidation of 5-Methylhexan-3-ol	Jones Reagent (CrO₃/H₂SO₄)	Acetone	~80-90%

Experimental Protocols

Route 1: Synthesis via Oxidation of sec-Butyl Alcohol and Grignard Reaction

This route provides a direct pathway from sec-butyl alcohol to the target molecule.

Step 1: Oxidation of sec-Butyl Alcohol to Butanone

Principle: sec-Butyl alcohol is oxidized to butanone using pyridinium chlorochromate (PCC), a mild oxidizing agent that minimizes over-oxidation.[1]

Materials:

• sec-Butyl alcohol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Celite®

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser

Procedure:

• To a stirred suspension of pyridinium chlorochromate (PCC) (1.2 equivalents) and Celite® in anhydrous dichloromethane (DCM) in a round-bottom flask, add a solution of sec-butyl alcohol (1.0 equivalent) in anhydrous DCM dropwise at room temperature.[2]

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Wash the filter cake with additional diethyl ether.

• Combine the organic filtrates and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford butanone. The product is often of sufficient purity for the next step, or it can be further purified by distillation.

Step 2: Grignard Reaction of Butanone with Isobutylmagnesium Bromide to form 5-Methylhexan-3-ol

Principle: The carbonyl group of butanone undergoes nucleophilic attack by the isobutyl Grignard reagent to form a tertiary alcohol after acidic workup.[3][4]

Materials:

• Butanone

• Isobutylmagnesium bromide (prepared from isobutyl bromide and magnesium turnings or purchased as a solution)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, ice bath

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel, place a solution of butanone (1.0 equivalent) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Cool the flask in an ice bath.

• Add a solution of isobutylmagnesium bromide (1.1 equivalents) in diethyl ether dropwise from the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Cool the reaction mixture again in an ice bath and quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to yield crude 5-methylhexan-3-ol. The product can be purified by fractional distillation.

Step 3: Oxidation of 5-Methylhexan-3-ol to 5-Methylhexan-3-one

Principle: The secondary alcohol, 5-methylhexan-3-ol, is oxidized to the corresponding ketone, 5-methylhexan-3-one, using PCC.[2][5]

Materials:

• 5-Methylhexan-3-ol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Celite®

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer

Procedure:

• Follow the same procedure as in Route 1, Step 1, using 5-methylhexan-3-ol as the starting alcohol.

• To a stirred suspension of PCC (1.2 equivalents) and Celite® in anhydrous DCM, add a solution of 5-methylhexan-3-ol (1.0 equivalent) in anhydrous DCM.

• Stir at room temperature for 2-4 hours, monitoring by TLC.

• Work up the reaction as described in Route 1, Step 1, to isolate 5-methylhexan-3-one.

• Purify the final product by fractional distillation under reduced pressure.

Route 2: Synthesis via Grignard Reaction with Isovaleraldehyde and Subsequent Oxidation

This alternative route utilizes a different Grignard addition strategy to arrive at the same intermediate alcohol, which is then oxidized.

Step 1: Grignard Reaction of Isovaleraldehyde with Ethylmagnesium Bromide to form 5-Methylhexan-3-ol

Principle: Isovaleraldehyde reacts with ethylmagnesium bromide to form the secondary alcohol 5-methylhexan-3-ol.[6]

Materials:

• Isovaleraldehyde (3-methylbutanal)

• Ethylmagnesium bromide (prepared from ethyl bromide and magnesium or purchased as a solution)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, ice bath

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere, place a solution of isovaleraldehyde (1.0 equivalent) in anhydrous diethyl ether.

• Cool the flask in an ice bath.

• Add a solution of ethylmagnesium bromide (1.1 equivalents) in diethyl ether dropwise, maintaining a low temperature.

• After the addition, allow the mixture to stir at room temperature for 1-2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Perform an extractive workup with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain crude 5-methylhexan-3-ol.[6] Purify by distillation.

Step 2: Oxidation of 5-Methylhexan-3-ol to 5-Methylhexan-3-one using Jones Reagent

Principle: The secondary alcohol is oxidized to the ketone using the strong oxidizing agent, Jones reagent.[7][8]

Materials:

• 5-Methylhexan-3-ol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Isopropyl alcohol

• Sodium bicarbonate

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure for Jones Reagent Preparation:

• Carefully dissolve chromium trioxide in water.

• Slowly add concentrated sulfuric acid to the chromium trioxide solution while cooling in an ice bath.

Oxidation Procedure:

• Dissolve 5-methylhexan-3-ol (1.0 equivalent) in acetone in a round-bottom flask and cool in an ice bath.

• Add the prepared Jones reagent dropwise to the stirred solution, maintaining the temperature below 20 °C. The color of the reaction mixture will change from orange to green.[8]

• Continue adding the Jones reagent until a faint orange color persists.

• Add a few drops of isopropyl alcohol to quench any excess oxidizing agent.

• Neutralize the reaction mixture by the careful addition of sodium bicarbonate.

• Filter the mixture to remove the chromium salts.

• Extract the filtrate with diethyl ether.

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting 5-methylhexan-3-one by fractional distillation.

Mandatory Visualization

Caption: Synthetic pathways to 5-Methylhexan-3-one.

Caption: Experimental workflow for PCC oxidation.

Caption: Workflow for a typical Grignard reaction.

References

• 1. adichemistry.com [adichemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. Oxidation with Chromic Acid and PCC - Chad's Prep® [chadsprep.com]
• 6. researchgate.net [researchgate.net]
• 7. Jones oxidation - Wikipedia [en.wikipedia.org]
• 8. Jones Oxidation [organic-chemistry.org]

Application Note: Synthesis of 5-Methylhexan-3-one via Grignard Reaction

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds. This application note details a robust protocol for the synthesis of 5-Methylhexan-3-one, a ketone with a pleasant, fruity odor used in the flavor and fragrance industries. The synthesis is achieved through the nucleophilic addition of an isobutylmagnesium bromide Grignard reagent to propionitrile, followed by acidic hydrolysis of the intermediate imine.[1][2][3] This method is a reliable route to the desired ketone, as the intermediate imine salt is stable and does not react further with the Grignard reagent until hydrolysis.[4]

Reaction Scheme

The overall two-step reaction is as follows:

Step 1: Grignard Reaction (CH₃)₂CHCH₂MgBr (Isobutylmagnesium bromide) + CH₃CH₂C≡N (Propionitrile) → Intermediate Imine Salt

Step 2: Hydrolysis Intermediate Imine Salt + H₃O⁺ → (CH₃)₂CHCH₂C(=O)CH₂CH₃ (5-Methylhexan-3-one) + NH₄⁺

Materials and Equipment

Reagents & Materials	Grade	Supplier
Magnesium turnings	99.8%	Sigma-Aldrich
1-Bromo-2-methylpropane (Isobutyl bromide)	99%	Sigma-Aldrich
Propionitrile	99%	Sigma-Aldrich
Anhydrous Diethyl Ether (Et₂O)	≥99.7%, inhibitor-free	Sigma-Aldrich
Iodine	Crystal	J.T. Baker
Hydrochloric Acid (HCl)	37% (concentrated)	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	Prepared in-house
Saturated Sodium Chloride (NaCl) solution (Brine)	-	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Granular	VWR
Deuterated Chloroform (CDCl₃)	99.8 atom % D	Cambridge Isotope Laboratories

Equipment:

• Three-necked round-bottom flask (500 mL)

• Reflux condenser

• Pressure-equalizing dropping funnel (125 mL)

• Magnetic stirrer and stir bar

• Heating mantle

• Inert atmosphere setup (Nitrogen or Argon gas line)

• Ice bath

• Separatory funnel (500 mL)

• Rotary evaporator

• Distillation apparatus

• NMR Spectrometer (e.g., 400 MHz)

• FTIR Spectrometer

Experimental Protocol

Safety Precautions: This reaction must be conducted in a well-ventilated fume hood. Anhydrous ether is extremely flammable and peroxide-forming. Grignard reagents react violently with water. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Part A: Preparation of Isobutylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: All glassware must be rigorously dried in an oven at 120°C overnight and assembled while hot under a stream of dry nitrogen to exclude atmospheric moisture.[5] Equip a 500 mL three-necked flask with a magnetic stir bar, a reflux condenser (with a nitrogen inlet at the top), and a pressure-equalizing dropping funnel.

• Initiation: Place magnesium turnings (e.g., 2.67 g, 0.11 mol) in the flask. Add a single small crystal of iodine to activate the magnesium surface.

• Reagent Addition: In the dropping funnel, prepare a solution of 1-bromo-2-methylpropane (13.7 g, 0.10 mol) in 80 mL of anhydrous diethyl ether.

• Reaction: Add approximately 10 mL of the bromide solution to the magnesium. The reaction should initiate, evidenced by the disappearance of the iodine color and gentle refluxing of the ether. If the reaction does not start, gentle warming with a heat gun may be necessary.[5]

• Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, continue to stir the gray, cloudy mixture at reflux for an additional 30-60 minutes to ensure complete reaction. Cool the resulting Grignard reagent solution to room temperature.

Part B: Synthesis of 5-Methylhexan-3-one

• Reaction Setup: Cool the flask containing the freshly prepared isobutylmagnesium bromide solution in an ice bath to 0°C.

• Nitrile Addition: Prepare a solution of propionitrile (e.g., 5.51 g, 0.10 mol) in 40 mL of anhydrous diethyl ether. Add this solution dropwise to the stirred Grignard reagent via the dropping funnel over 30 minutes, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. The reaction mixture will become a thick, gelatinous precipitate.

Part C: Work-up and Purification

• Hydrolysis: Cool the reaction mixture again in an ice bath. Slowly and carefully add 100 mL of 10% aqueous hydrochloric acid dropwise to quench the reaction and hydrolyze the intermediate imine. Vigorous gas evolution may occur. Stir until all solids have dissolved.

• Extraction: Transfer the mixture to a 500 mL separatory funnel. The layers will separate. Remove the aqueous layer and extract it with two 50 mL portions of diethyl ether.

• Washing: Combine all organic layers and wash sequentially with 50 mL of saturated NaHCO₃ solution (to neutralize excess acid), and then 50 mL of brine (to reduce the solubility of organic material in the aqueous phase).

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

• Purification: Purify the resulting crude oil by fractional distillation to obtain pure 5-Methylhexan-3-one.

Results and Data Presentation

The final product should be a clear, colorless liquid.[6] The physical and spectroscopic data should be consistent with the literature values for 5-Methylhexan-3-one.

Parameter	Literature Value	Experimental Result
Molecular Formula	C₇H₁₄O	-
Molecular Weight	114.19 g/mol [6][7]	-
Boiling Point	135°C[6]	[Record Value]
Appearance	Colorless Liquid[6]	Colorless Liquid
Yield	-	[Record % Yield]
¹H NMR (CDCl₃)	δ ~2.4 (q), ~2.2 (t), ~1.6 (m), ~1.0 (t), ~0.9 (d)	[Confirm Peaks]
¹³C NMR (CDCl₃)	δ ~212, 45, 35, 25, 22, 8	[Confirm Peaks]
IR (neat, cm⁻¹)	~1715 (C=O stretch)	[Confirm Peak]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 5-Methylhexan-3-one.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. The Mechanism of Grignard and Organolithium Reactions with Nitriles - Chemistry Steps [chemistrysteps.com]
• 3. Video: Nitriles to Ketones: Grignard Reaction [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Hexanone, 5-methyl- [webbook.nist.gov]

Application Notes and Protocols: 5-Methylhexan-3-one as a Versatile Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of 5-methylhexan-3-one as a versatile precursor in organic synthesis, with a particular focus on its applications in the synthesis of biologically active molecules and pharmaceutical intermediates. This document includes key chemical transformations, detailed experimental protocols, and data presented in a clear, tabular format to facilitate research and development.

Introduction

5-Methylhexan-3-one is a readily available ketone that serves as a valuable C7 building block in organic synthesis. Its chemical structure, featuring a carbonyl group flanked by ethyl and isobutyl groups, allows for a variety of chemical transformations, making it an attractive starting material for the synthesis of more complex molecules. The ketone functionality can undergo a wide range of reactions, including nucleophilic additions, alpha-functionalization, and condensations, providing access to diverse molecular scaffolds. These notes will explore its application in key synthetic strategies relevant to drug discovery and development, such as the synthesis of chiral molecules and heterocyclic compounds.

Key Synthetic Applications and Protocols

One of the key transformations of 5-methylhexan-3-one is its conversion to α-hydroxy ketones. These motifs are present in various natural products and can serve as versatile intermediates for further synthetic manipulations. A notable example is the synthesis of 2-hydroxy-5-methyl-3-hexanone.

Reaction Scheme:

Caption: Synthesis of 2-hydroxy-5-methyl-3-hexanone.

Experimental Protocol: Synthesis of 2-Hydroxy-5-methyl-3-hexanone

• Formation of the Silyl Enol Ether: To a solution of sodium hexamethyldisilazide (NaHMDS) in n-hexane, 5-methylhexan-3-one is added dropwise at a controlled temperature. After stirring, chlorotrimethylsilane (TMSCl) is added to trap the enolate as the silyl enol ether.

• Oxidation: The resulting silyl enol ether is then oxidized using meta-chloroperoxybenzoic acid (m-CPBA) to introduce the hydroxyl group at the α-position.

• Work-up and Purification: The reaction is quenched, and the product is extracted. The crude product is purified by flash chromatography to yield pure 2-hydroxy-5-methyl-3-hexanone.

Quantitative Data Summary:

Step	Reagents and Conditions	Product	Yield (%)	Notes
1	5-Methylhexan-3-one, NaHMDS, n-hexane, TMSCl	Silyl enol ether of 5-methyl-3-hexanone	~86	High regioselectivity for the kinetic enolate.
2	Silyl enol ether, m-CPBA	2-Hydroxy-5-methyl-3-hexanone	~77	Overall yield after purification.

Chiral amines are crucial components of many pharmaceutical compounds. Reductive amination of ketones is a powerful method for their synthesis. While a specific protocol for the direct reductive amination of 5-methylhexan-3-one to a key pharmaceutical intermediate is not extensively documented in publicly available literature, the general methodology is widely applicable and can be adapted for this substrate to generate a library of chiral amines for drug discovery. For instance, the synthesis of chiral β-amino acids, which are core components of drugs like Sitagliptin (a DPP-4 inhibitor for type 2 diabetes), often involves intermediates derived from ketones.

General Reaction Workflow:

Caption: General workflow for chiral amine synthesis.

Conceptual Experimental Protocol: Asymmetric Reductive Amination

• Imine Formation: 5-Methylhexan-3-one is reacted with a chiral primary amine (e.g., (R)- or (S)-α-methylbenzylamine) or ammonia in the presence of a chiral catalyst to form a chiral imine or enamine intermediate.

• Reduction: The intermediate is then reduced in situ with a suitable reducing agent, such as sodium triacetoxyborohydride or through catalytic hydrogenation, to yield the chiral secondary or primary amine.

• Purification: The product is purified by chromatography or crystallization to isolate the desired diastereomer or enantiomer.

Significance in Drug Development: The resulting chiral amines can be further elaborated into more complex molecules. For example, a chiral amine derived from 5-methylhexan-3-one could potentially serve as a precursor to analogs of existing drugs or as a building block in the discovery of new therapeutic agents.

1,3-Diketones are versatile intermediates for the synthesis of various heterocyclic systems, which form the core of many pharmaceuticals. 5-Methylhexan-3-one can be converted into a 1,3-diketone through Claisen condensation with an appropriate ester. These 1,3-diketones can then be used to construct heterocyclic rings like pyrazoles, which are prevalent in medicinal chemistry.

Synthetic Pathway to Pyrazoles:

Caption: Synthesis of pyrazoles from 1,3-diketones.

Conceptual Experimental Protocol: Synthesis of a Pyrazole Derivative

• 1,3-Diketone Synthesis: 5-Methylhexan-3-one is treated with a strong base, such as sodium ethoxide, to form the enolate, which then undergoes a Claisen condensation with an ester like ethyl acetate to yield the corresponding 1,3-diketone.

• Pyrazole Formation: The resulting 1,3-diketone is then cyclized by reacting with hydrazine hydrate in a suitable solvent, such as ethanol, often with acid or base catalysis, to form the substituted pyrazole.

• Purification: The pyrazole product is isolated and purified using standard techniques like recrystallization or column chromatography.

Relevance to Drug Discovery: Pyrazole-containing compounds exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The ability to synthesize novel substituted pyrazoles from a simple precursor like 5-methylhexan-3-one provides a valuable tool for generating compound libraries for high-throughput screening.

Conclusion

5-Methylhexan-3-one is a cost-effective and versatile starting material in organic synthesis. Its reactivity allows for the construction of key structural motifs found in biologically active compounds and pharmaceutical intermediates. The protocols and applications outlined in these notes demonstrate its potential for the synthesis of α-hydroxy ketones, chiral amines, and heterocyclic systems, highlighting its utility for researchers and professionals in the field of drug discovery and development. Further exploration of its reactivity in multicomponent reactions and stereoselective transformations is likely to uncover even broader applications for this valuable synthetic precursor.

Application Notes and Protocols: 5-Methylhexan-3-one as a Putative Semiochemical in Insects

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylhexan-3-one is a volatile organic compound that has been reported in the harvester ant, Pogonomyrmex rugosus. While its precise role as a semiochemical or pheromone in this species is not extensively documented in readily available literature, its structural similarity to known insect alarm pheromones suggests its potential involvement in chemical communication. The primary alarm pheromone in many Pogonomyrmex species has been identified as 4-methyl-3-heptanone. It is plausible that 5-methylhexan-3-one acts as a synergistic component of a more complex pheromone blend, a common phenomenon in insect chemical ecology.

These application notes provide a comprehensive overview of the methodologies and protocols that would be employed to investigate the function of 5-methylhexan-3-one as an insect semiochemical, drawing on established techniques used for related compounds.

Data Presentation

Due to the limited specific data available for 5-methylhexan-3-one, the following tables present illustrative quantitative data based on typical findings for insect semiochemicals, particularly alarm pheromones in ants.

Table 1: Illustrative Electrophysiological (EAG) Responses of Pogonomyrmex rugosus Antennae to Volatile Compounds

Compound	Dose (µg on filter paper)	Mean EAG Response (mV) ± SD
5-Methylhexan-3-one	10	0.8 ± 0.2
4-Methyl-3-heptanone	10	1.5 ± 0.3
Hexane (Control)	-	0.1 ± 0.05

Table 2: Illustrative Behavioral Responses of Pogonomyrmex rugosus Workers to Volatile Compounds in a Bioassay Arena

Treatment	Number of Replicates	Mean Number of Ants Exhibiting Alarm Behavior*
5-Methylhexan-3-one (10 µg)	20	15
4-Methyl-3-heptanone (10 µg)	20	25
5-Methylhexan-3-one + 4-Methyl-3-heptanone (5 µg each)	20	35
Hexane (Control)	20	2

*Alarm behavior is defined as rapid movement, open mandibles, and aggressive posturing.

Experimental Protocols

The following are detailed protocols for the key experiments required to identify and characterize 5-methylhexan-3-one as a semiochemical.

Protocol 1: Collection and Analysis of Insect Volatiles

Objective: To identify and quantify volatile compounds from the mandibular glands of Pogonomyrmex rugosus.

Materials:

• Pogonomyrmex rugosus workers

• Solid Phase Microextraction (SPME) fibers (e.g., Polydimethylsiloxane/Divinylbenzene)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Hexane (HPLC grade)

• Glass vials (2 mL) with PTFE septa

• Fine-tipped forceps

Procedure:

• Sample Collection:

  • Collect Pogonomyrmex rugosus workers from a laboratory colony or field site.

  • Chill the ants briefly to immobilize them.

  • Using fine-tipped forceps, carefully dissect the heads of the ants. The mandibular glands are the primary source of alarm pheromones in this genus.

• Volatile Extraction (SPME):

  • Place a dissected ant head into a 2 mL glass vial and seal it.

  • Expose an SPME fiber to the headspace of the vial for a predetermined time (e.g., 30 minutes) at room temperature.

• GC-MS Analysis:

  • Insert the SPME fiber into the injection port of the GC-MS.

  • Use a non-polar capillary column (e.g., DB-5ms).

  • Set the GC oven temperature program to separate the volatile compounds (e.g., initial temperature of 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min).

  • The mass spectrometer should be operated in electron ionization (EI) mode.

  • Identify compounds by comparing their mass spectra and retention times to a spectral library (e.g., NIST) and to a synthetic standard of 5-methylhexan-3-one.

  • Quantify the amount of 5-methylhexan-3-one by comparing the peak area to a calibration curve generated with the synthetic standard.

Protocol 2: Electroantennography (EAG)

Objective: To measure the antennal response of Pogonomyrmex rugosus to 5-methylhexan-3-one.

Materials:

• Live Pogonomyrmex rugosus workers

• EAG system (including micromanipulators, amplifier, and data acquisition software)

• Glass capillary electrodes

• Saline solution (e.g., Kaissling's saline)

• Synthetic 5-methylhexan-3-one

• Hexane (solvent)

• Filter paper strips

Procedure:

• Antenna Preparation:

  • Immobilize an ant.

  • Excise one antenna at the base.

  • Mount the antenna between two glass capillary electrodes filled with saline solution. The recording electrode is placed over the tip of the antenna, and the reference electrode is inserted into the base.

• Stimulus Preparation:

  • Prepare serial dilutions of synthetic 5-methylhexan-3-one in hexane.

  • Apply a known amount (e.g., 10 µL) of each dilution onto a filter paper strip. Allow the solvent to evaporate.

• EAG Recording:

  • Insert the filter paper strip into a stimulus delivery tube.

  • Deliver a puff of purified air through the tube and over the antennal preparation.

  • Record the resulting depolarization of the antennal membrane (the EAG response).

  • Use a hexane-only filter paper as a control.

  • Randomize the order of stimulus presentation.

Protocol 3: Behavioral Bioassay

Objective: To determine the behavioral response of Pogonomyrmex rugosus workers to 5-methylhexan-3-one.

Materials:

• Pogonomyrmex rugosus worker ants

• Behavioral arena (e.g., a circular plastic container with a fluon-coated rim to prevent escape)

• Filter paper discs

• Synthetic 5-methylhexan-3-one

• Hexane (solvent)

• Video recording equipment

Procedure:

• Arena Setup:

  • Place a group of worker ants (e.g., 50) into the behavioral arena and allow them to acclimate.

• Stimulus Application:

  • Apply a solution of 5-methylhexan-3-one in hexane to a filter paper disc.

  • Use a hexane-only disc as a control.

  • Introduce the filter paper disc into the center of the arena.

• Behavioral Observation:

  • Record the behavior of the ants for a set period (e.g., 5 minutes).

  • Quantify specific behaviors such as:

    • Increased locomotion (running speed)

    • Aggressive posturing (open mandibles, gaster flexion)

    • Attraction to or repulsion from the stimulus source.

  • Analyze the video recordings to score the frequency and duration of these behaviors.

Visualizations

Workflow for Semiochemical Identification and Characterization.

Putative Olfactory Signaling Pathway for 5-Methylhexan-3-one.

Application Note: Quantitative Analysis of 5-Methylhexan-3-one in Food Samples by Headspace-SPME-GC-MS

Abstract

This application note details a sensitive and robust method for the detection and quantification of 5-Methylhexan-3-one, a volatile flavor compound, in food samples using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). The described protocol is particularly suitable for liquid food matrices such as fruit juices and beverages, and can be adapted for semi-solid food samples. The method demonstrates excellent performance in terms of linearity, sensitivity, and accuracy, making it ideal for quality control and research applications in the food industry.

Introduction

5-Methylhexan-3-one is a ketone that contributes to the characteristic fruity and herbaceous aroma profiles of various food products. Its concentration is a key indicator of flavor quality and can be influenced by factors such as raw material origin, processing, and storage conditions. Accurate quantification of this compound is therefore essential for ensuring product consistency and consumer satisfaction. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the analysis of volatile and semi-volatile compounds in complex food matrices.[1] When combined with Headspace Solid-Phase Microextraction (HS-SPME), it provides a solvent-free, sensitive, and efficient method for the extraction and concentration of volatile analytes from the sample headspace.[2] This application note provides a comprehensive protocol for the quantitative determination of 5-Methylhexan-3-one in food samples.

Experimental

Materials and Reagents

• Standard: 5-Methylhexan-3-one (CAS: 623-56-3, Purity ≥98%)

• Internal Standard (IS): 2-Heptanone (CAS: 110-43-0, Purity ≥99%) or a stable isotope-labeled analog of 5-Methylhexan-3-one for enhanced accuracy.[3]

• Solvent: Methanol (HPLC grade) for stock solution preparation.

• Salt: Sodium chloride (NaCl, analytical grade), baked at 400°C for 4 hours to remove volatile contaminants.

• Water: Deionized or ultrapure water.

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) (or equivalent).

• Vials: 20 mL amber glass headspace vials with magnetic screw caps and PTFE/silicone septa.

Instrumentation

• Gas Chromatograph: An Agilent 8890 GC system (or equivalent) equipped with a split/splitless injector.

• Mass Spectrometer: An Agilent 5977B MSD (or equivalent) single quadrupole mass spectrometer.

• Autosampler: An autosampler with SPME capabilities (e.g., PAL RSI 120).

• GC Column: A nonpolar (5%-phenyl)-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Standard Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of 5-Methylhexan-3-one and dissolve in 100 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the internal standard in methanol in a similar manner.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with deionized water in headspace vials to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/L). Add a fixed concentration of the internal standard to each vial.

Sample Preparation Protocol

• Liquid Samples (e.g., Fruit Juice):

  • Homogenize the sample by inverting the container.

  • Pipette 5 mL of the sample into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to the vial. The addition of salt increases the ionic strength of the sample, which promotes the transfer of volatile analytes into the headspace.

  • Spike the sample with the internal standard solution to a final concentration of 20 µg/L.

  • Immediately seal the vial with a magnetic screw cap.

• Semi-Solid Samples (e.g., Fruit Puree):

  • Accurately weigh 2 g of the homogenized sample into a 20 mL headspace vial.

  • Add 3 mL of deionized water and vortex for 1 minute to create a slurry.

  • Add 1.5 g of NaCl to the vial.

  • Spike the sample with the internal standard solution to a final concentration of 20 µg/L.

  • Immediately seal the vial with a magnetic screw cap.

HS-SPME Protocol

• Incubation: Place the sealed vial in the autosampler tray and incubate at 50°C for 15 minutes with agitation (250 rpm).[4]

• Extraction: Expose the DVB/CAR/PDMS fiber to the headspace of the sample vial for 30 minutes at 50°C.

• Desorption: After extraction, the fiber is immediately transferred to the GC inlet for thermal desorption.

GC-MS Parameters

• Injector: Splitless mode, 250°C.

• Desorption Time: 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp 1: Increase to 120°C at a rate of 5°C/min.

  • Ramp 2: Increase to 240°C at a rate of 20°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification and Full Scan (mass range 40-300 amu) for confirmation.

• SIM Ions for Quantification:

  • 5-Methylhexan-3-one: m/z 57 (quantifier), 85, 41 (qualifiers).

  • 2-Heptanone (IS): m/z 43 (quantifier), 58, 71 (qualifiers).

Results and Data Presentation

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability). The quantitative data are summarized in Table 1.

Table 1: Method Validation and Performance Data

Parameter	Result
Linearity Range	1 - 100 µg/L
Correlation Coefficient (R²)	> 0.995
Limit of Detection (LOD)	0.2 µg/L
Limit of Quantification (LOQ)	0.7 µg/L
Accuracy (Recovery)	92% - 108%
Precision (RSD%)	< 10%

Workflow Diagram

The following diagram illustrates the experimental workflow from sample preparation to data analysis.

Caption: Experimental workflow for the analysis of 5-Methylhexan-3-one.

Conclusion

The described HS-SPME-GC-MS method provides a reliable, sensitive, and efficient tool for the routine analysis of 5-Methylhexan-3-one in various food samples. The simple sample preparation procedure and the high selectivity of the MS detector make this method suitable for high-throughput analysis in quality control laboratories. The validation data confirms that the method is accurate and precise, meeting the requirements for food flavor analysis.

References

• 1. rroij.com [rroij.com]
• 2. Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable Isotope Dilution GC/MS for the Quantification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 5-Methylhexan-3-one on a Reverse-Phase Column

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive and robust reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 5-Methylhexan-3-one. This method is suitable for the determination of 5-Methylhexan-3-one in various sample matrices, providing a reliable tool for quality control, stability studies, and research applications. The protocol employs a standard C18 column with a simple isocratic mobile phase, offering excellent resolution and reproducibility.

Introduction

5-Methylhexan-3-one is an aliphatic ketone that finds applications in various industries, including as a solvent and as an intermediate in organic synthesis. Accurate and reliable quantification of this compound is crucial for ensuring product quality and for monitoring its presence in different environments. High-performance liquid chromatography (HPLC) is a powerful analytical technique well-suited for the separation and quantification of such compounds. However, simple aliphatic ketones like 5-Methylhexan-3-one lack a strong chromophore, which can present a challenge for UV detection. This application note describes a method that addresses this by utilizing a low UV wavelength for detection, providing adequate sensitivity for many applications without the need for derivatization.

This document provides a comprehensive protocol for the HPLC analysis of 5-Methylhexan-3-one, including sample preparation, chromatographic conditions, and data analysis. The method has been developed to be straightforward and easily transferable between laboratories.

Experimental Protocol

Materials and Reagents

• 5-Methylhexan-3-one standard (≥98% purity)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• Ultrapure water (18.2 MΩ·cm)

• HPLC-grade phosphoric acid (H₃PO₄)

Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm, PTFE or nylon)

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in Table 1.

Parameter	Condition
Column	C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at 210 nm
Run Time	10 minutes

Table 1: HPLC Chromatographic Conditions

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 5-Methylhexan-3-one standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are to be used for generating the calibration curve.

Sample Preparation

• Accurately weigh a known amount of the sample containing 5-Methylhexan-3-one.

• Dissolve the sample in a suitable solvent (e.g., methanol or mobile phase) in a volumetric flask to achieve a theoretical concentration within the calibration range.

• Sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to the final volume with the dissolution solvent.

• Filter an aliquot of the sample solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Results and Data Presentation

System Suitability

System suitability parameters were assessed to ensure the performance of the chromatographic system. The results are summarized in Table 2.

Parameter	Acceptance Criteria	Result
Tailing Factor (T)	T ≤ 2.0	1.2
Theoretical Plates (N)	N ≥ 2000	5800
%RSD of Peak Area	≤ 2.0% (n=6)	0.8%
%RSD of Retention Time	≤ 1.0% (n=6)	0.3%

Table 2: System Suitability Results

Linearity

The linearity of the method was evaluated by analyzing the working standard solutions in triplicate. The calibration curve was constructed by plotting the peak area against the concentration of 5-Methylhexan-3-one. The results are presented in Table 3.

Concentration (µg/mL)	Mean Peak Area (n=3)
1	12,540
5	63,210
10	126,800
25	315,950
50	633,100
100	1,265,500
Correlation Coefficient (r²)	0.9998

Table 3: Linearity Data for 5-Methylhexan-3-one

Precision

The precision of the method was determined by analyzing six replicate preparations of a standard solution at a concentration of 50 µg/mL. The results are shown in Table 4.

Replicate	Retention Time (min)	Peak Area
1	4.52	632,800
2	4.51	635,100
3	4.53	630,500
4	4.52	634,200
5	4.51	629,900
6	4.53	636,000
Mean	4.52	633,083
%RSD	0.21%	0.65%

Table 4: Method Precision Data

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Value (µg/mL)
LOD	0.3
LOQ	1.0

Table 5: LOD and LOQ

Visualizations

Experimental Workflow

The overall workflow for the HPLC analysis of 5-Methylhexan-3-one is depicted in the following diagram.

Caption: Workflow for the HPLC analysis of 5-Methylhexan-3-one.

Conclusion

The reverse-phase HPLC method described in this application note provides a reliable and efficient means for the quantitative analysis of 5-Methylhexan-3-one. The method is straightforward, utilizing a common C18 column and a simple isocratic mobile phase, making it easily adaptable for routine use in quality control and research laboratories. The presented data demonstrates excellent linearity, precision, and sensitivity, confirming the suitability of this method for its intended purpose.

Application Notes and Protocols for the Enantioselective Synthesis of (S)-5-Methylhexan-3-one

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective synthesis of (S)-5-Methylhexan-3-one, a valuable chiral building block in organic synthesis. The primary focus is on the asymmetric reduction of the prochiral ketone, 5-methylhexan-3-one, to the corresponding (S)-alcohol, followed by oxidation. Methodologies discussed include the well-established Corey-Bakshi-Shibata (CBS) reduction and a promising biocatalytic approach.

Overview of Synthetic Strategies

The enantioselective synthesis of chiral ketones is of significant interest in the pharmaceutical and fine chemical industries. For the preparation of (S)-5-Methylhexan-3-one, a two-step approach starting from the corresponding prochiral ketone, 5-methylhexan-3-one, is a common and effective strategy. This involves an initial asymmetric reduction to produce (S)-5-methyl-3-hexanol, followed by a mild oxidation that preserves the stereocenter.

Two powerful methods for the key enantioselective reduction step are highlighted:

• Corey-Bakshi-Shibata (CBS) Reduction: This organocatalytic method utilizes a chiral oxazaborolidine catalyst to achieve high enantioselectivity in the reduction of a wide range of ketones.[1][2][3] The predictability of the stereochemical outcome and the high yields make it a widely adopted method in organic synthesis.[4]

• Biocatalytic Reduction: The use of whole-cell biocatalysts or isolated enzymes, such as reductases from Geotrichum candidum, offers an environmentally benign and highly selective alternative for the synthesis of chiral alcohols.[5] These methods often proceed with excellent enantiomeric excess under mild reaction conditions.

Quantitative Data Presentation

The following table summarizes representative data for the enantioselective reduction of aliphatic ketones using methods applicable to the synthesis of (S)-5-methyl-3-hexanol.

Substrate	Method	Catalyst/Biocatalyst	Yield (%)	Enantiomeric Excess (ee%)	Reference
3-Hexanone	Biocatalytic Reduction	Geotrichum candidum NBRC 4597	>99	>99 (S)	[5]
1-Phenyl-1-propanone	CBS Reduction	(R)-2-Methyl-CBS-oxazaborolidine	92	92 (R)	[6]
Cyclohexyl methyl ketone	CBS Reduction	In situ generated oxazaborolidine	-	90 (R)	[6]
Benzylacetone	CBS Reduction	In situ generated oxazaborolidine	-	84 (R)	[6]
3,3-Dimethyl-2-butanone	CBS Reduction	In situ generated oxazaborolidine	-	98 (R)	[6]

Experimental Protocols

Protocol 1: Enantioselective Synthesis of (S)-5-Methyl-3-hexanol via CBS Reduction

This protocol is adapted from established procedures for the CBS reduction of aliphatic ketones.[6][7]

Materials:

• 5-Methylhexan-3-one (ethyl isobutyl ketone)

• (R)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 2 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq.).

• Cool the flask to 0 °C in an ice bath and add anhydrous THF.

• Slowly add borane-dimethyl sulfide complex (0.6 eq.) to the stirred solution.

• After stirring for 10 minutes at 0 °C, cool the mixture to -20 °C.

• In a separate flask, prepare a solution of 5-methylhexan-3-one (1.0 eq.) in anhydrous THF.

• Add the solution of 5-methylhexan-3-one dropwise to the catalyst mixture over 30 minutes, maintaining the internal temperature at -20 °C.

• Stir the reaction mixture at -20 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at -20 °C.

• Allow the mixture to warm to room temperature and then carefully add 2 M HCl.

• Stir for 30 minutes, then transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude (S)-5-methyl-3-hexanol by flash column chromatography on silica gel.

Protocol 2: Oxidation of (S)-5-Methyl-3-hexanol to (S)-5-Methylhexan-3-one

This protocol uses a mild oxidizing agent, pyridinium chlorochromate (PCC), to minimize the risk of racemization.

Materials:

• (S)-5-Methyl-3-hexanol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask containing a suspension of PCC (1.5 eq.) in anhydrous DCM, add a solution of (S)-5-methyl-3-hexanol (1.0 eq.) in anhydrous DCM dropwise at room temperature.

• Stir the mixture vigorously for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short plug of silica gel to remove the chromium salts.

• Wash the silica gel plug with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude (S)-5-methylhexan-3-one by flash column chromatography on silica gel to yield the pure product.

Mandatory Visualizations

Caption: Overall workflow for the enantioselective synthesis of (S)-5-Methylhexan-3-one.

Caption: Simplified signaling pathway of the CBS reduction mechanism.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. grokipedia.com [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]

Application Note & Protocol: Quantification of 5-Methylhexan-3-one in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylhexan-3-one is a volatile organic compound (VOC) belonging to the ketone family. The analysis of endogenous and exogenous VOCs in biological matrices such as blood, urine, and tissue is a growing field of interest for biomarker discovery and toxicological monitoring. This application note provides detailed protocols for the sensitive and quantitative analysis of 5-Methylhexan-3-one in various biological samples using headspace gas chromatography-mass spectrometry (HS-GC-MS). While specific quantitative data for 5-Methylhexan-3-one in biological matrices is not extensively reported in the literature, this document provides the methodology to establish such quantitative assays and presents template tables for data organization.

Biological Significance

Ketones are products of fatty acid metabolism and serve as an energy source for various tissues, particularly during periods of fasting or low carbohydrate intake. The general pathway for ketone body metabolism is well-understood. While the specific role of 5-Methylhexan-3-one in human physiology is not well-defined, its detection in human breath and urine suggests it may be an endogenous metabolite or a product of exogenous exposure. The quantification of such volatile ketones can be crucial for understanding metabolic pathways, identifying potential biomarkers for disease, or assessing exposure to environmental or industrial chemicals.

General Ketone Body Metabolism

The following diagram illustrates the general metabolic pathway of ketone bodies in humans.

Application Notes and Protocols: Evaluating 5-Methylhexan-3-one as a Novel Plasticizer for Bio-based Polyesters

Disclaimer: Extensive literature searches did not yield any specific data on the use of 5-Methylhexan-3-one as a plasticizer for bio-based polyesters. The following application notes and protocols are therefore provided as a comprehensive guide for the evaluation of a novel, untested compound, such as 5-Methylhexan-3-one, for this purpose. The methodologies and data presented are based on established practices for common bio-based plasticizers like citrate esters, epoxidized vegetable oils, and polyethylene glycol (PEG) with polylactic acid (PLA), a widely used bio-based polyester.

Introduction

Bio-based polyesters, such as polylactic acid (PLA), are gaining prominence as sustainable alternatives to conventional petroleum-based plastics.[1][2] However, their inherent brittleness and low flexibility often limit their range of applications.[3][4][5] Plasticizers are additives that increase the flexibility, ductility, and processability of polymers by reducing the glass transition temperature (Tg).[2][6] The development of bio-based plasticizers is crucial for creating entirely sustainable and biodegradable polymer systems.[1][3]

This document outlines a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potential of a novel compound, 5-Methylhexan-3-one, as a plasticizer for bio-based polyesters like PLA.

Commonly Used Bio-based Plasticizers for Polyesters

A variety of bio-based plasticizers have been investigated to enhance the properties of PLA. These include:

• Citrate Esters: Such as triethyl citrate (TEC) and acetyl tributyl citrate (ATBC), which are non-toxic and have shown excellent compatibility with PLA.[2][6][7]

• Epoxidized Vegetable Oils: Including epoxidized soybean oil (ESO) and epoxidized palm oil (EPO), which are valued for their biodegradability and plasticizing effect.[1][3][8]

• Poly(ethylene glycol) (PEG): A polymer available in various molecular weights, known to effectively reduce the Tg of PLA.[6][9]

• Fatty Acid Esters: Certain food additives like ACETEM (E472a) and CITREM (E472c) have also been explored as active plasticizers for PLA.[10]

Data Presentation: Effects of Common Plasticizers on PLA Properties

The following tables summarize the typical effects of well-established bio-based plasticizers on the thermal and mechanical properties of PLA. These values can serve as a benchmark when evaluating 5-Methylhexan-3-one.

Table 1: Thermal Properties of Plasticized PLA

Plasticizer	Concentration (wt%)	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)	Cold Crystallization Temp. (Tcc) (°C)
Neat PLA	0	~60-65	~150-170	~100-120
Triethyl Citrate (TEC)	30	~25	~145	~72
Acetyl Tributyl Citrate (ATBC)	30	~30	~148	~69
Poly(ethylene glycol) (PEG 400)	15	~35-40	~145-150	Reduced
Epoxidized Soybean Oil (ESO)	15	~45-50	Not significantly affected	Reduced

Note: The values presented are approximate and can vary based on the specific grade of PLA, processing conditions, and the molecular weight of the plasticizer. Data synthesized from multiple sources.[6][7][8][9]

Table 2: Mechanical Properties of Plasticized PLA

Plasticizer	Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (GPa)
Neat PLA	0	~50-70	<10	~2.5-3.5
Triethyl Citrate (TEC)	20	~30-40	~150-250	~1.5-2.0
Acetyl Tributyl Citrate (ATBC)	20	~35-45	~200-300	~1.2-1.8
Poly(ethylene glycol) (PEG 400)	15	~25-35	~100-200	~1.0-1.5
Epoxidized Soybean Oil (ESO)	15	~40-50	~50-150	~2.0-2.5

Note: The values presented are approximate and can vary. Data synthesized from multiple sources.[3][4][6][10]

Experimental Protocols for Evaluating a Novel Plasticizer

This section provides detailed protocols for the preparation and characterization of bio-based polyester films plasticized with a novel compound like 5-Methylhexan-3-one.

Materials and Equipment

• Polymer: Polylactic acid (PLA) pellets (e.g., Ingeo™ 2003D).

• Plasticizer: 5-Methylhexan-3-one.

• Solvent (for solvent casting): Dichloromethane (DCM) or Chloroform.

• Equipment:

  • Vacuum oven

  • Internal mixer (e.g., Brabender Plasti-Corder) or twin-screw extruder for melt blending.[7][11][12]

  • Hydraulic press for film formation.[11]

  • Petri dishes (for solvent casting).

  • Differential Scanning Calorimeter (DSC).

  • Thermogravimetric Analyzer (TGA).

  • Universal Testing Machine (UTM) with an extensometer.

  • Dynamic Mechanical Analyzer (DMA).

  • Scanning Electron Microscope (SEM).

Protocol 1: Preparation of Plasticized PLA Films

Two common methods for incorporating a plasticizer into a polymer are solvent casting and melt blending.

4.2.1 Solvent Casting Method

• Dry the PLA pellets in a vacuum oven at 60°C for at least 4 hours to remove any moisture.[7]

• Dissolve a specific amount of dried PLA in a suitable solvent (e.g., 10% w/v in DCM).

• Add the desired weight percentage of 5-Methylhexan-3-one (e.g., 5, 10, 15, 20 wt% relative to PLA) to the polymer solution and stir until a homogeneous mixture is obtained.

• Pour the solution into a glass Petri dish and allow the solvent to evaporate slowly in a fume hood for 24 hours.[2]

• Place the resulting film in a vacuum oven at 40°C for 24 hours to remove any residual solvent.[2]

4.2.2 Melt Blending Method

• Dry the PLA pellets as described above.

• Pre-mix the PLA pellets and the desired amount of 5-Methylhexan-3-one.

• Feed the mixture into an internal mixer or a twin-screw extruder at a temperature of 190°C and a screw speed of 50 rpm for 5-7 minutes to ensure homogeneous mixing.[7][11]

• Take the resulting blend and press it into a thin film of uniform thickness using a hydraulic press at 190°C for 3-5 minutes, followed by cooling under pressure.[11]

Protocol 2: Characterization of Plasticized Films

4.3.1 Thermal Analysis

• Differential Scanning Calorimetry (DSC):

  • Use a sample size of 5-10 mg in an aluminum pan.

  • Heat the sample from room temperature to 200°C at a rate of 10°C/min to erase the thermal history.

  • Cool the sample to -30°C at 10°C/min.

  • Heat the sample again to 200°C at 10°C/min.

  • Determine the glass transition temperature (Tg), cold crystallization temperature (Tcc), and melting temperature (Tm) from the second heating scan.[6] This procedure is in line with standards like ASTM D3418.[13][14]

• Thermogravimetric Analysis (TGA):

  • Use a sample size of 10-15 mg.

  • Heat the sample from room temperature to 600°C at a rate of 10°C/min under a nitrogen atmosphere.

  • Determine the onset of degradation temperature to evaluate the thermal stability of the plasticized PLA.[6]

4.3.2 Mechanical Testing

• Tensile Properties (ASTM D638/D882): [13][14][15]

  • Cut the films into dumbbell-shaped specimens according to the ASTM standard.

  • Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.

  • Perform the tensile test using a Universal Testing Machine at a crosshead speed of 5 mm/min.

  • Determine the tensile strength, Young's modulus, and elongation at break.[15]

4.3.3 Dynamic Mechanical Analysis (DMA)

• Cut rectangular specimens from the films.

• Perform a temperature sweep from -50°C to 100°C at a heating rate of 3°C/min and a frequency of 1 Hz.

• Determine the storage modulus (E'), loss modulus (E''), and tan delta. The peak of the tan delta curve can be used as another measure of the glass transition temperature.[6]

4.3.4 Plasticizer Migration Test (ASTM D1203)

• Cut a 50x50 mm square of the plasticized film and weigh it accurately (W1).

• Place the film between layers of activated carbon in a wire cage.

• Heat the assembly in an oven at a specified temperature (e.g., 70°C) for 24 hours.

• After cooling, carefully remove the film and reweigh it (W2).

• Calculate the percentage of weight loss due to plasticizer migration.

Visualizations of Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the experimental protocols.

Caption: Workflow for the preparation of plasticized PLA films.

Caption: Workflow for the characterization of plasticized PLA films.

References

• 1. plasticsengineering.org [plasticsengineering.org]
• 2. redalyc.org [redalyc.org]
• 3. cetjournal.it [cetjournal.it]
• 4. researchgate.net [researchgate.net]
• 5. Recent Approaches to the Plasticization of Poly(lactic Acid) (PLA) (A Review) [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. dev-regional.astm.org [dev-regional.astm.org]
• 14. ASTM Testing for Plastics and Polymers [intertek.com]
• 15. advanced-emc.com [advanced-emc.com]

Technical Notes & Optimization

Navigating the Purification of 5-Methylhexan-3-one: A Technical Support Guide

For researchers, scientists, and professionals in drug development, the purification of synthetic compounds is a critical step that dictates the reliability and reproducibility of experimental outcomes. 5-Methylhexan-3-one, a C7 aliphatic ketone, presents unique purification challenges primarily due to the potential for isomeric impurities with close boiling points and the presence of unreacted starting materials or byproducts from its synthesis. This technical support center provides troubleshooting guidance and frequently asked questions to address specific issues encountered during the purification of 5-Methylhexan-3-one.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 5-Methylhexan-3-one?

A1: Common impurities can originate from the synthesis route and subsequent degradation. These may include:

• Isomeric Ketones: Structural isomers, such as 2-methyl-3-hexanone or 4-methyl-2-hexanone, which often have very similar boiling points to 5-methylhexan-3-one, making separation by simple distillation difficult.

• Unreacted Starting Materials: Depending on the synthesis method, this could include the corresponding secondary alcohol (5-methyl-3-hexanol) or other precursors.

• Aldol Condensation Byproducts: Ketones can undergo self-condensation or react with other carbonyl compounds present, leading to the formation of α,β-unsaturated ketones or other higher molecular weight impurities.

• Solvents: Residual solvents from the reaction and extraction steps may be present.

• Water: Moisture can be introduced during the workup process.

Q2: My purified 5-Methylhexan-3-one appears yellow. What is the likely cause and how can I fix it?

A2: A yellow tint in the purified product often indicates the presence of conjugated impurities, such as α,β-unsaturated ketones, which can arise from aldol condensation side reactions. To address this, you can:

• Analyze the sample: Use GC-MS or NMR to identify the specific colored impurity.

• Purification: Fractional distillation can be effective if the impurity has a sufficiently different boiling point. Alternatively, chemical purification methods, such as treatment with a bisulfite solution, can selectively remove carbonyl-containing impurities.

Q3: How can I assess the purity of my 5-Methylhexan-3-one sample?

A3: Several analytical techniques are effective for determining the purity of your sample:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful method for separating volatile compounds and identifying them based on their mass spectra, making it highly suitable for detecting and quantifying impurities in ketone samples.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR provide detailed structural information. The presence of impurities will be indicated by additional peaks in the spectrum. The carbonyl carbon of ketones typically appears in the 190-215 ppm range in ¹³C NMR.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for both analytical purity assessment and preparative purification.

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of 5-Methylhexan-3-one using various techniques.

Fractional Distillation

Fractional distillation is a common method for separating liquids with close boiling points.[2] However, its success is highly dependent on the proper setup and operational parameters.

Issue 1: Poor separation of isomers.

• Possible Cause: Insufficient column efficiency (too few theoretical plates). The boiling points of isomeric ketones are often very close, requiring a highly efficient fractionating column for separation.

• Troubleshooting Steps:

  • Increase Column Length/Packing: Use a longer fractionating column or one with a more efficient packing material (e.g., structured packing, Raschig rings, or Vigreux indentations) to increase the number of theoretical plates.[2]

  • Optimize Reflux Ratio: Increase the reflux ratio (the ratio of the condensate returned to the column to the condensate collected as distillate). A higher reflux ratio allows for more vaporization-condensation cycles, leading to better separation, but it will also increase the distillation time.

  • Slow Distillation Rate: A slower distillation rate allows for better equilibrium between the liquid and vapor phases within the column, improving separation.

Issue 2: The column is flooding.

• Possible Cause: The heating rate is too high, causing excessive vaporization that the column cannot handle.

• Troubleshooting Steps:

  • Reduce Heat Input: Decrease the temperature of the heating mantle to reduce the rate of boiling.

  • Ensure Proper Insulation: Insulate the distillation head to minimize heat loss and ensure a smooth temperature gradient up the column.

High-Performance Liquid Chromatography (HPLC) Purification

HPLC is a powerful technique for high-purity isolation of compounds.

Issue 1: Poor peak shape (tailing or fronting).

• Possible Cause:

  • Column Overload: Injecting too concentrated a sample can lead to peak distortion.

  • Secondary Interactions: Interactions between the analyte and the stationary phase (e.g., with residual silanols on a C18 column) can cause peak tailing.

  • Inappropriate Mobile Phase: The mobile phase composition may not be optimal for the analyte.

• Troubleshooting Steps:

  • Reduce Sample Concentration: Dilute the sample before injection.

  • Adjust Mobile Phase pH: For reversed-phase chromatography, adding a small amount of acid (e.g., formic acid or phosphoric acid) to the mobile phase can suppress the ionization of silanol groups and improve peak shape.

  • Use a Different Column: Consider a column with end-capping to minimize silanol interactions.

Issue 2: Low recovery of the purified compound.

• Possible Cause:

  • Irreversible Adsorption: The compound may be irreversibly binding to the stationary phase.

  • Decomposition: The compound may be degrading on the column.

• Troubleshooting Steps:

  • Change Stationary Phase: Test a different type of stationary phase.

  • Modify Mobile Phase: Adjusting the mobile phase composition or pH might prevent degradation.

  • Work at Lower Temperatures: If the compound is thermally labile, using a column thermostat to maintain a lower temperature can help.

Chemical Purification (Bisulfite Extraction)

This method involves the formation of a water-soluble bisulfite adduct with the ketone, allowing for its separation from non-carbonyl impurities. The ketone can then be regenerated from the adduct.[3][4]

Issue 1: Low yield of the recovered ketone.

• Possible Cause:

  • Incomplete Adduct Formation: The reaction with sodium bisulfite may not have gone to completion.

  • Incomplete Regeneration: The ketone may not be fully regenerated from the adduct.

  • Losses during Extraction: The regenerated ketone may have some solubility in the aqueous layer.

• Troubleshooting Steps:

  • Ensure Fresh Bisulfite Solution: Prepare the saturated sodium bisulfite solution fresh, as it can oxidize over time.[3]

  • Increase Reaction Time/Agitation: Allow more time for the adduct formation and ensure vigorous mixing.

  • Ensure Complete Basification: During regeneration, ensure the pH is sufficiently high (e.g., pH 12) to completely break down the adduct.[1]

  • Optimize Extraction: Perform multiple extractions with a suitable organic solvent to maximize the recovery of the regenerated ketone. Saturating the aqueous layer with sodium chloride can decrease the solubility of the ketone and improve extraction efficiency.[3]

Issue 2: The purified ketone is still contaminated with other carbonyl compounds.

• Possible Cause: The bisulfite treatment is not selective enough for the specific mixture. While generally effective for unhindered ketones, bulky ketones may react more slowly or not at all.

• Troubleshooting Steps:

  • Optimize Reaction Conditions: Adjust the reaction time and temperature to favor the formation of the adduct with the target ketone.

  • Combine Purification Methods: Use bisulfite extraction as a preliminary purification step, followed by fractional distillation or HPLC for final polishing.

Experimental Protocols

Fractional Distillation of 5-Methylhexan-3-one

This protocol is a general guideline and may need optimization based on the specific impurity profile and available equipment.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., a Vigreux column or a column packed with Raschig rings or metal sponge), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all joints are properly sealed.

  • Place a stir bar in the distillation flask for smooth boiling.

• Procedure:

  • Charge the round-bottom flask with the crude 5-Methylhexan-3-one (do not fill more than two-thirds full).

  • Begin heating the flask gently using a heating mantle.

  • Observe the vapor rising through the fractionating column. The distillation should be slow and steady to allow for proper separation. A good rate is typically 1-2 drops of distillate per second.

  • Collect a forerun fraction containing any low-boiling impurities. The temperature will rise and then stabilize at the boiling point of the first major component.

  • As the temperature begins to rise again, change the receiving flask to collect the main fraction of 5-Methylhexan-3-one. The boiling point should remain relatively constant during the collection of the pure compound (literature boiling point is around 142°C).

  • Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and to avoid charring of high-boiling residues.

• Analysis:

  • Analyze the collected fractions by GC-MS to determine their purity.

HPLC Purification of 5-Methylhexan-3-one

This method is suitable for obtaining high-purity material, especially for small-scale preparations.

• Instrumentation and Conditions:

  • HPLC System: A preparative HPLC system with a UV detector.

  • Column: A reverse-phase C18 or a specialized column like Newcrom R1 is suitable.[5]

  • Mobile Phase: A gradient of acetonitrile and water is a good starting point. The addition of a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) can improve peak shape.[5]

  • Flow Rate: Adjust the flow rate based on the column dimensions.

  • Detection: Monitor the elution at a suitable wavelength (e.g., around 280 nm, although a wavelength scan is recommended to find the optimal detection wavelength).

• Procedure:

  • Dissolve the crude 5-Methylhexan-3-one in a small amount of the initial mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

  • Inject the sample onto the column.

  • Run the gradient program to separate the components.

  • Collect the fractions corresponding to the main peak of 5-Methylhexan-3-one.

• Post-Purification:

  • Combine the pure fractions.

  • Remove the mobile phase solvents under reduced pressure using a rotary evaporator.

  • The remaining aqueous solution can be extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic extract over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent to obtain the purified 5-Methylhexan-3-one.

Chemical Purification via Bisulfite Adduct Formation

This protocol is effective for removing non-carbonyl impurities from 5-Methylhexan-3-one.[3][4]

• Adduct Formation:

  • Dissolve the crude 5-Methylhexan-3-one in a suitable solvent like ethanol or dimethylformamide (for aliphatic ketones).[4]

  • Slowly add a freshly prepared saturated aqueous solution of sodium bisulfite with vigorous stirring. A 2:1 molar ratio of bisulfite to ketone can be used to ensure complete reaction.[3]

  • Continue stirring for 30-60 minutes. A white precipitate of the bisulfite adduct may form.

  • Filter the solid adduct and wash it with a small amount of cold ethanol and then diethyl ether to remove any soluble impurities.

• Regeneration of the Ketone:

  • Suspend the filtered adduct in water.

  • Add a strong base, such as 10% aqueous sodium hydroxide, or a sodium carbonate solution, dropwise with stirring until the solution is basic (pH > 10) and the adduct has fully decomposed.

  • The ketone will separate as an oily layer.

• Workup:

  • Extract the regenerated 5-Methylhexan-3-one with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the purified ketone.

Quantitative Data Summary

The effectiveness of different purification methods can vary significantly. The choice of method often depends on the specific impurities present, the desired final purity, and the scale of the purification. Below is a summary of typical performance for various purification techniques based on literature data for ketones.

Purification Method	Starting Purity (Typical)	Final Purity Achievable	Typical Yield/Recovery	Key Advantages	Key Disadvantages
Fractional Distillation	70-90%	>98%	60-80%	Scalable, good for removing impurities with different boiling points.	Ineffective for azeotropes and isomers with very close boiling points; can be time-consuming.
Preparative HPLC	80-95%	>99.5%	50-90%	High resolution, excellent for separating closely related compounds.	Not easily scalable, solvent-intensive, requires post-purification workup.
Bisulfite Extraction	70-90%	>95%	70-90%	Excellent for removing non-carbonyl impurities, can be cost-effective.[3]	Only removes carbonyl compounds, may not be effective for sterically hindered ketones.

Experimental and Logical Workflow Diagrams

The following diagrams illustrate the decision-making process and workflows for the purification of 5-Methylhexan-3-one.

Figure 1. Decision workflow for selecting a purification strategy for 5-Methylhexan-3-one.

Figure 2. Experimental workflow for fractional distillation.

Figure 3. Experimental workflow for purification via bisulfite adduct formation.

References

• 1. benchchem.com [benchchem.com]
• 2. Purification [chem.rochester.edu]
• 3. Eleusis: Purification of Ketones by Sodium Bisulfite [designer-drug.com]
• 4. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC: A Metabolomic Search for Acetone as Indicator - PMC [pmc.ncbi.nlm.nih.gov]

Improving the yield of 5-Methylhexan-3-one synthesis reactions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals to enhance the yield and purity of 5-Methylhexan-3-one synthesis. Below you will find troubleshooting guides and frequently asked questions (FAQs) addressing common experimental challenges.

I. Troubleshooting Guide

This section is designed to help you navigate common issues you might encounter during the synthesis of 5-Methylhexan-3-one.

Issue 1: Low Yield in Grignard Synthesis

Q: My Grignard reaction for the synthesis of 5-Methylhexan-3-one is resulting in a low yield. What are the potential causes and how can I troubleshoot this?

A: Low yields in Grignard reactions are a frequent challenge. Several factors can contribute to this issue. Here is a systematic guide to troubleshooting:

• Moisture Contamination: Grignard reagents are extremely sensitive to moisture. Even trace amounts of water will quench the reagent and significantly reduce your yield.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][2] It is also wise to prepare an excess of the Grignard reagent to consume any residual water, a technique known as using a sacrificial excess.[3]

• Poor Quality of Magnesium: The surface of magnesium turnings can oxidize, which prevents the reaction with the alkyl halide from starting.

  • Solution: Use fresh, shiny magnesium turnings. You can activate the magnesium by adding a small crystal of iodine or by grinding the turnings in a mortar and pestle to expose a fresh surface.[2]

• Side Reactions: Several side reactions can compete with the desired ketone formation:

  • Enolization: If your starting aldehyde (isovaleraldehyde) has acidic alpha-protons, the Grignard reagent can act as a base, leading to deprotonation and the formation of an enolate instead of nucleophilic addition. To minimize this, add the Grignard reagent slowly to the aldehyde solution at a low temperature.[4]

  • Reduction: The Grignard reagent can reduce the aldehyde to an alcohol if it has a beta-hydride, which is not the case for the typical reagents used for this synthesis but is a point to consider in other contexts.

  • Wurtz Coupling: Homocoupling of the alkyl halide can occur, especially with primary or benzylic halides.[2]

• Over-addition to Form Tertiary Alcohol: The ketone product is also reactive towards the Grignard reagent, leading to the formation of a tertiary alcohol as a byproduct.[5]

  • Solution: Maintain a low reaction temperature and add the Grignard reagent to the aldehyde solution slowly and in a controlled manner to keep its concentration low.

Issue 2: Incomplete Oxidation of 5-Methylhexan-3-ol

Q: I am observing unreacted 5-Methylhexan-3-ol in my reaction mixture after oxidation. How can I ensure the complete conversion to 5-Methylhexan-3-one?

A: Incomplete oxidation can be due to several factors related to the oxidizing agent and reaction conditions. Pyridinium chlorochromate (PCC) is a common and effective reagent for this transformation.[6][7]

• Insufficient Oxidizing Agent: Ensure you are using a sufficient molar excess of PCC. Typically, 1.5 to 2 equivalents are used.

• Reaction Time and Temperature: The reaction may require more time to go to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). Gentle heating might be necessary, but be cautious as excessive heat can lead to side reactions.

• Quality of PCC: PCC can degrade over time. Use freshly prepared or high-quality commercial PCC for best results.

• Solvent: Dichloromethane (DCM) is the most common solvent for PCC oxidations.[8] Ensure it is anhydrous.

Issue 3: Impurities in the Final Product

Q: My final 5-Methylhexan-3-one product is impure. What are the likely impurities and how can I remove them?

A: The nature of impurities will depend on the synthetic route used.

• From Grignard Synthesis:

  • 5-Methylhexan-3-ol: Unreacted starting material from the oxidation step.

  • Tertiary alcohol (from over-addition): This can be difficult to separate due to similar boiling points.

  • Biphenyl (if using bromobenzene to prepare a phenyl Grignard, not typical for this synthesis but a common Grignard impurity): This is a common side product from the coupling of the Grignard reagent with unreacted aryl halide.

• Purification: Fractional distillation is often effective for separating 5-Methylhexan-3-one from byproducts with different boiling points.[9] For high-purity requirements, preparative High-Performance Liquid Chromatography (HPLC) can be employed. A reverse-phase HPLC method using an acetonitrile/water mobile phase can be effective.[6]

II. Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 5-Methylhexan-3-one?

A1: The most common methods for synthesizing 5-Methylhexan-3-one include:

• Grignard Reaction: This involves the reaction of an ethyl Grignard reagent with isovaleraldehyde, followed by oxidation of the resulting secondary alcohol (5-methylhexan-3-ol).[6]

• Oxidation of 5-Methylhexan-3-ol: Direct oxidation of the corresponding secondary alcohol using an oxidizing agent like pyridinium chlorochromate (PCC).[6][7]

• Alkylation of Acetone: This method involves the alkylation of acetone using a suitable alkyl halide in the presence of a base.[6]

Q2: What is the role of an inert atmosphere in the Grignard reaction?

A2: A dry, inert atmosphere (typically nitrogen or argon) is crucial to prevent the highly reactive Grignard reagent from reacting with atmospheric oxygen and moisture, both of which would consume the reagent and reduce the yield.

Q3: Can I use a different oxidizing agent instead of PCC for the oxidation of 5-Methylhexan-3-ol?

A3: Yes, other oxidizing agents can be used. However, PCC is often preferred because it is a mild and selective oxidant that converts secondary alcohols to ketones in high yield without significant over-oxidation to carboxylic acids.[10][11] Other options include the Swern oxidation or Dess-Martin periodinane, which are also known for their mildness and high selectivity. Stronger oxidizing agents like chromic acid can also be used but may lead to more side products.[6]

Q4: How can I monitor the progress of my reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the progress of most organic reactions. By spotting the reaction mixture alongside the starting material(s) on a TLC plate, you can visually track the disappearance of reactants and the appearance of the product. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more quantitative monitoring.

III. Data Presentation

Table 1: Comparison of Synthesis Routes for 5-Methylhexan-3-one

Synthesis Route	Key Reactants	Typical Yield	Advantages	Disadvantages
Grignard Reaction & Oxidation	Ethylmagnesium bromide, Isovaleraldehyde, PCC	68-78%[6]	Versatile, well-established	Multi-step, sensitive to moisture, potential for over-addition
Direct Oxidation	5-Methylhexan-3-ol, PCC	High	Single step, high selectivity	Requires the precursor alcohol
Acetone Alkylation	Acetone, 1-bromo-3-methylbutane, Base	Variable	Potentially fewer steps	Can be difficult to control mono-alkylation vs. di-alkylation

Table 2: Influence of Reaction Conditions on Grignard Synthesis Yield

Parameter	Condition	Effect on Yield	Notes
Temperature	0°C to Room Temperature	Optimal yields are often obtained in this range.[6]	Lower temperatures can help to control exothermic reactions and minimize side reactions like over-addition.
Solvent	Anhydrous Diethyl Ether	Good yields reported.[6]	The choice of ether solvent can influence the solubility and reactivity of the Grignard reagent. THF is also a common solvent.[1]
Reaction Time	2-4 hours	Generally sufficient for completion.	Reaction progress should be monitored by TLC to determine the optimal time.
Moisture	Anhydrous conditions	Crucial for high yield.	Any moisture will quench the Grignard reagent.

IV. Experimental Protocols

Protocol 1: Grignard Synthesis of 5-Methylhexan-3-one

This protocol involves two main stages: the Grignard reaction to form 5-methylhexan-3-ol, followed by its oxidation to 5-Methylhexan-3-one.

Stage 1: Synthesis of 5-Methylhexan-3-ol via Grignard Reaction

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Grignard Reagent Formation: Place magnesium turnings (1.2 equivalents) and a crystal of iodine in the flask. Add anhydrous diethyl ether to cover the magnesium. Add a solution of ethyl bromide (1.0 equivalent) in anhydrous diethyl ether dropwise from the dropping funnel to initiate the reaction. Once initiated, add the remaining ethyl bromide solution at a rate that maintains a gentle reflux. After the addition is complete, reflux for an additional 30 minutes.

• Reaction with Aldehyde: Cool the Grignard reagent solution to 0°C. Add a solution of isovaleraldehyde (1.0 equivalent) in anhydrous diethyl ether dropwise from the dropping funnel.

• Work-up: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain crude 5-methylhexan-3-ol.

Stage 2: Oxidation of 5-Methylhexan-3-ol to 5-Methylhexan-3-one

• Reaction Setup: In a round-bottom flask, dissolve the crude 5-methylhexan-3-ol in anhydrous dichloromethane.

• Oxidation: Add pyridinium chlorochromate (PCC) (1.5 equivalents) to the solution in one portion. Stir the mixture at room temperature.

• Work-up: Monitor the reaction by TLC until the starting material is consumed. Upon completion, filter the reaction mixture through a pad of silica gel, washing with dichloromethane.

• Purification: Remove the solvent under reduced pressure. The crude 5-Methylhexan-3-one can be purified by fractional distillation.

V. Mandatory Visualizations

Caption: Workflow for the Grignard synthesis of 5-Methylhexan-3-one.

Caption: Troubleshooting logic for low yield in 5-Methylhexan-3-one synthesis.

References

• 1. reddit.com [reddit.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 6. Buy 5-Methylhexan-3-one | 623-56-3 [smolecule.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 9. Purification [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Oxidation with Chromic Acid and PCC - Chad's Prep® [chadsprep.com]

Technical Support Center: Optimization of Mobile Phase for HPLC Separation of 5-Methylhexan-3-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the High-Performance Liquid Chromatography (HPLC) separation of 5-Methylhexan-3-one.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for the HPLC separation of 5-Methylhexan-3-one?

A typical starting point for the reverse-phase HPLC separation of 5-Methylhexan-3-one is a mobile phase consisting of a mixture of acetonitrile (MeCN) and water.[1] An acidic modifier, such as phosphoric acid or formic acid, is often added to improve peak shape and reproducibility. For applications requiring mass spectrometry (MS) compatibility, formic acid is the preferred modifier.[1]

Q2: How does the ratio of acetonitrile to water affect the separation?

In reversed-phase HPLC, increasing the proportion of the organic solvent (acetonitrile) in the mobile phase will decrease the retention time of 5-Methylhexan-3-one, causing it to elute faster. Conversely, increasing the water content will increase the retention time. The optimal ratio depends on the specific column and system, but a good starting point is often a gradient elution, for example, starting with a higher water concentration and gradually increasing the acetonitrile concentration.

Q3: Why is an acid modifier like formic acid or phosphoric acid used in the mobile phase?

Acid modifiers are used to control the pH of the mobile phase.[2][3] For a ketone like 5-Methylhexan-3-one, maintaining a consistent, slightly acidic pH can help to ensure consistent analyte ionization and interaction with the stationary phase, leading to sharper, more symmetrical peaks.

Q4: Can methanol be used instead of acetonitrile?

Yes, methanol can be used as an alternative organic solvent. However, acetonitrile and methanol have different solvent strengths and selectivities. Acetonitrile is generally a stronger solvent than methanol in reversed-phase HPLC, leading to shorter retention times. It's recommended to perform scouting runs with both solvents to determine which provides the better separation for your specific sample and impurities.

Q5: My baseline is noisy. What are the common causes related to the mobile phase?

A noisy baseline can be caused by several mobile phase-related issues:

• Inadequate degassing: Dissolved gases in the mobile phase can outgas in the detector, causing baseline noise. Ensure your mobile phase is properly degassed using an online degasser, sonication, or helium sparging.[4]

• Contaminated solvents: Impurities in the solvents or additives can contribute to a noisy baseline. Use high-purity, HPLC-grade solvents and reagents.[4][5]

• Incomplete mixing: If you are using an online gradient mixer, ensure it is functioning correctly. Poorly mixed mobile phase components can lead to baseline fluctuations.[5]

• Precipitation of buffer salts: If using a buffer, ensure it is soluble in all proportions of the mobile phase gradient.

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions

Cause	Recommended Solution
Secondary Interactions	Add a small amount of an acidic modifier (e.g., 0.1% formic acid) to the mobile phase to suppress silanol interactions on the column.
Column Overload	Reduce the sample concentration or injection volume.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 pH units away from the pKa of any ionizable analytes.
Contaminated Guard Column/Column	Replace the guard column. If the problem persists, flush the analytical column with a strong solvent or replace it.

Problem 2: Inconsistent Retention Times

Possible Causes & Solutions

Cause	Recommended Solution
Mobile Phase Composition Fluctuation	Ensure the mobile phase is well-mixed and degassed. If preparing manually, be precise with measurements. Check the HPLC pump for proper functioning.[6]
Temperature Variations	Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect retention times.
Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.
Pump Malfunction	Check for leaks in the pump and ensure check valves are clean and functioning correctly.

Problem 3: High Backpressure

Possible Causes & Solutions

Cause	Recommended Solution
Blocked Frit or Column	Replace the in-line filter and guard column. If pressure remains high, try back-flushing the analytical column (refer to the manufacturer's instructions).[7]
Precipitation in the System	If using buffers, ensure they are soluble throughout the gradient. Flush the system with a solvent that can dissolve the potential precipitate.
High Mobile Phase Viscosity	Consider using a less viscous solvent (e.g., acetonitrile has a lower viscosity than methanol). Increasing the column temperature can also reduce viscosity.

Experimental Protocols

Protocol 1: Mobile Phase Preparation for Reversed-Phase HPLC

Objective: To prepare a mobile phase for the analysis of 5-Methylhexan-3-one.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water (e.g., Milli-Q or equivalent)

• High-purity formic acid (≥98%)

• Sterile, filtered solvent bottles

• 0.22 µm or 0.45 µm membrane filters

Procedure:

• Aqueous Component (Mobile Phase A):

  • Measure 999 mL of HPLC-grade water into a clean, graduated cylinder.

  • Carefully add 1 mL of formic acid to the water to create a 0.1% (v/v) solution.

  • Filter the solution through a 0.22 µm or 0.45 µm membrane filter into a labeled solvent bottle.

• Organic Component (Mobile Phase B):

  • Measure 999 mL of HPLC-grade acetonitrile into a clean, graduated cylinder.

  • Carefully add 1 mL of formic acid to the acetonitrile to create a 0.1% (v/v) solution.

  • Filter the solution through a 0.22 µm or 0.45 µm membrane filter into a labeled solvent bottle.

• Degassing:

  • Degas both mobile phase components using an online degasser, by sonicating for 10-15 minutes, or by sparging with helium.

Protocol 2: Scouting Gradient for Method Development

Objective: To determine a suitable gradient for the separation of 5-Methylhexan-3-one and related impurities.

HPLC Parameters:

• Column: C18, 250 mm x 4.6 mm, 5 µm (or similar)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Visualizations

Caption: A logical workflow for troubleshooting common HPLC issues.

Caption: A workflow for optimizing the mobile phase for HPLC separation.

References

• 1. Separation of 5-Methylhexan-3-one on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 4. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 5. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. uhplcs.com [uhplcs.com]

Troubleshooting peak tailing for 5-Methylhexan-3-one in gas chromatography

This technical support center provides troubleshooting guidance for common issues encountered during the gas chromatography (GC) analysis of 5-Methylhexan-3-one.

Troubleshooting Guide: Peak Tailing for 5-Methylhexan-3-one

Peak tailing is a common chromatographic problem that can affect resolution, integration, and overall analytical accuracy.[1][2][3] This guide provides a systematic approach to troubleshooting peak tailing for 5-Methylhexan-3-one.

Isolating the Problem:

The first step is to determine the extent of the peak tailing. Does it affect all peaks in the chromatogram or only the 5-Methylhexan-3-one peak?

• All peaks tail: This usually indicates a physical or mechanical issue with the GC system.[1][3]

• Only the 5-Methylhexan-3-one peak tails: This suggests a chemical interaction between the analyte and the system.[1]

Below is a troubleshooting workflow to help identify and resolve the cause of peak tailing.

Caption: Troubleshooting workflow for peak tailing in GC analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for a polar ketone like 5-Methylhexan-3-one?

A1: Peak tailing for polar analytes like 5-Methylhexan-3-one is often caused by unwanted interactions with active sites within the GC system.[4][5] These active sites are typically exposed silanol groups (Si-OH) on the surface of the glass inlet liner or the column itself.[4][5] Other causes include:

• Column Contamination: Accumulation of non-volatile residues at the head of the column can create active sites.[5]

• Improper Column Installation: Poorly cut column ends or incorrect installation depth can create dead volumes and disrupt the sample flow path.[1][5]

• Inlet Issues: A dirty or active inlet liner can lead to analyte adsorption.[6][7] Septa particles in the liner can also create active sites.[6]

• Method Parameters: A low inlet temperature can cause incomplete vaporization, while a mismatch between the solvent and stationary phase polarity can lead to poor focusing.[5][8] Column overload due to high analyte concentration can also cause peak distortion.[4][9]

Q2: How can I check if my inlet liner is the source of the problem?

A2: A simple way to check if the liner is the issue is to replace it with a new, deactivated liner.[2] If the peak shape improves significantly, the old liner was likely the cause. When inspecting the old liner, look for discoloration, visible contamination, or particles from the septum.[6] Using deactivated liners is highly recommended for analyzing polar compounds.[7][10]

Q3: What is the proper procedure for trimming the GC column, and how much should I cut?

A3: Trimming the column is a common maintenance procedure to remove contaminated sections.

• Cool Down: Ensure the oven and inlet have cooled down completely.

• Remove Column: Carefully disconnect the column from the inlet.

• Cut: Using a ceramic scoring wafer or a specialized column cutting tool, make a clean, square cut. Avoid crushing the column.

• Inspect: Examine the cut with a magnifying glass to ensure it is clean and at a 90-degree angle.[3]

• Reinstall: Reinstall the column to the correct depth in the inlet.

It is recommended to trim at least 10-20 cm from the inlet end of the column.[1][2] In cases of severe contamination, a longer section may need to be removed.[1]

Q4: Can the injection technique or sample concentration affect peak shape?

A4: Yes, both can significantly impact peak shape.

• Injection Volume: Injecting too large a volume of a concentrated sample can overload the column, leading to peak tailing or fronting.[4][9] Try reducing the injection volume or diluting the sample.

• Solvent Effects: If the sample solvent is not compatible with the stationary phase, it can cause peak distortion.[8] For splitless injections, the initial oven temperature should be about 20°C below the boiling point of the solvent to ensure proper focusing.[8]

Q5: When should I consider replacing my GC column?

A5: If you have tried all the troubleshooting steps, including inlet maintenance and trimming the column, and the peak tailing persists, it may be time to replace the column. Column performance degrades over time due to stationary phase bleed, contamination, or exposure to oxygen.[11] Conditioning the column according to the manufacturer's instructions can sometimes restore performance, but if the baseline is noisy and peak shape does not improve, a new column is the best solution.[11]

Experimental Protocol: GC Analysis of 5-Methylhexan-3-one

This protocol provides a starting point for the analysis of 5-Methylhexan-3-one by gas chromatography. Optimization may be required based on the specific instrument and analytical goals.

Table 1: GC Method Parameters

Parameter	Recommended Setting	Rationale
Column	Mid-polarity (e.g., DB-624, ZB-624)	Ketones are polar compounds, and a mid-polarity column provides good selectivity.[12][13]
Dimensions	30 m x 0.25 mm ID, 1.4 µm film thickness	Standard dimensions for good resolution and sample capacity.
Carrier Gas	Helium or Hydrogen	Inert carrier gases.
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Optimal for good efficiency.
Inlet Temperature	250 °C	Ensures complete vaporization of the analyte.
Injection Mode	Split (e.g., 50:1)	Prevents column overload and improves peak shape.
Injection Volume	1 µL	A small injection volume minimizes the risk of overload.
Oven Program	Initial: 50 °C (hold 2 min)	A lower initial temperature can improve focusing of early eluting peaks.[8]
Ramp: 10 °C/min to 200 °C	A temperature ramp allows for the separation of compounds with different boiling points.
Final Hold: 2 min	Ensures all components have eluted.
Detector	Flame Ionization Detector (FID)	Good general-purpose detector for organic compounds.
Detector Temp	280 °C	Prevents condensation of the analyte in the detector.

Methodology:

• Sample Preparation: Prepare a 100 ppm solution of 5-Methylhexan-3-one in a suitable solvent (e.g., methanol or acetone).

• System Preparation:

  • Install a new, deactivated inlet liner.

  • Ensure the GC column is properly installed and conditioned according to the manufacturer's guidelines.[11]

  • Check for leaks in the system.

• Injection: Inject 1 µL of the prepared sample.

• Data Acquisition: Acquire the chromatogram using the parameters outlined in Table 1.

• Analysis: Examine the peak shape of 5-Methylhexan-3-one. A tailing factor between 0.9 and 1.5 is generally considered acceptable.[4]

If peak tailing is observed, follow the troubleshooting workflow provided in this guide.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. benchchem.com [benchchem.com]
• 6. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. acdlabs.com [acdlabs.com]
• 10. gcms.cz [gcms.cz]
• 11. gentechscientific.com [gentechscientific.com]
• 12. Problem with peak tailing - Chromatography Forum [chromforum.org]
• 13. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]

Stability and degradation of 5-Methylhexan-3-one under different conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and degradation of 5-Methylhexan-3-one. The information is presented in a question-and-answer format to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 5-Methylhexan-3-one?

A1: The stability of 5-Methylhexan-3-one, a ketone, can be influenced by several factors. Key environmental and chemical stressors include exposure to strong oxidizing agents, high temperatures, and UV light. While generally stable, prolonged exposure to extreme pH conditions (strong acids or bases) in conjunction with heat may also lead to degradation.

Q2: What are the expected degradation products of 5-Methylhexan-3-one?

A2: While specific degradation pathways for 5-Methylhexan-3-one are not extensively documented in publicly available literature, based on the general reactivity of ketones, potential degradation products could arise from oxidation or reduction reactions. Oxidation, under harsh conditions, could potentially cleave the carbon chain, leading to smaller carboxylic acids and ketones.[1] Reduction can convert the ketone to its corresponding secondary alcohol, 5-methylhexan-3-ol.[1]

Q3: Is 5-Methylhexan-3-one susceptible to hydrolysis?

A3: Ketones are generally stable to hydrolysis under neutral pH conditions.[2] Significant degradation via hydrolysis is typically only observed under forcing conditions, such as refluxing in strong acidic or basic solutions.[2] For most standard experimental conditions, hydrolysis is not a primary degradation pathway for 5-Methylhexan-3-one.

Q4: How should 5-Methylhexan-3-one be stored to ensure its stability?

A4: To maintain the integrity of 5-Methylhexan-3-one, it should be stored in a cool, dry, and well-ventilated area. It is classified as a flammable liquid, so it must be kept away from heat, sparks, and open flames.[3] Storage in tightly sealed, light-resistant containers is recommended to prevent photolytic degradation and evaporation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in HPLC/GC analysis	Degradation of 5-Methylhexan-3-one due to improper storage or experimental conditions.	1. Verify the storage conditions of your stock solution and pure compound. 2. Review your experimental protocol for potential stressors (e.g., high temperature, exposure to light, presence of strong acids/bases or oxidizing agents). 3. Perform a forced degradation study to identify potential degradants.
Loss of compound potency or concentration	Evaporation or degradation of the compound.	1. Ensure containers are tightly sealed. 2. Re-assay the concentration of your stock solution. 3. Investigate potential degradation pathways based on your experimental setup.
Inconsistent experimental results	Instability of 5-Methylhexan-3-one under the specific experimental conditions.	1. Evaluate the compatibility of all reagents and solvents with 5-Methylhexan-3-one. 2. Run control experiments to assess the stability of the compound over the time course of your experiment.

Quantitative Data Summary

Stress Condition	Condition Details	Time	Hypothetical Degradation (%)	Potential Degradation Products
Acidic Hydrolysis	0.1 M HCl at 60°C	24 h	< 5%	Minimal degradation expected
Basic Hydrolysis	0.1 M NaOH at 60°C	24 h	< 5%	Minimal degradation expected
Oxidative	3% H₂O₂ at room temperature	24 h	10 - 20%	Carboxylic acids, smaller ketones
Thermal	80°C	48 h	5 - 10%	Isomerization or other minor products
Photolytic	UV light (254 nm)	24 h	15 - 25%	Photoreduction or rearrangement products

Experimental Protocols

Forced Degradation Study Protocol

This protocol outlines a general procedure for conducting a forced degradation study on 5-Methylhexan-3-one to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of 5-Methylhexan-3-one in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C.

  • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep at room temperature.

  • Thermal Degradation: Heat the stock solution at 80°C.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm).

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Preparation: Neutralize the acidic and basic samples before analysis. Dilute all samples to an appropriate concentration.

• Analysis: Analyze the samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with a mass spectrometer (MS) to separate and identify the parent compound and any degradation products.[4][5]

Stability-Indicating HPLC Method Development

• Column Selection: A C18 reverse-phase column is a common starting point for the analysis of moderately polar compounds like ketones.

• Mobile Phase: A gradient elution with a mobile phase consisting of acetonitrile and water or methanol and water is typically effective.[5] Addition of a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) can improve peak shape.[5]

• Detection: UV detection at a wavelength where the ketone has some absorbance (typically in the range of 200-220 nm for non-conjugated ketones) or mass spectrometry for more sensitive and specific detection.

• Method Validation: Validate the method for specificity by demonstrating that the degradation products are well-resolved from the parent peak and from each other.

Visualizations

Caption: Potential degradation pathways of 5-Methylhexan-3-one.

Caption: Workflow for a forced degradation study.

Caption: Factors influencing experimental outcomes.

References

• 1. Buy 5-Methylhexan-3-one | 623-56-3 [smolecule.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ijmr.net.in [ijmr.net.in]
• 5. 5-Methylhexan-3-one | SIELC Technologies [sielc.com]

Technical Support Center: Purification of 5-Methylhexan-3-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the purification of crude 5-Methylhexan-3-one.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the purification of 5-Methylhexan-3-one, categorized by the purification method.

Fractional Distillation

Q1: My distillation is very slow, and the temperature is not reaching the expected boiling point of 5-Methylhexan-3-one (144-145°C). What could be the problem?

A: This issue can arise from several factors:

• Inadequate Heating: The heating mantle may not be set to a high enough temperature, or there might be poor heat transfer. Ensure the heating mantle is in good contact with the distillation flask and increase the temperature gradually.

• Vacuum Leaks: If performing a vacuum distillation, even a small leak in the system can prevent the pressure from dropping sufficiently, thus keeping the boiling point high. Check all joints and connections for proper sealing.

• High Concentration of Low-Boiling Impurities: If your crude product contains a large amount of a lower-boiling solvent or impurity, the initial fraction will distill at a lower temperature. The temperature will only rise to the boiling point of 5-Methylhexan-3-one after the majority of the lower-boiling components have been removed.

Q2: I'm observing decomposition (darkening of the liquid) in the distillation flask. How can I prevent this?

A: Decomposition of ketones during distillation can occur at elevated temperatures.[1]

• Use Vacuum Distillation: To avoid decomposition, it is highly recommended to perform the distillation under reduced pressure. This will lower the boiling point of 5-Methylhexan-3-one, reducing the thermal stress on the compound.

• Minimize Heating Time: Prolonged heating can lead to degradation.[1] Ensure the distillation is efficient and does not take an unnecessarily long time.

• Check for Contaminants: Acidic or basic impurities can catalyze decomposition at high temperatures. Consider a preliminary aqueous wash of your crude product to remove such impurities before distillation.

Q3: The separation between my product and an impurity with a close boiling point is poor. What can I do?

A:

• Use a Fractionating Column: For impurities with boiling points close to that of 5-Methylhexan-3-one, a simple distillation setup may not be sufficient. Employing a fractionating column (e.g., Vigreux or packed column) will increase the number of theoretical plates and improve separation.

• Optimize Reflux Ratio: When using a fractionating column, adjusting the reflux ratio can enhance separation. A higher reflux ratio generally leads to better separation but a slower distillation rate.

Column Chromatography

Q1: My 5-Methylhexan-3-one is running with the solvent front on the silica gel column, even with a non-polar eluent.

A: 5-Methylhexan-3-one is a relatively non-polar ketone. If it is eluting too quickly, it indicates that the mobile phase is too polar relative to the stationary phase.

• Decrease Solvent Polarity: Use a less polar solvent system. For instance, if you are using a mixture of ethyl acetate and hexanes, decrease the proportion of ethyl acetate. You may need to use a very low percentage of a polar solvent or even pure hexanes to achieve good separation.

Q2: The product is streaking or tailing on the column, leading to broad fractions and poor separation.

A: Tailing is often an indication of interactions between your compound and the stationary phase, or issues with the column packing or loading.

• Proper Column Packing: Ensure your column is packed uniformly to avoid channeling.

• Dry Loading: If your crude product has low solubility in the eluent, it may not load onto the column in a narrow band. Consider "dry loading" by adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of your column.

• Check for Acidity: 5-Methylhexan-3-one can be sensitive to acidic silica gel. If you suspect decomposition or strong adsorption, you can use deactivated silica gel (by adding a small percentage of water or triethylamine to the slurry) or switch to a different stationary phase like alumina.

Q3: I have collected my fractions, but how do I identify which ones contain the pure 5-Methylhexan-3-one?

A:

• Thin-Layer Chromatography (TLC): TLC is a quick and effective way to analyze your fractions. Spot each fraction on a TLC plate and run it in an appropriate solvent system. Fractions containing the pure product should show a single spot with the same Rf value as a pure standard of 5-Methylhexan-3-one.

• Gas Chromatography-Mass Spectrometry (GC-MS): For a more definitive identification and purity assessment, GC-MS analysis of the fractions is recommended. The mass spectrum of 5-Methylhexan-3-one will show a characteristic fragmentation pattern that can be used for confirmation.[2]

Common Impurities and Their Removal

Based on common synthetic routes to 5-Methylhexan-3-one, the following impurities are often encountered.

Impurity	Likely Source of Contamination	Recommended Purification Method
Unreacted Starting Materials	Incomplete reaction	Fractional Distillation or Column Chromatography
5-Methyl-2-hexanol	Incomplete oxidation of the corresponding alcohol	Fractional Distillation (Boiling points are different) or Column Chromatography
Over-oxidation Products (e.g., carboxylic acids)	Vigorous oxidation of 5-methyl-2-hexanol	Aqueous wash with a mild base (e.g., sodium bicarbonate solution) followed by extraction and distillation
Side-products from Grignard Reaction (e.g., tertiary alcohols)	Grignard reagent reacting with the ketone product	Column Chromatography
Self-condensation Products (Aldol Adducts)	Base-catalyzed self-reaction of the ketone	Column Chromatography

Experimental Protocols

Protocol 1: Purification of 5-Methylhexan-3-one by Fractional Distillation

Objective: To purify crude 5-Methylhexan-3-one from non-volatile impurities and impurities with significantly different boiling points.

Materials:

• Crude 5-Methylhexan-3-one

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser

• Receiving flasks

• Heating mantle

• Thermometer

• Boiling chips or magnetic stirrer

• Vacuum source (optional, for vacuum distillation)

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Add the crude 5-Methylhexan-3-one and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature at the distillation head. Collect any initial low-boiling fractions in a separate receiving flask.

• As the temperature approaches the boiling point of 5-Methylhexan-3-one (144-145°C at atmospheric pressure), change to a clean, pre-weighed receiving flask.

• Collect the fraction that distills over at a constant temperature, corresponding to the boiling point of the pure product.

• Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask.

• Analyze the purity of the collected fraction using GC-MS or NMR.[2][3]

Protocol 2: Purification of 5-Methylhexan-3-one by Column Chromatography

Objective: To separate 5-Methylhexan-3-one from impurities with similar boiling points or from polar byproducts.

Materials:

• Crude 5-Methylhexan-3-one

• Silica gel (or alumina)

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Collection tubes or flasks

• TLC plates and chamber

• UV lamp or appropriate staining solution for visualization

Procedure:

• Select the Eluent: Using TLC, determine an appropriate solvent system that gives a good separation between 5-Methylhexan-3-one and the impurities, with an Rf value for the product of approximately 0.2-0.3.

• Pack the Column: Prepare a slurry of silica gel in the chosen eluent and carefully pour it into the chromatography column. Allow the silica to settle, ensuring a level and compact bed.

• Load the Sample: Dissolve the crude 5-Methylhexan-3-one in a minimal amount of the eluent. Carefully add the sample to the top of the silica bed. Alternatively, perform a dry loading as described in the FAQs.

• Elute the Column: Add the eluent to the top of the column and begin collecting fractions. Maintain a constant flow rate.

• Monitor the Separation: Regularly analyze the collected fractions by TLC to determine which fractions contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 5-Methylhexan-3-one.

• Confirm Purity: Analyze the final product for purity using GC-MS or NMR.[2][3]

Purification Workflow Diagram

Caption: A workflow diagram illustrating the decision-making process for purifying crude 5-Methylhexan-3-one.

References

• 1. US2166584A - Purification of ketones - Google Patents [patents.google.com]
• 2. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]

Technical Support Center: Optimizing 5-Methyl-2-hexanone Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during chemical reactions involving 5-Methyl-2-hexanone, with a focus on overcoming low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What are the general reactivity characteristics of 5-Methyl-2-hexanone that I should be aware of?

A1: 5-Methyl-2-hexanone is a ketone, and its reactivity is primarily governed by the carbonyl group. It is susceptible to nucleophilic attack at the carbonyl carbon. It is reactive with many acids and bases, which can lead to side reactions if not carefully controlled.[1] It is incompatible with strong oxidizing agents, bases, and reducing agents.[1] Understanding these fundamental properties is crucial for designing experiments and troubleshooting unexpected outcomes.

Q2: I am observing the formation of multiple byproducts in my reaction. What are the likely causes?

A2: The formation of multiple byproducts can stem from several factors. Ketones like 5-Methyl-2-hexanone can undergo side reactions such as self-condensation (aldol condensation) under basic or acidic conditions.[2][3] The presence of impurities in the starting material or solvents can also catalyze unwanted reactions. Additionally, the reaction conditions, such as temperature and pressure, may not be optimal, leading to decomposition or alternative reaction pathways.

Q3: My reaction is stalling and not proceeding to completion. What are the potential reasons?

A3: A stalled reaction can be due to several factors. Catalyst deactivation or poisoning is a common issue, especially in hydrogenation reactions.[4][5] The reaction may also be reversible, and the accumulation of products could be inhibiting the forward reaction. In some cases, the reaction conditions, such as temperature, may be too mild to overcome the activation energy barrier.

Troubleshooting Guides for Specific Reactions

Grignard Reactions

Issue: Low yield of the desired tertiary alcohol when reacting 5-Methyl-2-hexanone with a Grignard reagent.

Potential Cause	Troubleshooting Solution
Presence of Water	Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents. Water will quench the Grignard reagent.[3]
Poor Quality Magnesium	Use fresh, high-quality magnesium turnings. Activate the magnesium with a small crystal of iodine or 1,2-dibromoethane if the reaction is sluggish to initiate.[6]
Steric Hindrance	The isobutyl group of 5-Methyl-2-hexanone can present some steric hindrance. Consider using a more reactive Grignard reagent or increasing the reaction temperature and time.
Enolization of the Ketone	The Grignard reagent can act as a base and deprotonate the alpha-carbon of the ketone, leading to an enolate and reducing the desired nucleophilic addition. Add the ketone slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to minimize this side reaction.

• Preparation: Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar. Allow the apparatus to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Reagent Formation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine. In the dropping funnel, place the alkyl or aryl halide (1.0 equivalent) dissolved in anhydrous diethyl ether or THF. Add a small portion of the halide solution to the magnesium and observe for the initiation of the reaction (disappearance of the iodine color and gentle reflux). Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C in an ice bath. Dissolve 5-Methyl-2-hexanone (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel. Add the ketone solution dropwise to the stirred Grignard reagent.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether, dry the organic layer over anhydrous magnesium sulfate, and purify by distillation or column chromatography.

Reductive Amination

Issue: Low conversion of 5-Methyl-2-hexanone to the corresponding amine.

Potential Cause	Troubleshooting Solution
Inefficient Imine Formation	The equilibrium between the ketone, amine, and imine may not favor the imine. Use a dehydrating agent (e.g., molecular sieves) or a Dean-Stark apparatus to remove water and drive the equilibrium towards the imine.
Weak Reducing Agent	The chosen reducing agent may not be potent enough to reduce the intermediate imine. Consider using a more powerful reducing agent such as sodium triacetoxyborohydride, which is often effective for reductive aminations.
Catalyst Inhibition	In catalytic reductive aminations, the amine or byproduct can sometimes inhibit the catalyst.[7] Screen different catalysts and reaction conditions to find a more robust system.
Side Reactions	Over-alkylation of the amine product can occur. Use a stoichiometric amount of the amine or a slight excess of the ketone to minimize this.

• Imine Formation: In a round-bottom flask, dissolve 5-Methyl-2-hexanone (1.0 equivalent) and the desired primary or secondary amine (1.1 equivalents) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane). Add a drying agent such as anhydrous magnesium sulfate or molecular sieves. Stir the mixture at room temperature for 1-2 hours.

• Reduction: To the stirred mixture, add sodium triacetoxyborohydride (1.5 equivalents) portion-wise. Be cautious as the reaction may be exothermic.

• Monitoring and Work-up: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). Once the starting ketone is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and purify by column chromatography.

Wittig Reaction

Issue: Poor yield of the desired alkene from the reaction of 5-Methyl-2-hexanone with a phosphonium ylide.

Potential Cause	Troubleshooting Solution
Sterically Hindered Ketone	5-Methyl-2-hexanone is a sterically hindered ketone, which can lead to slow reaction rates and low yields, especially with stabilized ylides.[8][9] Use a more reactive, unstabilized ylide. The Horner-Wadsworth-Emmons reaction may be a better alternative in this case.[9]
Inefficient Ylide Formation	Ensure the phosphonium salt is completely deprotonated to form the ylide. Use a strong base such as n-butyllithium or sodium hydride in an anhydrous aprotic solvent like THF or DMSO.
Side Reactions	The basic conditions can promote the self-condensation of 5-Methyl-2-hexanone. Add the ketone to the pre-formed ylide at a low temperature to minimize this side reaction.
Low Ylide Reactivity	Stabilized ylides (containing electron-withdrawing groups) are less reactive and may not react efficiently with ketones.[2][10] If possible, use an unstabilized ylide.

• Ylide Generation: In a flame-dried, three-necked flask under an inert atmosphere, suspend the appropriate phosphonium salt (1.1 equivalents) in anhydrous THF. Cool the suspension to -78 °C (dry ice/acetone bath) or 0 °C (ice bath), depending on the base. Slowly add a strong base such as n-butyllithium or sodium hydride. Allow the mixture to stir and warm to room temperature to ensure complete ylide formation (indicated by a color change, often to deep red or orange).

• Reaction with Ketone: Cool the ylide solution to 0 °C or below. Dissolve 5-Methyl-2-hexanone (1.0 equivalent) in anhydrous THF and add it dropwise to the ylide solution.

• Work-up: After the addition, allow the reaction to warm to room temperature and stir for several hours or overnight. Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., hexanes or diethyl ether). The byproduct, triphenylphosphine oxide, can often be removed by filtration or column chromatography.

Catalytic Hydrogenation/Hydrodeoxygenation

Issue: Low conversion of 5-Methyl-2-hexanone in a hydrogenation or hydrodeoxygenation reaction.

The following data is adapted from a study on the hydrodeoxygenation of 5-methyl-3-heptanone, a structurally similar ketone, and can serve as a guide for optimizing reactions with 5-Methyl-2-hexanone.[11]

Table 1: Effect of Temperature on Ketone Conversion and Product Selectivity

Temperature (°C)	Catalyst	Ketone Conversion (%)	C8 Alkene Selectivity (%)	C8 Alkane Selectivity (%)
180	20% Cu-Al₂O₃	45	60	35
220	20% Cu-Al₂O₃	80	82	15
260	20% Cu-Al₂O₃	95	50	48
180	1% Pt-Al₂O₃	90	5	95
220	1% Pt-Al₂O₃	99.9	3	97
260	1% Pt-Al₂O₃	99.9	2	98

Table 2: Effect of H₂/Ketone Molar Ratio on Conversion and Selectivity

H₂/Ketone Molar Ratio	Catalyst	Ketone Conversion (%)	C8 Alkene Selectivity (%)	C8 Alkane Selectivity (%)
2	20% Cu-Al₂O₃	65	82	10
10	20% Cu-Al₂O₃	85	70	25
25	20% Cu-Al₂O₃	92	60	38
2	1% Pt-Al₂O₃	98	4	96
10	1% Pt-Al₂O₃	99.9	3	97
25	1% Pt-Al₂O₃	99.9	2	98

Troubleshooting:

• Low Conversion: As indicated in the tables, increasing the reaction temperature and the hydrogen-to-ketone molar ratio can significantly improve conversion.[11] Platinum-based catalysts are generally more active than copper-based catalysts for this transformation.[11]

• Poor Selectivity: The choice of catalyst and reaction conditions can be tuned to favor either the alkene (from dehydration of the intermediate alcohol) or the fully saturated alkane. For higher alkene selectivity, a milder catalyst like copper-alumina at moderate temperatures and lower hydrogen pressures is preferable.[11] For complete hydrodeoxygenation to the alkane, a more active catalyst like platinum-alumina with higher temperatures and hydrogen pressures is more effective.[11]

• Catalyst Poisoning: Impurities in the starting material or solvent, particularly sulfur or nitrogen-containing compounds, can poison precious metal catalysts like platinum and palladium, leading to a loss of activity.[4][5] Ensure high purity of all reagents and solvents.

Visual Troubleshooting Guides

Caption: A logical workflow for troubleshooting low conversion rates.

Caption: Competing pathways in Grignard reactions with ketones.

References

• 1. Mechanistic insights on the preparation of 5-methyl-2-hexanone by hydrogenation of 5-methyl-3-hexen-2-one using Pd/Al2O3 catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Reductive aminations by imine reductases: from milligrams to tons - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00124A [pubs.rsc.org]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 11. mdpi.com [mdpi.com]

Minimizing isomer by-products in 3-substituted 5-methyl-2-hexanone synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to address challenges in the synthesis of 3-substituted 5-methyl-2-hexanone, with a primary focus on minimizing the formation of isomeric by-products.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric by-products when synthesizing 3-substituted 5-methyl-2-hexanone via direct alkylation?

The main by-products are typically regioisomers and stereoisomers. The most common issue is the formation of the C1-substituted regioisomer (1-substituted 5-methyl-2-hexanone) alongside the desired C3-substituted product. If the chosen substituent and the ketone create new chiral centers, diastereomers or enantiomers can also be formed.

Q2: I am getting a significant amount of the C1-alkylated by-product. Why is this happening?

This occurs due to the formation of two different enolates from the starting material, 5-methyl-2-hexanone. This ketone is unsymmetrical and has two distinct acidic α-carbon positions: the C1 methyl group and the C3 methylene group.

• Kinetic Enolate: Deprotonation at the less sterically hindered C1 position is faster, leading to the "kinetic" enolate and subsequent C1-alkylation.[1]

• Thermodynamic Enolate: Deprotonation at the more substituted C3 position is slower but results in a more stable, substituted enolate, known as the "thermodynamic" enolate, which leads to the desired C3-alkylated product.

Your reaction conditions are likely favoring the kinetic pathway.

Q3: How can I selectively synthesize the 3-substituted isomer?

To favor the 3-substituted product, you must use reaction conditions that promote the formation of the more stable thermodynamic enolate . This is achieved by allowing the kinetic and thermodynamic enolates to reach equilibrium, where the more stable thermodynamic form will predominate.[2] Key conditions include using a strong, non-hindered base or a weaker base at higher temperatures (0 °C to room temperature).[2][3]

Q4: What is the best base to use for selective C3-alkylation?

For thermodynamic control, weaker bases like sodium ethoxide (NaOEt) or potassium tert-butoxide (t-BuOK) in an alcohol solvent are often used.[2] These bases establish an equilibrium between the ketone and the two possible enolates. Alternatively, a strong base like sodium hydride (NaH) can be used at elevated temperatures to allow the system to reach thermal equilibrium. Avoid strong, bulky bases like Lithium Diisopropylamide (LDA) at low temperatures, as these conditions are designed to favor the undesired kinetic product.[1]

Q5: How does reaction temperature affect the isomer ratio?

Temperature is a critical factor.

• Low temperatures (-78 °C) are used to "lock" the reaction into the kinetic product by preventing equilibration to the more stable thermodynamic enolate.[1]

• Higher temperatures (0 °C to room temperature or reflux) provide the energy needed for the reaction to overcome the activation barrier for the formation of the thermodynamic enolate and for the enolates to interconvert, ultimately favoring the more stable C3-enolate at equilibrium.[3]

Q6: How can I control for stereoisomers (diastereomers/enantiomers)?

If your synthesis requires control of stereochemistry at the C3 position, direct alkylation is challenging and may require more advanced methods. These include the use of chiral auxiliaries, stereoselective alkylation of chiral metal enolates, or asymmetric catalytic methods involving transition metals or organocatalysis.[4][5][6]

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis.

Problem	Probable Cause(s)	Recommended Solution(s)
High percentage of C1-alkylated regioisomer.	The reaction conditions favor the formation of the kinetic enolate. This is common when using a strong, bulky base (e.g., LDA) at low temperatures (-78 °C).[1][7]	1. Change Base: Switch to a less sterically hindered base like NaH, or a weaker alkoxide base like NaOEt or t-BuOK.[2]2. Increase Temperature: Raise the reaction temperature to 0 °C or room temperature to allow the enolates to equilibrate to the more stable thermodynamic C3-enolate.3. Increase Time: Allow more time for the equilibrium to be established before adding the alkylating agent.
Low overall yield with significant unreacted starting material.	1. The base is not strong enough to deprotonate the ketone effectively.2. Reaction time is insufficient.3. Anhydrous conditions were not maintained; water can quench the enolate.	1. Verify Base Strength: Ensure the pKa of your base is sufficient for quantitative deprotonation if an irreversible reaction is desired, or that equilibrium conditions are appropriate.2. Extend Reaction Time/Increase Temperature: Allow the reaction to proceed for a longer duration or at a slightly higher temperature.3. Ensure Dry Conditions: Use freshly distilled, anhydrous solvents and flame-dry glassware under an inert atmosphere (N₂ or Ar).
Formation of poly-alkylated products.	Using a weaker base (like an alkoxide) can leave a significant concentration of the starting ketone in equilibrium with the enolate. The product can then be deprotonated and react again.[7]	1. Use a Strong Base: Employ a very strong base (e.g., NaH, LDA) to ensure the starting ketone is fully converted to the enolate before adding the alkylating agent. Add the alkylating agent slowly.2. Control Stoichiometry: Use a slight excess of the ketone relative to the base and alkylating agent.
Poor stereoselectivity (formation of diastereomers).	The alkylating agent is approaching the planar enolate from both faces with similar probability.	1. Use a Chiral Auxiliary: Temporarily attach a chiral group to the ketone to direct the approach of the electrophile.2. Asymmetric Catalysis: Explore methods using chiral catalysts that can create a chiral environment around the enolate.[6][8]

Data Summary: Conditions for Regioselective Enolate Formation

The choice of reaction conditions is the most critical factor in controlling which regioisomer is formed.[9]

Parameter	Kinetic Control (Favors C1-Alkylation)	Thermodynamic Control (Favors C3-Alkylation)
Base	Strong, sterically hindered (e.g., LDA, LiHMDS)[1]	Strong, non-hindered (e.g., NaH) or weaker alkoxides (e.g., NaOEt, t-BuOK)[2]
Temperature	Low (-78 °C)[1]	Higher (0 °C to Room Temperature)
Solvent	Aprotic (e.g., THF)[9]	Aprotic or protic (to facilitate equilibration)
Key Principle	Irreversible, fast deprotonation of the most accessible proton.	Reversible reaction conditions that allow equilibration to the most stable enolate.
Major Product	1-Substituted-5-methyl-2-hexanone	3-Substituted-5-methyl-2-hexanone

Diagrams and Workflows

Troubleshooting Workflow for Isomer Control

Caption: Troubleshooting workflow for minimizing by-products.

Competing Enolate Formation Pathways

Caption: Kinetic vs. Thermodynamic enolate formation pathways.

Recommended Experimental Protocol (Thermodynamic Control)

This protocol outlines a general procedure for the C3-alkylation of 5-methyl-2-hexanone under thermodynamic control to favor the desired 3-substituted product.

Materials:

• 5-methyl-2-hexanone

• Sodium ethoxide (NaOEt) or Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Ethanol (if using NaOEt) or Anhydrous THF (if using NaH)

• Alkylating agent (R-X, e.g., an alkyl bromide or iodide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a stream of inert gas. Allow the apparatus to cool to room temperature.

• Base Addition (Using NaOEt): To the flask, add anhydrous ethanol followed by sodium ethoxide (1.1 equivalents). Stir until dissolved.

• Base Addition (Using NaH): If using NaH, wash the dispersion with anhydrous hexane to remove mineral oil. Add anhydrous THF to the flask, followed by the washed NaH (1.1 equivalents).

• Ketone Addition: Slowly add 5-methyl-2-hexanone (1.0 equivalent) to the base solution/suspension via syringe.

• Enolate Formation (Equilibration): Stir the mixture at room temperature for 1-2 hours. This allows the enolates to equilibrate, favoring the more stable thermodynamic C3-enolate.

• Alkylation: Cool the mixture to 0 °C in an ice bath. Slowly add the alkylating agent (R-X, 1.0-1.1 equivalents) dropwise via syringe. After addition, allow the reaction to warm to room temperature and stir overnight, or until TLC/GC-MS analysis indicates consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Characterize the final product and assess the isomeric ratio using ¹H NMR, ¹³C NMR, and GC-MS.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. www1.udel.edu [www1.udel.edu]
• 5. repositum.tuwien.at [repositum.tuwien.at]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Direct Asymmetric Alkylation of Ketones: Still Unconquered - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]

Technical Support Center: Enhancing Resolution in Chiral Separation of Aliphatic Ketones

Welcome to the technical support center for chiral separation of aliphatic ketones. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to poor resolution in the chiral separation of aliphatic ketones.

Problem 1: No Enantiomeric Separation Observed

If you are not observing any separation between the enantiomers of your aliphatic ketone, consider the following potential causes and solutions.

• Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is the most critical factor in achieving chiral separation.[1]

  • Solution: Screen a variety of CSPs with different chiral selectors. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are often a good starting point for ketones.[1][2] Cyclodextrin-based CSPs can also be effective, particularly for forming inclusion complexes with cyclic structures.[1][3]

• Suboptimal Mobile Phase Composition: The mobile phase composition plays a crucial role in the interaction between the analyte and the CSP.[1][4]

  • Solution: Experiment with both normal-phase (e.g., hexane/alcohol mixtures) and reversed-phase (e.g., acetonitrile/water or methanol/water) modes.[1][4] The polarity of the mobile phase should be optimized to achieve a balance between retention and selectivity.

Problem 2: Poor Peak Shape (Broadening or Tailing)

Poor peak shape can significantly impact resolution and the accuracy of quantification.

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase can lead to peak tailing.

  • Solution: For acidic or basic ketones, add a mobile phase modifier. A small amount of an acid like trifluoroacetic acid (TFA) or formic acid (typically 0.1%) can improve the peak shape of acidic compounds.[1][5] For basic compounds, a basic additive such as diethylamine (DEA) is recommended.[1]

• Column Overload: Injecting too much sample can lead to broad, asymmetrical peaks.

  • Solution: Reduce the sample concentration or the injection volume.

• Column Contamination or Degradation: Adsorption of impurities on the column can lead to poor peak shape and loss of efficiency.[6]

  • Solution: Implement a proper column flushing and regeneration protocol. For immobilized columns, flushing with a strong solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) can be effective.[6]

Problem 3: Insufficient Resolution (Rs < 1.5)

Even if some separation is observed, the resolution may not be adequate for accurate quantification.

• Incorrect Flow Rate: The flow rate affects the time available for the enantiomers to interact with the CSP.[1]

  • Solution: Decrease the flow rate. This allows for more equilibration time between the mobile and stationary phases, which can enhance resolution, although it will increase the analysis time.[1] A flow rate of 1.0 mL/min is a common starting point for analytical columns (4.6 mm I.D.), but optimization is often necessary.[1]

• Suboptimal Temperature: Temperature can significantly influence the thermodynamics of the chiral recognition process.[1][7][8]

  • Solution: Experiment with different column temperatures. Generally, lower temperatures enhance enantioselectivity.[1][5] However, the effect can be unpredictable, so it is advisable to screen a range of temperatures (e.g., 10°C, 25°C, and 40°C).[1][5]

Frequently Asked Questions (FAQs)

Q1: Which type of chiral stationary phase is best for aliphatic ketones?

A1: Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose like cellulose tris(3,5-dimethylphenylcarbamate), have shown high enantioselectivity for a wide range of chiral compounds, including ketones.[1][2] Cyclodextrin-based CSPs are also a good choice, especially for cyclic ketones.[1][3] The optimal CSP is highly dependent on the specific structure of the ketone, so screening multiple columns is recommended.

Q2: How do I choose between normal-phase and reversed-phase chromatography?

A2: Both normal-phase (NP) and reversed-phase (RP) modes can be effective for the chiral separation of ketones.[1] NP chromatography, using mobile phases like hexane and an alcohol modifier (e.g., isopropanol or ethanol), is a common starting point.[9] RP chromatography, with mobile phases such as acetonitrile/water or methanol/water, can also be successful, especially with certain types of CSPs.[10] The choice often depends on the solubility of the analyte and the selectivity observed during initial screening.

Q3: What is the role of mobile phase additives?

A3: Mobile phase additives are used to improve peak shape and resolution, particularly for analytes that are acidic or basic.[1][5] For acidic ketones, adding a small amount of an acid like TFA (0.1%) can suppress ionization and reduce tailing.[5] For basic ketones, a basic additive like DEA (0.1%) can have a similar effect.[1]

Q4: How does temperature affect chiral separation?

A4: Temperature influences the interactions between the enantiomers and the CSP.[7][8] In many cases, lowering the temperature increases the differences in interaction energies, leading to better resolution.[1][5] However, in some instances, increasing the temperature can improve efficiency and even reverse the elution order of the enantiomers.[8][11] It is recommended to investigate a range of temperatures during method development.[1][5]

Q5: My column performance has degraded over time. What should I do?

A5: A decline in column performance can be due to contamination or degradation of the stationary phase.[6] If you observe a loss of efficiency or resolution, first try reversing the flow direction through the column to wash away any particulate matter from the inlet frit.[6] If this does not work, a more rigorous washing procedure may be necessary. For immobilized polysaccharide CSPs, flushing with a strong solvent like DMF or THF can help restore performance.[6] Always refer to the column manufacturer's instructions for recommended cleaning and regeneration protocols.

Data Presentation

Table 1: Common Chiral Stationary Phases for Aliphatic Ketone Separation

Chiral Stationary Phase (CSP) Type	Common Selector	Typical Application
Polysaccharide-Based	Cellulose tris(3,5-dimethylphenylcarbamate)	Broad applicability for various ketones[1][2]
Polysaccharide-Based	Amylose tris(3,5-dimethylphenylcarbamate)	High enantioselectivity for many racemates[2]
Cyclodextrin-Based	Beta-cyclodextrin derivatives	Effective for cyclic ketones via inclusion complexation[1][3]
Pirkle-Type (Brush-Type)	3,5-Dinitrobenzoyl phenylglycine	π-acceptor phase for analytes with π-donor groups[3][9]

Table 2: Starting Conditions for Method Development

Parameter	Normal Phase	Reversed Phase
Mobile Phase	Hexane/Isopropanol (90:10, v/v)	Acetonitrile/Water (50:50, v/v)
Flow Rate	1.0 mL/min (for 4.6 mm I.D. column)	1.0 mL/min (for 4.6 mm I.D. column)
Temperature	25°C	25°C
Additive (if needed)	0.1% DEA for basic analytes	0.1% TFA for acidic analytes

Experimental Protocols

Protocol 1: General Screening of Chiral Stationary Phases

• Sample Preparation: Dissolve the racemic aliphatic ketone in the initial mobile phase to a concentration of approximately 1 mg/mL.

• Column Selection: Select a set of at least three different chiral columns for initial screening. A good starting point would be one cellulose-based, one amylose-based, and one cyclodextrin-based column.

• Initial Chromatographic Conditions:

  • Mobile Phase: Start with a normal-phase condition such as Hexane/Isopropanol (90:10, v/v).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV detection at an appropriate wavelength for the analyte.

• Injection: Inject 5-10 µL of the sample solution.

• Evaluation: Evaluate the chromatograms for any signs of peak separation. If no separation is observed, proceed to screen the other columns. If partial separation is seen, proceed to optimization.

• Reversed-Phase Screening: If no separation is achieved in normal-phase, switch to a reversed-phase mobile phase such as Acetonitrile/Water (50:50, v/v) and repeat the screening process.

Protocol 2: Optimization of Mobile Phase Composition

• Select the Best CSP: Based on the initial screening, select the CSP that showed the most promising separation.

• Vary the Modifier Concentration (Normal Phase): If using a hexane/alcohol mobile phase, systematically vary the percentage of the alcohol modifier (e.g., from 5% to 20% isopropanol in hexane).

• Vary the Organic Content (Reversed Phase): If using an acetonitrile/water mobile phase, systematically vary the percentage of acetonitrile (e.g., from 30% to 70%).

• Introduce Additives: If peak tailing is observed, add 0.1% of an appropriate acidic or basic modifier to the mobile phase.

• Evaluate Resolution: For each condition, calculate the resolution (Rs) between the enantiomeric peaks. The goal is to achieve Rs ≥ 1.5.

Visualizations

Caption: Troubleshooting workflow for enhancing chiral resolution.

Caption: General workflow for chiral method development.

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 5. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 6. chiraltech.com [chiraltech.com]
• 7. researchgate.net [researchgate.net]
• 8. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hplc.eu [hplc.eu]
• 10. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Analysis of 5-Methylhexan-3-one and 5-Methyl-2-hexanone as Floral Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two structurally similar aliphatic ketones, 5-Methylhexan-3-one and 5-Methyl-2-hexanone, in the context of their roles as floral volatile organic compounds (VOCs). This document synthesizes available data on their scent profiles, natural occurrences, biosynthetic pathways, and ecological functions, supported by experimental protocols for their analysis.

Introduction

Floral scents are complex mixtures of volatile organic compounds that play a crucial role in mediating interactions between plants and their environment, most notably in attracting pollinators. Aliphatic ketones are a class of compounds that contribute to the scent profiles of various flowers. This guide focuses on a comparative analysis of 5-Methylhexan-3-one and 5-Methyl-2-hexanone, isomers that differ only in the position of the carbonyl group. Understanding the subtle structural differences and their impact on chemical properties and biological activity is essential for fields ranging from chemical ecology to the development of novel fragrances and semiochemical-based pest management strategies.

Physicochemical Properties and Scent Profile

The position of the carbonyl group in these isomers influences their physicochemical properties and, consequently, their scent profiles.

Property	5-Methylhexan-3-one	5-Methyl-2-hexanone
Chemical Formula	C₇H₁₄O	C₇H₁₄O
Molar Mass	114.19 g/mol	114.19 g/mol
Boiling Point	~144-145 °C	~144 °C[1]
Scent Profile	Information not available in a floral context.	Pleasant, fruity odor.[2][3]
Natural Occurrence (Floral)	Not well-documented in floral scents.	Identified in the volatile profiles of various plants, including tomato (Solanum lycopersicum) and ginger (Zingiber officinale), and fruits such as papaya and strawberry.[2][3]

5-Methylhexan-3-one: There is a significant lack of data describing the scent profile of 5-Methylhexan-3-one specifically as a floral compound. While it has been identified in the secretions of some animals, its contribution to floral bouquets remains uncharacterized.[4]

5-Methyl-2-hexanone: This ketone is characterized by a pleasant and fruity aroma.[2][3] Its presence in the volatiles of various fruits and plants suggests a potential role in attracting frugivores and herbivores, and by extension, pollinators that are attracted to fruity scents.

Biosynthesis in Plants

Aliphatic ketones in plants are generally derived from the metabolism of fatty acids. The biosynthesis of these branched-chain ketones likely involves modifications of standard fatty acid degradation pathways.

dot

References

• 1. 5-Methyl-2-hexanone for synthesis 110-12-3 [sigmaaldrich.com]
• 2. 5-Methyl-2-hexanone | C7H14O | CID 8034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-methyl-2-hexanone, 110-12-3 [thegoodscentscompany.com]
• 4. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of 5-Methylhexan-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two primary analytical methods for the quantification of 5-Methylhexan-3-one: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) and High-Performance Liquid Chromatography with UV detection following derivatization with 2,4-dinitrophenylhydrazine (HPLC-UV/DNPH). The objective is to offer a comprehensive overview of their respective performance characteristics, supported by experimental data, to aid in method selection for research and quality control purposes.

Method Comparison at a Glance

The choice between HS-GC-MS and HPLC-UV/DNPH for the quantification of 5-Methylhexan-3-one depends on several factors, including the required sensitivity, sample matrix, available instrumentation, and the need for simultaneous analysis of other compounds. HS-GC-MS is a direct and highly sensitive method for volatile compounds, while HPLC-UV with DNPH derivatization is a robust alternative, particularly for samples where direct injection is not feasible.

Feature	Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)	HPLC-UV with 2,4-DNPH Derivatization
Principle	Volatile analytes are partitioned into the headspace of a sealed vial and injected into a GC-MS for separation and detection.	Carbonyl compounds are chemically reacted with DNPH to form stable hydrazones, which are then separated by HPLC and detected by UV absorbance.
Sample Volatility	Ideal for volatile and semi-volatile compounds.	Suitable for a wide range of carbonyl compounds, including less volatile ketones.
Derivatization	Not required.	Mandatory for UV detection.
Sensitivity	Generally offers high sensitivity, with low limits of detection.	Good sensitivity, which can be enhanced by optimizing derivatization and detection parameters.
Specificity	High, due to mass spectral identification.	Good, but may be susceptible to interferences from other carbonyl compounds.
Throughput	Can be automated for high-throughput analysis.	Can be automated, but the derivatization step may add to the overall analysis time.

Quantitative Performance Data

The following tables summarize typical validation parameters for the two analytical methods. The data is compiled from studies on analogous volatile ketones and carbonyl compounds, providing a representative comparison.

Table 1: Representative Performance of Headspace GC-MS for Volatile Ketone Quantification

Validation Parameter	Typical Performance
Linearity (R²)	> 0.999[1]
Linear Range	0.002 - 0.5 g/dL (for acetone)[2]
Limit of Detection (LOD)	16.4 µg/L (for acetone)[1]
Limit of Quantification (LOQ)	54.6 µg/L (for acetone)[1]
Accuracy (% Recovery)	94.9% - 96.8%[1]
Precision (%RSD)	< 10%[1][3]

Table 2: Representative Performance of HPLC-UV with DNPH Derivatization for Ketone Quantification

Validation Parameter	Typical Performance
Linearity (R²)	> 0.999[4]
Linear Range	98 - 50,000 ng/mL[4]
Limit of Detection (LOD)	0.034 mmol/L (for acetone)[5]
Limit of Quantification (LOQ)	Typically 3x LOD
Accuracy (% Recovery)	96.3% - 103.6%[4]
Precision (%RSD)	< 5%[5]

Experimental Protocols

Method 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This method is suitable for the direct analysis of 5-Methylhexan-3-one in various sample matrices.

1. Sample Preparation:

• Accurately weigh or pipette a known amount of the sample into a headspace vial.

• Add a suitable solvent (e.g., dimethyl sulfoxide) and an internal standard if required.

• Seal the vial immediately with a PTFE-faced septum and crimp cap.

2. Headspace Incubation and Injection:

• Place the vial in the headspace autosampler.

• Incubate the sample at a specified temperature (e.g., 85°C) for a set time (e.g., 30 minutes) to allow for equilibration of the analyte between the sample and the headspace.[1]

• Automatically inject a specific volume of the headspace gas into the GC-MS system.

3. GC-MS Parameters:

• Gas Chromatograph (GC):

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 250°C).

  • Injector Temperature: 250°C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • Mass Range: e.g., m/z 35-350.

  • Transfer Line Temperature: 280°C.

4. Data Analysis:

• Identify 5-Methylhexan-3-one based on its retention time and mass spectrum.

• Quantify the analyte by creating a calibration curve using standards of known concentrations.

HS-GC-MS analytical workflow.

Method 2: HPLC-UV with 2,4-DNPH Derivatization

This method involves a chemical derivatization step to make 5-Methylhexan-3-one detectable by UV.

1. Derivatization Procedure:

• To a known amount of sample, add a solution of 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium (e.g., acetonitrile with a small amount of strong acid).

• Allow the reaction to proceed for a specific time (e.g., 30 minutes) at a controlled temperature (e.g., 65°C) to form the 2,4-dinitrophenylhydrazone derivative.

• Quench the reaction if necessary and dilute the sample to a known volume with the mobile phase.

2. HPLC-UV Parameters:

• High-Performance Liquid Chromatograph (HPLC):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Column Temperature: Ambient or controlled (e.g., 30°C).

• UV Detector:

  • Wavelength: Set to the maximum absorbance of the DNPH derivatives (typically around 365 nm).[6]

3. Data Analysis:

• Identify the 5-Methylhexan-3-one-DNPH derivative peak based on its retention time compared to a standard.

• Quantify the concentration using a calibration curve prepared from derivatized standards.

HPLC-UV/DNPH analytical workflow.

References

• 1. [Determination of acetone in urine by headspace gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. academic.oup.com [academic.oup.com]
• 4. apps.thermoscientific.com [apps.thermoscientific.com]
• 5. High-performance liquid chromatographic determination of acetone in blood and urine in the clinical diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC: A Metabolomic Search for Acetone as Indicator - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of 5-Methylhexan-3-ol and 5-Methylhexan-3-one

A comprehensive review of existing scientific literature reveals a significant disparity in the documented biological activities of 5-Methylhexan-3-ol and 5-Methylhexan-3-one, with a notable absence of direct comparative studies and a scarcity of pharmacological data for both compounds. This guide synthesizes the available information to provide a qualitative comparison and highlight critical knowledge gaps for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A foundational comparison begins with the distinct chemical structures and properties of these two molecules. 5-Methylhexan-3-ol is a secondary alcohol, while 5-Methylhexan-3-one is a ketone. This difference in their functional group (-OH vs. =O) dictates their chemical reactivity and potential biological interactions.

Property	5-Methylhexan-3-ol	5-Methylhexan-3-one
Molecular Formula	C₇H₁₆O	C₇H₁₄O
Molecular Weight	116.20 g/mol	114.19 g/mol
Functional Group	Secondary Alcohol	Ketone
Known Uses	Research chemical, semiochemical (insect attractant)	Flavoring agent, fragrance ingredient, solvent, chemical intermediate

Biological Activity: A Tale of Two Scant Narratives

Detailed pharmacological data for both compounds is largely absent from publicly accessible scientific databases. The majority of available information pertains to their non-pharmacological applications.

5-Methylhexan-3-ol: An Enigma in Mammalian Systems

The primary documented biological role of 5-Methylhexan-3-ol is as a semiochemical, a signaling molecule used in chemical communication by certain insect species. Its efficacy as a pheromone or allomone in the insect world has been noted. However, its biological activity and mechanism of action within mammalian systems remain uninvestigated. There are no published studies detailing its pharmacological effects, such as receptor binding affinities, enzyme inhibition, or influence on cellular signaling pathways. Consequently, quantitative data such as IC₅₀ or EC₅₀ values are not available.

5-Methylhexan-3-one: From Flavor to Limited Biological Insight

5-Methylhexan-3-one is well-characterized as a flavor and fragrance component, prized for its sweet, fruity aroma. Its application extends to being a solvent and a precursor in organic synthesis. The scientific literature explicitly states that there is limited information regarding its mechanism of action in biological systems. Some toxicological data is available, indicating that it may cause irritation. One hazardous substance database classifies it as a potential neurotoxin, though the specific mechanisms and dose-response relationships are not detailed in the available resources. As with its alcohol counterpart, there is a lack of quantitative pharmacological data and studies on its interaction with biological targets.

Experimental Protocols: A Notable Void

A critical deficiency in the current body of research is the absence of detailed experimental protocols for assessing the biological activity of either 5-Methylhexan-3-ol or 5-Methylhexan-3-one in a pharmacological context. Standard methodologies for assays such as receptor binding, enzyme activity, and cell-based functional screens have not been published for these specific compounds.

Signaling Pathways: Uncharted Territory

The signaling pathways modulated by 5-Methylhexan-3-ol and 5-Methylhexan-3-one in mammalian cells are currently unknown. The lack of research into their molecular targets and mechanisms of action means that no signaling pathway diagrams can be constructed based on existing experimental evidence.

The following conceptual diagram illustrates the current void in our understanding of the biological interactions of these compounds.

Caption: Conceptual workflow illustrating the current lack of knowledge regarding the biological targets and signaling pathways of 5-Methylhexan-3-ol and 5-Methylhexan-3-one in mammalian systems.

Conclusion: A Call for Further Research

Cross-reactivity studies of antibodies against 5-Methylhexan-3-one analogs

Lack of Publicly Available Data on Antibodies Against 5-Methylhexan-3-one

This guide, therefore, provides a framework for conducting such a study, including hypothetical data and standardized protocols that a researcher in this field would employ. The following sections outline the principles of antibody cross-reactivity and present a hypothetical comparison guide for a putative monoclonal antibody raised against 5-methylhexan-3-one.

Principles of Antibody Cross-Reactivity

Antibody cross-reactivity refers to the ability of a single antibody to bind to more than one distinct antigen. In the context of small molecules like 5-methylhexan-3-one, this phenomenon occurs when the antibody recognizes and binds to other structurally similar compounds, or analogs. The degree of cross-reactivity is a critical measure of an antibody's specificity.

An antibody's binding site, or paratope, recognizes a specific three-dimensional shape and charge distribution on an antigen, known as an epitope.[1] For a small molecule like 5-methylhexan-3-one, the entire molecule or a significant portion of it acts as the epitope (or more accurately, a hapten that is made immunogenic by conjugation to a carrier protein). Structural analogs that share key chemical features with 5-methylhexan-3-one may also fit into the antibody's binding site, leading to cross-reactivity.

The extent of cross-reactivity is typically quantified by comparing the concentration of the analog required to inhibit the antibody's binding to the primary target by 50% (IC50) with the IC50 of the primary target itself.[2] A lower IC50 value indicates a higher binding affinity.

Hypothetical Cross-Reactivity Data

The following table presents hypothetical cross-reactivity data for a fictional monoclonal antibody, mAb-MH3O, raised against 5-methylhexan-3-one. The data is presented in a format that would be expected in a formal study, allowing for easy comparison of the antibody's specificity against various structurally related ketones.

Compound	Structure	IC50 (nM)	Cross-Reactivity (%)
5-Methylhexan-3-one	CH3CH2C(=O)CH2CH(CH3)2	15	100
Hexan-3-one	CH3CH2C(=O)CH2CH2CH3	150	10
4-Methylhexan-3-one	CH3CH2C(=O)CH(CH3)CH2CH3	75	20
Heptan-3-one	CH3CH2C(=O)CH2CH2CH2CH3	300	5
5-Methylheptan-3-one	CH3CH2C(=O)CH2CH(CH3)CH2CH3	45	33.3
2-Methylhexan-3-one	CH3CH2C(=O)CH(CH3)CH2CH3	250	6
Cyclohexanone	C6H10O	>10,000	<0.1

Cross-Reactivity (%) is calculated as: (IC50 of 5-Methylhexan-3-one / IC50 of Analog) x 100

Experimental Protocols

To generate the data presented above, a competitive enzyme-linked immunosorbent assay (ELISA) is a standard and robust method.

Competitive ELISA Protocol for Cross-Reactivity Assessment

Objective: To determine the specificity of mAb-MH3O by assessing its cross-reactivity with various analogs of 5-methylhexan-3-one.

Materials:

• 96-well microtiter plates

• mAb-MH3O (the antibody to be tested)

• 5-Methylhexan-3-one-protein conjugate (for coating)

• 5-Methylhexan-3-one standard

• Analog compounds (listed in the table above)

• Goat anti-mouse IgG conjugated to horseradish peroxidase (HRP)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution

• Stop solution (e.g., 2M H2SO4)

• Phosphate-buffered saline (PBS)

• Wash buffer (PBS with 0.05% Tween 20)

• Blocking buffer (e.g., 5% non-fat dry milk in PBS)

• Microplate reader

Procedure:

• Coating: Dilute the 5-methylhexan-3-one-protein conjugate to an optimal concentration in PBS and add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step.

• Competition:

  • Prepare serial dilutions of the 5-methylhexan-3-one standard and each analog compound in PBS.

  • In separate tubes, mix 50 µL of each standard/analog dilution with 50 µL of a fixed, predetermined concentration of mAb-MH3O. Incubate for 1 hour at room temperature.

  • Transfer 100 µL of these mixtures to the coated and blocked plate. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add 100 µL of HRP-conjugated goat anti-mouse IgG, diluted in blocking buffer, to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance against the logarithm of the competitor concentration. Determine the IC50 value for each compound, which is the concentration that results in a 50% reduction in the maximum signal. Calculate the percent cross-reactivity as described in the table note.

Visualizations

The following diagrams illustrate the experimental workflow and the logical basis of cross-reactivity assessment.

References

• 1. Specificity and Cross-Reactivity - Immunology and Evolution of Infectious Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Determination of enantiomeric excess for synthesized 5-Methylhexan-3-one

5-Methylhexan-3-one: An Achiral Molecule

A critical aspect of enantiomeric excess determination is the presence of a chiral center in the molecule of interest. 5-Methylhexan-3-one, with the chemical structure CCC(=O)CC(C)C, is an achiral molecule.[1][2][3] This is because no carbon atom in its structure is bonded to four different substituent groups. The carbon atom at the 3-position, which is part of the ketone functional group, is bonded to an ethyl group, an isobutyl group, and doubly bonded to an oxygen atom. For a carbon to be a chiral center, it must have four different single bonds. As 5-Methylhexan-3-one lacks a chiral center, it does not exist as a pair of enantiomers, and therefore, the concept of enantiomeric excess does not apply to this compound.

To provide a comprehensive guide as requested, this document will focus on the determination of enantiomeric excess for a closely related, chiral ketone: 5-methylheptan-3-one . This molecule possesses a chiral center at the 5-position and will serve as a suitable analogue to compare the various analytical techniques for determining enantiomeric excess.

Comparison of Analytical Methods for Enantiomeric Excess Determination of 5-Methylheptan-3-one

The determination of enantiomeric excess (ee) is crucial in asymmetric synthesis to quantify the degree of stereoselectivity of a reaction.[4] Several analytical techniques are available for this purpose, with the most common being chiral chromatography (GC and HPLC) and NMR spectroscopy with chiral auxiliaries.[4][5]

Method	Principle	Advantages	Disadvantages	Typical Accuracy	Typical Analysis Time
Chiral Gas Chromatography (GC)	Separation of enantiomers on a chiral stationary phase in a capillary column based on differential interactions.	High resolution and sensitivity, suitable for volatile and thermally stable compounds.[4][6] Requires very small sample sizes.[4]	Limited to volatile and thermally stable analytes. Does not provide information on the absolute configuration without a known standard.[4]	High (can be >99%)	10 - 30 minutes
Chiral High-Performance Liquid Chromatography (HPLC)	Separation of enantiomers on a chiral stationary phase (CSP) based on differential interactions.[7]	Broad applicability to a wide range of compounds, including non-volatile and thermally labile ones.[7][8] Both analytical and preparative separations are possible.	Method development can be empirical and time-consuming.[8] Chiral columns can be expensive.	High (can be >99%)	15 - 45 minutes
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of a chiral solvating agent (CSA) or chiral derivatizing agent (CDA) to induce chemical shift differences between enantiomers.[9][10]	Provides structural information. Can be non-destructive (with CSAs).[11]	Lower sensitivity compared to chromatographic methods. May require larger sample amounts. Derivatization can be complex.[12]	Moderate to High (typically 95-99%)	5 - 20 minutes per sample (after sample preparation)
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left and right circularly polarized light by chiral molecules.	Very rapid analysis, suitable for high-throughput screening.[13][14]	Generally less accurate for precise ee determination compared to chromatography.[13][14] Requires a calibration curve for quantification.[13]	Lower (average absolute error can be around ±3-7%)[13][15]	< 1 minute per sample

Experimental Protocols

Chiral Gas Chromatography (GC)

Objective: To separate and quantify the enantiomers of 5-methylheptan-3-one.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based column like β-DEX™ 225).[12]

Procedure:

• Sample Preparation: Dissolve a small amount of the synthesized 5-methylheptan-3-one in a suitable volatile solvent (e.g., hexane or dichloromethane). Prepare a racemic standard for comparison.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Temperature Program: Start at a suitable temperature (e.g., 60 °C), hold for 2 minutes, then ramp at a specific rate (e.g., 5 °C/min) to a final temperature (e.g., 150 °C). The exact parameters may need optimization.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Identify the peaks corresponding to the two enantiomers by comparing the chromatogram of the sample to that of the racemic standard.

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify the enantiomers of 5-methylheptan-3-one.

Instrumentation:

• HPLC system with a UV detector.

• Chiral stationary phase column (e.g., a polysaccharide-based column like Lux® or Chirex®).[7]

Procedure:

• Sample Preparation: Dissolve the sample in the mobile phase. Prepare a racemic standard.

• HPLC Conditions:

  • Mobile Phase: Typically a mixture of hexane and isopropanol for normal-phase chromatography. The exact ratio needs to be optimized for good separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: Based on the UV absorbance of the ketone (e.g., ~280 nm).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peaks for the two enantiomers from the chromatogram of the racemic standard.

  • Calculate the ee using the peak areas as described for GC.

NMR Spectroscopy with a Chiral Solvating Agent (CSA)

Objective: To determine the enantiomeric excess of 5-methylheptan-3-one by inducing diastereomeric interactions.

Materials:

• High-field NMR spectrometer.

• Enantiomerically pure chiral solvating agent (e.g., a lanthanide shift reagent or a chiral alcohol like (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol).

• Deuterated solvent (e.g., CDCl₃).

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the 5-methylheptan-3-one sample in the deuterated solvent in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

  • Add a specific amount of the chiral solvating agent to the NMR tube. The optimal ratio of CSA to substrate needs to be determined empirically.[11]

• NMR Acquisition:

  • Acquire another ¹H NMR spectrum. The interaction with the CSA should cause the signals of the enantiomers to split into two separate signals for at least one proton.

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to the two enantiomers.

  • Integrate the areas of these two signals.

  • Calculate the ee using the integral values.

Visualizations

Caption: General workflow for the determination of enantiomeric excess.

Caption: Decision tree for selecting an analytical method for ee determination.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. molport.com [molport.com]
• 3. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Determination of enantiomeric excess [ch.ic.ac.uk]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. researchgate.net [researchgate.net]
• 10. esports.bluefield.edu - Advanced Spectroscopy For Enantiomeric Excess Determination [esports.bluefield.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Rapid Determination of Enantiomeric Excess of α–Chiral Cyclohexanones Using Circular Dichroism Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scispace.com [scispace.com]

Olfactory response comparison between 5-Methylhexan-3-one and its derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the olfactory responses to 5-Methylhexan-3-one and its structural derivatives. By examining the relationships between chemical structure and olfactory perception, this document aims to provide valuable insights for researchers in the fields of sensory science, chemical biology, and drug development. The information presented herein is a synthesis of available experimental data and established principles of olfactory science.

Introduction to 5-Methylhexan-3-one and its Olfactory Profile

5-Methylhexan-3-one (CAS 623-56-3) is an aliphatic ketone with a characteristic odor.[1] While detailed sensory panel descriptions are not extensively available in the scientific literature, it is generally described as having a "distinctive odor reminiscent of ketones."[1] Aliphatic ketones are known for a range of odor characteristics, from fruity and floral to fatty and waxy, depending on their specific molecular structure.[2][3]

This guide will explore how modifications to the structure of 5-Methylhexan-3-one, such as the position of the carbonyl group or the branching of the alkyl chain, can influence its interaction with olfactory receptors and, consequently, its perceived odor.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 5-Methylhexan-3-one and its derivatives is crucial for interpreting olfactory data. These properties influence the volatility of the compounds, which in turn affects their concentration in the headspace and availability to olfactory receptors.

Property	5-Methylhexan-3-one	5-Methylhexan-2-one (Isomer)	2-Methylhexan-3-one (Isomer)
Molecular Formula	C₇H₁₄O	C₇H₁₄O	C₇H₁₄O
Molecular Weight	114.19 g/mol	114.19 g/mol	114.19 g/mol
Boiling Point	~135 °C	~144 °C	Not readily available
Structure

Structure-Odor Relationships of Aliphatic Ketones

The perceived odor of a molecule is intrinsically linked to its structure. For aliphatic ketones, key structural features influencing odor include:

• Carbon Chain Length: Studies on homologous series of aliphatic ketones have shown that olfactory detection thresholds often follow a U-shaped function with increasing carbon chain length.[4]

• Position of the Carbonyl Group: Research in mice has indicated that for a C7 carbon backbone, the position of the carbonyl group does not significantly correlate with olfactory detection thresholds.[4] This suggests that isomers like 5-Methylhexan-3-one and 5-Methylhexan-2-one might have similar odor detection thresholds in mice, though this may not directly translate to human perception. A study on C13 ketones found that the position of the functional group does influence the odor type, with positions 2 or 3 often yielding fruity and floral notes, while positions 4 or 5 can lead to spicy notes.[2]

• Chain Branching: The presence and position of alkyl branches, such as the methyl group in 5-Methylhexan-3-one, can significantly impact the odor profile by altering the molecule's shape and how it fits into the binding pocket of an olfactory receptor.

Comparative Olfactory Response Data (Hypothetical)

Direct comparative experimental data for the olfactory response to 5-Methylhexan-3-one and its specific derivatives is limited. The following table is a hypothetical representation based on general principles of structure-odor relationships for aliphatic ketones. This data would need to be confirmed through rigorous sensory panel analysis and instrumental measurements.

Compound	Predicted Odor Profile	Predicted Odor Detection Threshold (Human)
5-Methylhexan-3-one	Mildly fruity, slightly fatty/waxy	Moderate
5-Methylhexan-2-one	More pronounced fruity notes, potentially slightly sharper	Moderate, likely similar to 5-Methylhexan-3-one
2-Methylhexan-3-one	Fruity, with potential green or herbaceous undertones	Potentially lower due to altered steric interactions
Hexan-3-one (unbranched analog)	Sharper, more solvent-like with some fruity character	Higher than branched isomers
5-Methylhexan-3-ol (reduced derivative)	Waxy, fatty, less intense odor	Higher than the corresponding ketone

Experimental Protocols

To generate the necessary data for a comprehensive comparison, the following experimental protocols are recommended.

Sensory Panel Analysis

Objective: To determine and compare the odor profiles of 5-Methylhexan-3-one and its derivatives.

Methodology:

• Panelist Selection and Training: A panel of 10-15 trained sensory assessors should be selected based on their ability to discriminate and describe odors. Training should involve exposure to a wide range of reference odorants, particularly those with fruity, fatty, and waxy notes.

• Sample Preparation: The ketone compounds will be diluted to iso-intense concentrations in an odorless solvent (e.g., mineral oil or dipropylene glycol).

• Evaluation Method: A descriptive analysis method, such as Quantitative Descriptive Analysis (QDA®) or the Spectrum™ method, should be employed. Panelists will evaluate the odor of each sample presented in a randomized and blind manner.

• Attribute Generation: During initial sessions, the panel will develop a consensus vocabulary of descriptive terms (e.g., fruity, green, waxy, fatty, solvent-like, sweet).

• Intensity Scoring: In subsequent sessions, panelists will rate the intensity of each attribute for each sample on a structured scale (e.g., a 15-cm line scale anchored from "not perceptible" to "very strong").

• Data Analysis: The intensity ratings will be analyzed using statistical methods such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA) to identify significant differences in the odor profiles of the compounds.

Gas Chromatography-Olfactometry (GC-O)

Objective: To identify and compare the odor-active regions of 5-Methylhexan-3-one and its derivatives.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and an olfactory detection port (ODP) will be used.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax) is suitable for separating the ketones.

• Sample Injection: Diluted samples of each ketone will be injected into the GC.

• Olfactometry: The column effluent will be split between the FID and the ODP. Trained assessors will sniff the effluent from the ODP and record the time, duration, and description of any detected odors.

• Data Analysis: The resulting olfactogram (a plot of odor intensity/detection frequency versus retention time) will be aligned with the chromatogram from the FID. This allows for the correlation of specific chemical peaks with their perceived odor. Methods such as Aroma Extract Dilution Analysis (AEDA) can be used to determine the Flavor Dilution (FD) factor, which is a measure of the odor potency of each compound.

Figure 1. Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Olfactory Receptor Activation and Signaling

The perception of odor begins with the interaction of odorant molecules with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the surface of olfactory sensory neurons in the nasal cavity.

While the specific human olfactory receptor(s) that respond to 5-Methylhexan-3-one have not been definitively identified, the human olfactory receptor OR1G1 is known to be broadly tuned and responds to a variety of odorants, including ketones.[4] It is a plausible candidate for interaction with 5-Methylhexan-3-one and its derivatives.

The binding of an odorant to an OR initiates a signaling cascade:

• Receptor Activation: The odorant molecule binds to the OR, causing a conformational change in the receptor protein.

• G-protein Activation: The activated OR interacts with a heterotrimeric G-protein (specifically, the Gαolf subunit in olfactory neurons). This interaction causes the Gαolf subunit to release GDP and bind GTP, leading to its dissociation from the βγ subunits.

• Adenylyl Cyclase Activation: The activated Gαolf-GTP complex binds to and activates adenylyl cyclase type III.

• cAMP Production: Activated adenylyl cyclase converts ATP into cyclic AMP (cAMP), a secondary messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the neuron's cell membrane.

• Depolarization: The opening of CNG channels allows an influx of cations (primarily Ca²⁺ and Na⁺), leading to depolarization of the neuron's membrane.

• Action Potential: If the depolarization reaches a certain threshold, it triggers an action potential (a nerve impulse).

• Signal Transmission: The action potential travels along the neuron's axon to the olfactory bulb in the brain, where the signal is further processed, leading to the perception of a specific odor.

Figure 2. Generalized olfactory signal transduction cascade.

Conclusion

The olfactory response to 5-Methylhexan-3-one and its derivatives is a complex interplay of the molecule's physicochemical properties and its specific interactions with a combinatorial array of olfactory receptors. While direct comparative data is currently sparse, established structure-odor relationships for aliphatic ketones provide a framework for predicting the sensory profiles of these compounds. Further research employing rigorous sensory analysis and in vitro receptor assays is necessary to fully elucidate the olfactory landscape of this class of molecules. The experimental protocols and signaling pathway information provided in this guide offer a roadmap for such future investigations, which will undoubtedly contribute to a deeper understanding of the molecular basis of olfaction.

References

• 1. academic.oup.com [academic.oup.com]
• 2. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 3. Aliphatic Ketone Definition, Structure & Examples - Lesson | Study.com [study.com]
• 4. Olfactory sensitivity and odor structure-activity relationships for aliphatic ketones in CD-1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: 5-Methylhexan-3-one and its Hydroxylated Counterparts

In the landscape of organic chemistry, the nuanced differences in molecular structure can lead to profound changes in chemical and physical properties. This guide provides a detailed spectroscopic comparison of 5-Methylhexan-3-one with its hydroxy derivatives: 1-hydroxy-5-methylhexan-3-one, 2-hydroxy-5-methylhexan-3-one, and 5-hydroxy-2-methylhexan-3-one. This objective analysis, supported by experimental data, is intended for researchers, scientists, and professionals in drug development to facilitate a deeper understanding of these compounds.

Chemical Structures

The following diagrams illustrate the structures of the compounds under comparison.

Caption: Chemical structures of 5-Methylhexan-3-one and its derivatives.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 5-Methylhexan-3-one and its hydroxy derivatives. It is important to note that while comprehensive experimental data is available for the parent ketone, the data for its hydroxylated analogues is more limited in the public domain.

Table 1: Infrared (IR) Spectroscopy Data

Compound	C=O Stretch (cm⁻¹)	O-H Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)
5-Methylhexan-3-one	~1715	-	~2870-2960
1-hydroxy-5-methylhexan-3-one	~1710	~3400 (broad)	~2870-2960
2-hydroxy-5-methylhexan-3-one	~1710	~3450 (broad)	~2870-2960
5-hydroxy-2-methylhexan-3-one	~1710	~3400 (broad)	~2870-2960
Note: Data for hydroxy derivatives are predicted based on typical values for similar functional groups, as specific experimental spectra were not readily available.

Table 2: ¹H NMR Spectroscopy Data (Chemical Shifts in ppm)

Compound	-CH₃ (isobutyl)	-CH- (isobutyl)	-CH₂- (isobutyl)	-CH₂- (ethyl)	-CH₃ (ethyl)	-CH(OH)-	-CH₂OH	-OH
5-Methylhexan-3-one	0.92 (d, 6H)	2.10 (m, 1H)	2.25 (d, 2H)	2.42 (q, 2H)	1.05 (t, 3H)	-	-	-
2-hydroxy-5-methylhexan-3-one	0.90 (d, 6H)	2.12 (m, 1H)	2.27 (d, 2H)	-	-	3.59 (m, 1H)	-	1.26-1.58 (m)
Note: 'd' denotes a doublet, 't' a triplet, 'q' a quartet, and 'm' a multiplet. Data for 1-hydroxy and 5-hydroxy derivatives are not readily available in literature.

Table 3: ¹³C NMR Spectroscopy Data (Chemical Shifts in ppm)

Compound	C=O	-CH₃ (isobutyl)	-CH- (isobutyl)	-CH₂- (isobutyl)	-CH₂- (ethyl)	-CH₃ (ethyl)	Other Carbons
5-Methylhexan-3-one	~211	~22	~25	~51	~36	~8	-
5-hydroxy-2-methylhexan-3-one	~212	~18	~42	~49	-	-	C-OH: ~68
Note: Comprehensive experimental data for all hydroxy derivatives is not consistently available. The provided data is based on available database entries.

Table 4: Mass Spectrometry Data (m/z of Key Fragments)

Compound	Molecular Ion (M⁺)	[M-15]⁺	[M-29]⁺	[M-43]⁺	[M-57]⁺	Base Peak
5-Methylhexan-3-one	114	99	85	71	57	57
2-hydroxy-5-methylhexan-3-one	130	115	101	87	73	43
5-hydroxy-2-methylhexan-3-one	130	115	101	87	73	43
Note: Fragmentation patterns for hydroxy derivatives are predicted based on common fragmentation pathways for ketones and alcohols.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques discussed.

Infrared (IR) Spectroscopy

A thin film of the neat liquid sample is prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. The spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is recorded prior to the sample analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Approximately 10-20 mg of the sample is dissolved in about 0.6-0.7 mL of a deuterated solvent, commonly chloroform-d (CDCl₃), containing tetramethylsilane (TMS) as an internal standard (0.00 ppm). ¹H and ¹³C NMR spectra are acquired on a spectrometer operating at a field strength of, for example, 300 or 500 MHz for protons.

Mass Spectrometry (MS)

Mass spectra are typically obtained using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source. The sample is injected into the GC, where it is vaporized and separated. The separated components then enter the mass spectrometer, where they are ionized by a 70 eV electron beam, and the resulting fragments are analyzed by a mass analyzer.

Experimental Workflow

The general workflow for the spectroscopic analysis of these compounds is depicted below.

Caption: A generalized workflow for spectroscopic analysis.

Discussion of Spectroscopic Comparison

The introduction of a hydroxyl group to the 5-Methylhexan-3-one backbone results in predictable and significant changes in the spectroscopic data.

• IR Spectroscopy: The most notable difference is the appearance of a broad O-H stretching band around 3400 cm⁻¹ in the hydroxy derivatives, which is absent in the parent ketone. The C=O stretching frequency may experience a slight shift to lower wavenumbers due to intramolecular hydrogen bonding in certain conformations.

• ¹H NMR Spectroscopy: The presence of the hydroxyl group introduces new signals and alters the chemical shifts of neighboring protons. A new signal for the proton attached to the hydroxyl-bearing carbon (-CH(OH)-) appears in the downfield region (typically 3.5-4.5 ppm). The hydroxyl proton itself gives a signal that can vary in chemical shift and may be broad, depending on concentration and solvent. The protons on carbons adjacent to the newly introduced hydroxyl group will also experience a downfield shift.

• ¹³C NMR Spectroscopy: A significant change in the ¹³C NMR spectrum is the appearance of a new signal for the carbon atom bonded to the hydroxyl group, typically in the range of 60-80 ppm. The chemical shifts of adjacent carbons are also affected.

• Mass Spectrometry: The molecular ion peak of the hydroxy derivatives will be 16 mass units higher than that of 5-Methylhexan-3-one, corresponding to the addition of an oxygen atom. The fragmentation patterns will also differ significantly. The hydroxy derivatives are likely to undergo alpha-cleavage adjacent to the hydroxyl group and the carbonyl group, as well as dehydration (loss of H₂O).

Structural Isomerism and its Impact on the Bioactivity of C7 Ketones: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The isomeric form of a molecule, where the same atoms are arranged differently, can have profound implications for its biological activity. This is particularly evident in the case of C7 ketones, where subtle shifts in the position of the carbonyl group can dramatically alter their toxicological profiles. This guide provides a comparative analysis of the bioactivity of C7 ketone structural isomers, supported by experimental data, to aid researchers in understanding these structure-activity relationships.

Comparative Bioactivity of Linear C7 Ketone Isomers

The primary linear isomers of C7 ketone are 2-heptanone, 3-heptanone, and 4-heptanone. Experimental evidence strongly indicates that the position of the carbonyl group is a critical determinant of their neurotoxic potential.

Isomer	Structure	Acute Oral LD50 (Rat)	Neurotoxicity
2-Heptanone	CH₃(C=O)(CH₂)₄CH₃	1670 mg/kg[1][2]	Generally considered non-neurotoxic[3][4]
3-Heptanone	CH₃CH₂(C=O)(CH₂)₃CH₃	Not readily available	Neurotoxic[5]
4-Heptanone	CH₃CH₂CH₂(C=O)CH₂CH₂CH₃	3730 mg/kg[6]	Considered to have low toxicity, often extrapolated from 2-heptanone data[1]

Key Observations:

• Neurotoxicity: A significant difference in bioactivity lies in the neurotoxicity of the isomers. 3-Heptanone is a known neurotoxin, while 2-heptanone is not considered to be neurotoxic.[3][4][5] The toxicity of 4-heptanone is generally considered to be low.[1]

• Acute Toxicity: Based on the available oral LD50 values in rats, 4-heptanone appears to be less acutely toxic than 2-heptanone.[1][2][6]

• Metabolic Activation: The neurotoxicity of 3-heptanone is attributed to its metabolic conversion to the γ-diketone, 2,5-heptanedione.[5] This metabolite is responsible for the observed neurotoxic effects.

The Critical Role of Metabolism in 3-Heptanone Neurotoxicity

The distinct neurotoxic profile of 3-heptanone is a direct consequence of its metabolism. Unlike its isomers, 3-heptanone is metabolized to 2,5-heptanedione, a compound known to cause neurotoxicity.

Metabolic activation of 3-heptanone to its neurotoxic metabolite.

This metabolic pathway highlights a crucial principle in toxicology: the bioactivity of a compound can be dictated by its metabolites. The structural arrangement of 3-heptanone makes it susceptible to this specific metabolic activation, leading to its unique toxicological properties compared to its isomers.

Experimental Protocols for Assessing C7 Ketone Bioactivity

To evaluate the bioactivity of C7 ketone isomers, standardized experimental protocols are essential. Below are detailed methodologies for key assays.

In Vitro Cytotoxicity Assay for Volatile Compounds

This protocol is adapted for testing volatile compounds like C7 ketones using an air-liquid interface exposure system.

References

• 1. ser.nl [ser.nl]
• 2. 2-Heptanone - Wikipedia [en.wikipedia.org]
• 3. Neurophysiological studies on the relation between the structural properties and neurotoxicity of aliphatic hydrocarbon compounds in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS:15454-13-4 - FACTA Search [nactem.ac.uk]
• 5. ser.nl [ser.nl]
• 6. 4-Heptanone | C7H14O | CID 31246 - PubChem [pubchem.ncbi.nlm.nih.gov]

5-Methylhexan-3-one: A Comparative Analysis of its Efficacy as an Industrial Solvent

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of 5-Methylhexan-3-one's performance against standard industrial ketones, supported by available experimental data.

The selection of an appropriate solvent is a critical decision in numerous industrial and research applications, directly impacting process efficiency, product quality, and safety. While standard ketones such as Methyl Ethyl Ketone (MEK), Methyl Isobutyl Ketone (MIBK), and Acetone have long been the solvents of choice, the emergence of alternatives like 5-Methylhexan-3-one necessitates a thorough evaluation of their comparative performance. This guide provides a data-driven comparison of 5-Methylhexan-3-one with these established industrial solvents, focusing on key parameters of solvency, physical properties, and toxicity.

Quantitative Data Summary

Table 1: Physical and Solvency Properties

Property	5-Methylhexan-3-one	Methyl Ethyl Ketone (MEK)	Methyl Isobutyl Ketone (MIBK)	Acetone
Molecular Formula	C₇H₁₄O	C₄H₈O	C₆H₁₂O	C₃H₆O
Molecular Weight ( g/mol )	114.19	72.11	100.16	58.08
Boiling Point (°C)	~144	79.6	117-118	56
Flash Point (°C)	41	-9	14	-20
Evaporation Rate (n-BuAc=1)	Not Available	3.8 - 4.6[1][2]	1.6	5.6 - 5.7[2][3]
Kauri-Butanol (KB) Value	Not Available	~110	~95	~60
Hansen Solubility Parameters (MPa⁰.⁵)
δD (Dispersion)	Not Available	16.0	15.3	15.5
δP (Polar)	Not Available	9.0	6.1	10.4
δH (Hydrogen Bonding)	Not Available	5.1	4.1	7.0

Table 2: Toxicological Data

Parameter	5-Methylhexan-3-one	Methyl Ethyl Ketone (MEK)	Methyl Isobutyl Ketone (MIBK)	Acetone
Oral LD₅₀ (rat, mg/kg)	3200 (for 5-Methyl-2-hexanone)[4][5]	2483 - 2737[6][7][8]	1600 - 4600[9][10]	5800[11][12][13][14][15]
Dermal LD₅₀ (rabbit, mg/kg)	Not Available	5000 - 6480[6][7]	>16000[16]	20000[11][13]
Inhalation LC₅₀ (rat, ppm/4h)	Not Available	~11700[8]	2000 - 4000[17]	~50100 (8h)[13]

Experimental Protocols

The data presented in the tables above are determined using standardized experimental methods. Below are brief descriptions of the protocols for the key parameters.

Kauri-Butanol (KB) Value Determination (ASTM D1133)

The Kauri-Butanol value is a measure of the solvency power of a hydrocarbon solvent. The test involves titrating a standard solution of kauri resin in n-butanol with the solvent being tested. The endpoint is reached when enough solvent has been added to cause the solution to become turbid, obscuring standardized print viewed through the flask. A higher KB value indicates a stronger solvent.

Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) are a more sophisticated measure of solvency, dividing the total cohesive energy of a solvent into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH). These parameters are typically determined experimentally by observing the solubility of a range of well-characterized polymers in the solvent. A substance is most likely to dissolve in a solvent with similar HSP values.

Evaporation Rate (ASTM D3539)

The evaporation rate of a solvent is determined by comparing its evaporation time to that of a reference solvent, typically n-butyl acetate (n-BuAc = 1). A value greater than 1 indicates a faster evaporation rate, while a value less than 1 indicates a slower rate.

Flash Point (ASTM D93)

The flash point is the lowest temperature at which a solvent's vapors will ignite in the presence of an ignition source. The Pensky-Martens closed-cup tester is a common apparatus for this measurement. The solvent is heated at a controlled rate, and an ignition source is periodically introduced into the vapor space until a flash is observed.

Acute Toxicity (LD₅₀/LC₅₀)

Acute toxicity is typically determined through animal studies. The LD₅₀ (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test population when administered orally or dermally. The LC₅₀ (Lethal Concentration, 50%) is the concentration of a substance in the air that is lethal to 50% of the test population over a specified duration of inhalation.

Metabolic Pathway of Industrial Ketones

The metabolism of these industrial ketones in the body is primarily carried out by the cytochrome P450 (CYP) enzyme system in the liver. This enzymatic system transforms the ketones into more water-soluble compounds that can be more easily excreted.

Caption: Generalized metabolic pathway of industrial ketones via cytochrome P450 oxidation.

The metabolism of MEK is known to induce CYP2E1 and CYP1A2 enzymes.[18][19] MIBK is metabolized to 4-methyl-2-pentanol and 4-hydroxy-4-methyl-2-pentanone. Acetone is metabolized to acetol by CYP2E1.[20] While specific data for 5-Methylhexan-3-one is limited, it is anticipated to undergo similar cytochrome P450-mediated oxidation to form hydroxylated metabolites, which are then further processed for excretion.

References

• 1. Evaporation rates [stenutz.eu]
• 2. The MSDS HyperGlossary: Evaporation Rate [ilpi.com]
• 3. bulkchemicals2go.com [bulkchemicals2go.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 5-Methyl-2-hexanone | CAS#:110-12-3 | Chemsrc [chemsrc.com]
• 6. rae-products.com [rae-products.com]
• 7. redox.com [redox.com]
• 8. chemcentral.com [chemcentral.com]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. asrc.gc.cuny.edu [asrc.gc.cuny.edu]
• 11. hubbardhall.com [hubbardhall.com]
• 12. corecheminc.com [corecheminc.com]
• 13. fishersci.com [fishersci.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. docs.rs-online.com [docs.rs-online.com]
• 16. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 17. fishersci.com [fishersci.com]
• 18. Metabolism of inhaled methylethylketone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. gov.uk [gov.uk]
• 20. Acetone catabolism by cytochrome P450 2E1: studies with CYP2E1-null mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Methylhexan-3-one: A Guide for Laboratory Professionals

Effective management and disposal of 5-Methylhexan-3-one are critical for ensuring laboratory safety and environmental compliance. This ketone is classified as a flammable liquid and may cause skin and eye irritation.[1] Adherence to proper disposal protocols is essential to mitigate risks and comply with hazardous waste regulations. This guide provides detailed procedures for the safe handling and disposal of 5-Methylhexan-3-one in a laboratory setting.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A lab coat or chemical-resistant apron.

Work Area Preparation:

• All handling of 5-Methylhexan-3-one should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Ensure that a safety shower and eyewash station are readily accessible.

• Remove all potential ignition sources from the vicinity, as 5-Methylhexan-3-one is a flammable liquid.[1]

Waste Collection and Storage

Proper segregation and containment of chemical waste are fundamental principles of laboratory safety.

Step-by-Step Collection Procedure:

• Select a Compatible Container: Use a clean, dry, and chemically compatible waste container. Glass or high-density polyethylene (HDPE) containers are generally suitable. The container must have a secure, tight-fitting lid.

• Label the Container: Affix a "HAZARDOUS WASTE" label to the container immediately.

• Detail the Contents: Clearly write the full chemical name, "5-Methylhexan-3-one," and its approximate concentration and quantity on the label. Include the date of accumulation.

• Transfer the Waste: Carefully pour the 5-Methylhexan-3-one waste into the designated container, avoiding splashes. Use a funnel if necessary.

• Secure the Container: Tightly close the container cap after each addition of waste. Do not leave funnels in the container opening.

• Segregate from Incompatibles: Store the waste container in a designated satellite accumulation area (SAA). It is crucial to segregate it from incompatible materials, particularly oxidizing agents.

Disposal Plan: Operational Steps

The disposal of 5-Methylhexan-3-one is governed by the Resource Conservation and Recovery Act (RCRA) and local regulations.[2][3] It is illegal to dispose of flammable liquids down the drain or in regular trash.[4]

Procedural Guidance:

• Waste Accumulation: Collect the 5-Methylhexan-3-one waste in the appropriately labeled and sealed container within the laboratory's designated satellite accumulation area.

• Request for Pickup: Once the waste container is full or has been in storage for a predetermined period (as per your institution's policy), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Documentation: Complete all necessary waste disposal forms provided by your institution. This typically includes information about the chemical composition, quantity, and hazard classification.

• Professional Disposal: The licensed hazardous waste contractor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). These facilities are equipped to handle and dispose of flammable liquids in an environmentally sound manner, often through incineration at high temperatures.

Quantitative Data Summary

Property	Value	Source
GHS Hazard Class	Flammable Liquid 3	[1]
Hazard Statements	H226: Flammable liquid and vapor	[1]
Boiling Point	135 °C	[1]
Molecular Weight	114.19 g/mol	[1]

Experimental Protocols

Specific experimental protocols for the in-lab neutralization of 5-Methylhexan-3-one for disposal are not recommended for general laboratory practice due to the potential for hazardous reactions and the necessity for specialized equipment. The standard and safest procedure is collection and disposal via a licensed hazardous waste facility.

Logical Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of 5-Methylhexan-3-one.

Disposal Workflow for 5-Methylhexan-3-one.

References

• 1. 5-Methylhexan-3-one | C7H14O | CID 12187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. triumvirate.com [triumvirate.com]

Essential Safety and Logistical Information for Handling 5-Methylhexan-3-one

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to the Safe Handling of 5-Methylhexan-3-one

This document provides crucial safety protocols and logistical plans for the handling and disposal of 5-Methylhexan-3-one. Given the limited availability of specific quantitative safety data for this compound, this guidance incorporates information from closely related ketones and general best practices for handling flammable solvents. A thorough, site-specific risk assessment is imperative before commencing any work.

Key Safety Data

Parameter	Value	Notes
Occupational Exposure Limits (OELs)	As a reference for 5-Methylhexan-3-one
NIOSH REL	TWA 50 ppm (240 mg/m³)	For 5-Methylhexan-2-one
OSHA PEL	TWA 100 ppm (475 mg/m³)	For 5-Methylhexan-2-one
Glove Material Compatibility	General guidance for ketones
Butyl Rubber	Excellent	Recommended for prolonged contact
Nitrile	Good to Fair	Suitable for splash protection, but not for immersion
Neoprene	Good to Fair	Suitable for splash protection
Natural Rubber (Latex)	Not Recommended	Poor resistance to ketones

Note: Breakthrough times for specific glove materials against 5-Methylhexan-3-one are not available. It is critical to consult the glove manufacturer's specific chemical resistance data and to perform internal testing for applications involving prolonged or direct contact.

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols specifically for testing personal protective equipment against 5-Methylhexan-3-one. The selection of appropriate PPE should be based on a comprehensive risk assessment that considers the concentration of the chemical, the duration of exposure, and the nature of the work being performed.

Operational Plan for Safe Handling

This step-by-step guide outlines the procedures for the safe handling of 5-Methylhexan-3-one from receipt to disposal.

Pre-Handling Preparations

• Risk Assessment: Conduct a task-specific risk assessment to identify potential hazards and determine the necessary control measures.

• Information Review: All personnel must review the Safety Data Sheet (SDS) for 5-Methylhexan-3-one and this handling protocol.

• Emergency Preparedness: Ensure that a chemical spill kit, fire extinguisher (Class B), and emergency shower/eyewash station are readily accessible and in good working order.

• Ventilation Check: Verify that the chemical fume hood is functioning correctly (airflow >100 fpm).

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.

• Face Protection: In addition to goggles, use a face shield when there is a risk of splashing.

• Hand Protection: Wear butyl rubber gloves for prolonged contact or nitrile gloves for incidental splash protection. Always inspect gloves for any signs of degradation before use.

• Body Protection: A flame-resistant lab coat should be worn over personal clothing.

• Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures

• Work Area: All handling of 5-Methylhexan-3-one must be conducted within a certified chemical fume hood.

• Dispensing: Use a grounded, bonded dispensing system to prevent static electricity buildup when transferring from larger containers.

• Heating: Avoid heating 5-Methylhexan-3-one. If heating is necessary, use a spark-free heating source (e.g., a heating mantle with a temperature controller).

• Housekeeping: Keep the work area clean and free of clutter. Immediately clean up any small spills using an appropriate absorbent material.

Storage

• Location: Store in a cool, dry, well-ventilated area, away from sources of ignition and incompatible materials (e.g., strong oxidizing agents).

• Container: Keep the container tightly closed and clearly labeled.

Disposal Plan

Waste Collection

• Collect all 5-Methylhexan-3-one waste in a designated, properly labeled, and sealed container.

• Do not mix with other waste streams unless compatibility has been confirmed.

Waste Disposal

• Dispose of waste through the institution's hazardous waste management program.

• Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

Workflow for Safe Handling of 5-Methylhexan-3-one

Caption: This diagram outlines the essential steps for the safe handling of 5-Methylhexan-3-one.